Dual photoCORM 1

Core Science & Biosynthesis

The Core Mechanism of Dual-Functional PhotoCORMs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The advent of dual-functional photoactivatable carbon monoxide-releasing molecules (photoCORMs) represents a significant leap forward in the targeted delivery of therapeutic agents. By combining the controlled release of carbon monoxide (CO) with a secondary therapeutic or diagnostic modality, these sophisticated molecules offer the potential for synergistic effects and enhanced spatiotemporal precision. This technical guide provides an in-depth exploration of the core mechanisms of action for dual-functional photoCORMs, with a focus on their synergistic interplay in therapeutic applications, particularly in oncology.

Introduction to Dual-Functional PhotoCORMs

Carbon monoxide, once known only for its toxicity, is now recognized as an endogenous signaling molecule with a range of therapeutic effects, including anti-inflammatory, anti-proliferative, and cytoprotective actions. The primary challenge in harnessing CO's therapeutic potential lies in its safe and targeted delivery. PhotoCORMs address this by sequestering CO within a molecular scaffold that releases it only upon irradiation with light of a specific wavelength.[1][2] This photo-activation provides a high degree of spatial and temporal control over CO delivery, minimizing systemic toxicity.[1]

Dual-functional photoCORMs take this concept a step further by integrating a second function into the molecular design. This can range from photodynamic therapy (PDT) and chemotherapy to fluorescence imaging for theranostic applications.[3][4] The convergence of two distinct therapeutic actions at a localized site can lead to synergistic outcomes, overcoming some of the limitations of monotherapies.[3][5]

Core Mechanism of Action: The Synergistic Interplay of CO and a Secondary Modality

The enhanced therapeutic efficacy of dual-functional photoCORMs often arises from the synergistic interaction between the released CO and the secondary therapeutic action, most notably the generation of reactive oxygen species (ROS) in the context of PDT.

Photo-activation and CO Release

The fundamental mechanism of a photoCORM involves the absorption of a photon, which excites the molecule to a higher energy state. This excitation can lead to the cleavage of the metal-CO bond in organometallic photoCORMs or the rearrangement of an organic scaffold, resulting in the release of CO.[2][6] The choice of the chromophore within the photoCORM determines the activation wavelength, with a significant research focus on developing systems responsive to visible or near-infrared (NIR) light to enable deeper tissue penetration.[2][7]

In some dual-functional systems, particularly those combining CO-release with PDT, the photosensitizer component of the molecule, upon light activation, can generate singlet oxygen (¹O₂). This highly reactive species can then oxidize the CO-releasing moiety, triggering the liberation of CO.[8] This creates a direct link between the two therapeutic modalities.

The "ROS-CO-ROS Loop": A Synergistic Cycle of Cytotoxicity

A key mechanism in dual-functional photoCORMs that combine CO release with PDT is the establishment of a self-amplifying "ROS-CO-ROS loop".[3][5] This synergistic cycle enhances the overall therapeutic effect:

• Initial ROS Generation: Upon light irradiation, the photosensitizer component of the dual-functional photoCORM generates ROS, primarily singlet oxygen, initiating photodynamic therapy.[3][5]

• CO Release: The initial burst of ROS can contribute to the release of CO from the photoCORM.[8]

• CO-Mediated Enhancement of Oxidative Stress: The released CO can then target mitochondria, inhibiting cellular respiration. This disruption of the electron transport chain leads to an increase in the endogenous production of ROS.[3]

• Amplified ROS and Apoptosis: The combination of externally generated ROS from the photosensitizer and the CO-induced endogenous ROS creates a state of overwhelming oxidative stress within the cancer cell, pushing it towards apoptosis.[3] High doses of CO can directly induce apoptosis by inhibiting mitochondrial respiration and interfering with protein synthesis.[3]

This synergistic loop is particularly effective in overcoming the hypoxic conditions often found in tumors, which can limit the efficacy of traditional PDT.[5]

Impact on Cellular Signaling Pathways

The combined action of CO and ROS from dual-functional photoCORMs converges on several critical cellular signaling pathways that regulate cell survival, proliferation, and apoptosis. The most prominent of these are the PI3K/Akt and MAPK/ERK pathways.

• PI3K/Akt Pathway: This pathway is a central regulator of cell survival and proliferation. Both CO and high levels of ROS can inhibit the PI3K/Akt pathway, leading to decreased cell survival and the induction of apoptosis.[9][10]

• MAPK/ERK Pathway: The MAPK/ERK pathway is also crucial for cell proliferation and survival. The modulation of this pathway by CO and ROS is complex and can be cell-type dependent. However, in many cancer models, the induction of high levels of oxidative stress through the combined action of PDT and CO leads to the activation of pro-apoptotic arms of the MAPK pathway.[9][10]

The simultaneous inhibition of pro-survival pathways and activation of pro-apoptotic pathways by dual-functional photoCORMs results in a potent anti-cancer effect.

Quantitative Data on Dual-Functional PhotoCORMs

The following tables summarize key quantitative data for representative dual-functional photoCORMs, providing a comparative overview of their performance.

PhotoCORM	Activation Wavelength (nm)	CO Equivalents Released	Quantum Yield (Φ)	Reference
[MnBr(azpy)(CO)₃]	500-600	Not specified	Not specified	[6]
(CO)₅ReMn(CO)₃(phen)	659	~2	0.0165	[11]
Mn-1	Visible	1.45 ± 0.03	Not specified	[12]
Mn-2	Visible	2.3 ± 0.02	Not specified	[12]

PhotoCORM/System	Cell Line	IC₅₀ (µM)	Conditions	Reference
Mn-1	MCF-7	< 10	Dark	[12]
Mn-4	MCF-7	< 10	Dark	[12]
fac-[MnBr(azpy)(CO)₃]	MDA-MB-231	~50 (at highest conc.)	Visible light	[13]
Rh-BI	4T1	~0.5	808 nm irradiation	[14]

Detailed Experimental Protocols

Measurement of CO Release: The Myoglobin Assay

The myoglobin (Mb) assay is a standard method for quantifying CO release from photoCORMs.[12][15]

Protocol:

• Prepare a solution of myoglobin (e.g., 60 µM) in a suitable buffer (e.g., 0.1 M PBS, pH 7.4) in a sealed cuvette.

• Deoxygenate the solution by bubbling with an inert gas (e.g., argon).

• Add a fresh solution of sodium dithionite (e.g., 10 mM) to reduce the MbFe(III) to MbFe(II).

• Record the initial UV-Vis spectrum of the deoxymyoglobin solution.

• Add the photoCORM solution to the cuvette.

• Irradiate the sample with a light source of the appropriate wavelength and intensity.

• Monitor the spectral changes over time. The formation of carboxymyoglobin (COMb) is characterized by a shift in the Q-bands, with a distinct peak appearing around 540 nm.[15]

• Calculate the amount of CO released based on the change in absorbance and the known extinction coefficient of COMb.

Assessment of Cytotoxicity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cytotoxicity.[12][16]

Protocol:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with varying concentrations of the dual-functional photoCORM.

• For light-activated studies, incubate the cells with the photoCORM for a specific period (e.g., 24 hours) in the dark.

• Expose the cells to light of the appropriate wavelength and dose.

• Incubate the cells for a further period (e.g., 24-48 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Solubilize the formazan crystals by adding a solubilizing agent (e.g., DMSO or a specialized buffer).

• Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

• Calculate cell viability as a percentage of the untreated control and determine the IC₅₀ value.

Visualizations of Mechanisms and Workflows

Signaling Pathway Diagram

Caption: Signaling pathways affected by a dual-functional photoCORM combining PDT and CO release.

Experimental Workflow for Cytotoxicity Assessment

Caption: A typical experimental workflow for assessing the cytotoxicity of a dual-functional photoCORM.

Conclusion

Dual-functional photoCORMs represent a sophisticated and promising class of therapeutic agents that leverage the synergistic interplay between light-activated CO release and a secondary modality. The ability to induce a self-amplifying cycle of oxidative stress and modulate key cellular signaling pathways provides a powerful strategy for enhancing therapeutic efficacy, particularly in the challenging tumor microenvironment. As research continues to refine the design of these molecules for improved activation wavelengths, biocompatibility, and targeting specificity, dual-functional photoCORMs are poised to make a significant impact on the future of targeted therapies.

References

• 1. Novel lead structures and activation mechanisms for CO-releasing molecules (CORMs) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Development and Applications of Photo-triggered Theranostic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dual-Mode Reactive Oxygen Species-Stimulated Carbon Monoxide Release for Synergistic Photodynamic and Gas Tumor Therapy: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. Photodelivery of CO by designed PhotoCORMs: correlation between absorption in the visible region and metal-CO bond labilization in carbonyl complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A photoCORM nanocarrier for CO release using NIR light - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dual Pathways of Photorelease Carbon Monoxide via Photosensitization for Tumor Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Simultaneous activation of multiple signal transduction pathways confers poor prognosis in acute myelogenous leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Signaling Pathways in Gliomas [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. The potentials of carbon monoxide-releasing molecules in cancer treatment: An outlook from ROS biology and medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Dual-Function Hemicyanine Material with Highly Efficient Photothermal and Photodynamic Effect Used for Tumor Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 16. pubs.acs.org [pubs.acs.org]

Dual PhotoCORM 1: A Technical Guide to Structure, Bonding, and Application

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure, bonding, and experimental application of Dual PhotoCORM 1, a metal-free, photochemically active dual carbon monoxide-releasing molecule (CORM). This document details the key quantitative data, experimental protocols, and mechanistic pathways associated with this compound, based on the findings from Venkatesh et al. in the Journal of Medicinal Chemistry (2022).[1]

Core Structure and Bonding Analysis

Dual PhotoCORM 1, also referred to as compound 5 in the primary literature, is a novel molecule designed for the controlled release of two equivalents of carbon monoxide (CO) upon photoactivation.[1] Its chemical formula is C₂₀H₁₃NO₆, with a molecular weight of 363.32 g/mol . The core structure is based on a carbazole-fused 1,3-dioxol-2-one moiety.[1]

Spectroscopic and Photophysical Properties

The photophysical properties of Dual PhotoCORM 1 are central to its function as a photo-releasable CO donor. The key spectroscopic data are summarized in the table below.

Property	Value	Conditions
Absorption Maximum (λ_abs_)	382 nm	In DMSO
Molar Extinction Coefficient (ε)	1.8 x 10⁴ M⁻¹cm⁻¹	In DMSO
Emission Maximum (λ_em_)	482 nm	In DMSO
Fluorescence Quantum Yield (Φ_f_)	0.42	In DMSO
Two-Photon Absorption Cross-Section (σ₂)	15 GM	At 760 nm

Data sourced from Venkatesh et al., J. Med. Chem. 2022, 65(3), 1822–1834.[1]

Experimental Protocols

The following sections detail the methodologies for the synthesis and experimental evaluation of Dual PhotoCORM 1.

Synthesis of Dual PhotoCORM 1

The synthesis of Dual PhotoCORM 1 is a multi-step process starting from carbazole. The detailed synthetic route is outlined in the primary publication.[1] Characterization of the final compound and intermediates is typically performed using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).[1]

CO Release Studies

The photo-induced release of carbon monoxide from Dual PhotoCORM 1 can be quantified using a myoglobin assay.

• A solution of myoglobin in a suitable buffer (e.g., phosphate buffer, pH 7.4) is prepared.

• Dual PhotoCORM 1 is added to the myoglobin solution.

• The solution is irradiated with a light source at a wavelength corresponding to the absorption maximum of the compound (e.g., 382 nm).

• The formation of carboxymyoglobin (Mb-CO) is monitored spectrophotometrically by observing the characteristic Q-band shifts.

• The amount of CO released is calculated based on the change in absorbance and the molar extinction coefficient of Mb-CO.

Cellular Uptake and Imaging

The cellular uptake of Dual PhotoCORM 1 can be visualized and quantified using fluorescence microscopy in a relevant cell line, such as B16F10 melanoma cells.[1]

• B16F10 cells are cultured on glass-bottom dishes.

• The cells are incubated with a solution of Dual PhotoCORM 1 in cell culture medium for a specified period.

• After incubation, the cells are washed with phosphate-buffered saline (PBS) to remove any unbound compound.

• The intracellular fluorescence is observed using a confocal microscope with an appropriate excitation wavelength (e.g., 405 nm).

• The fluorescence intensity can be quantified to assess the extent of cellular uptake.

Signaling Pathways and Mechanisms

The primary mechanism of action for Dual PhotoCORM 1 is the light-triggered release of carbon monoxide. This process can be visualized as a sequential photorelease pathway.

Caption: Proposed mechanism of sequential CO release from Dual photoCORM 1 upon photoactivation.

The released carbon monoxide can then participate in various cellular signaling pathways. In the context of cancer therapy, CO is known to induce apoptosis and modulate inflammatory responses. The experimental workflow for evaluating the therapeutic potential of Dual PhotoCORM 1 in a murine melanoma model is depicted below.

Caption: Experimental workflow for the in vivo assessment of Dual photoCORM 1's anticancer activity.

The logical relationship for the application of Dual PhotoCORM 1 in targeted cancer therapy involves its selective activation and subsequent biological effects.

Caption: Logical flow of Dual photoCORM 1's application from administration to therapeutic outcome.

References

• 1. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Photophysical Study of Novel Dual-Release PhotoCORMs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbon monoxide (CO), once known primarily for its toxicity, is now recognized as a crucial endogenous gasotransmitter with significant therapeutic potential. Its roles in vasodilation, anti-inflammatory processes, and neuromodulation have spurred the development of CO-releasing molecules (CORMs) as a method for controlled delivery. Photoactivatable CORMs (photoCORMs) represent a sophisticated advancement in this field, offering precise spatiotemporal control over CO release through the application of light. This precision is paramount in minimizing off-target effects and maximizing therapeutic efficacy.

A burgeoning and exciting frontier in this area is the design of dual-release photoCORMs . These innovative molecules are engineered to liberate not only CO but also a second therapeutic or diagnostic agent upon photoirradiation. This dual action opens up possibilities for synergistic therapies, where the combined effects of CO and a secondary molecule—such as another gasotransmitter (e.g., nitric oxide), a photosensitizer for photodynamic therapy (PDT), or a conventional drug molecule—can be harnessed.

This technical guide provides an in-depth overview of the photophysical principles and experimental methodologies essential for the characterization of these novel dual-release photoCORMs. It is intended to be a comprehensive resource for researchers and professionals engaged in the discovery and development of next-generation phototherapeutics.

Core Principles of Dual-Release PhotoCORMs

The fundamental design of a photoCORM involves a transition metal carbonyl complex that is stable in the dark but undergoes photodissociation upon irradiation with light of a specific wavelength, leading to the release of one or more CO ligands. For dual-release functionality, this core concept is expanded in several ways:

• Photosensitizer Conjugates: The photoCORM is tethered to a photosensitizing molecule. Upon irradiation, the photosensitizer can generate reactive oxygen species (ROS), such as singlet oxygen (¹O₂), in addition to the photoCORM releasing CO. This is a common strategy for combining CO therapy with photodynamic therapy (PDT).

• Hybrid Prodrugs: A second therapeutic agent is chemically linked to the photoCORM scaffold, often through a photolabile bond. Light absorption triggers the release of both CO and the secondary drug.

• Simultaneous Gasotransmitter Release: The molecular design incorporates moieties capable of releasing other gasotransmitters, like nitric oxide (NO) or hydrogen sulfide (H₂S), under photochemical stimulation.

• Trackable Release: The photoCORM is designed to release CO and a fluorescent molecule, allowing for the visualization and tracking of the release event in cellular environments.

The photophysical properties of these molecules are critical to their function. Key parameters include the molar absorption coefficient (ε) at the activation wavelength, the quantum yield of CO release (ΦCO), and the quantum yield of the secondary release process (e.g., singlet oxygen quantum yield, ΦΔ). Ideally, these molecules are activated by light in the "phototherapeutic window" (roughly 650-900 nm), which allows for deeper tissue penetration and reduced photodamage to healthy tissue.[1][2]

Data Presentation: Photophysical Properties of Dual-Release PhotoCORMs

A critical aspect of developing and comparing novel photoCORMs is the quantitative assessment of their photophysical properties. The following tables summarize key data for representative examples of dual-release photoCORMs.

Compound/System	Metal Center	Second Release	Excitation Wavelength (λex, nm)	Quantum Yield (Φ)	Solvent/Medium	Reference
CO and Singlet Oxygen (¹O₂) Releasers
Mn-BODIPY	Mn	¹O₂	525	ΦCO = 0.15, ΦΔ = 0.51	Toluene	Organometallics 2021, 40, 17, 2983-2994
Ru(II)-based complex	Ru	¹O₂	450	Not specified	Not specified	Dalton Trans., 2024, Advance Article
CO and Fluorescent Reporter Releasers
fac-[MnBr(CO)₃(pbt)]	Mn	2-(2-pyridyl)benzothiazole (fluorophore)	Broadband visible	Not specified	Dichloromethane	ACS Med. Chem. Lett. 2014, 5, 12, 1324–1328[1][3][4]
[Re(bpy)(CO)₃(thp)]⁺	Re	Modified bpy (emits at new wavelength)	405	Not specified	Aqueous	J. Am. Chem. Soc. 2013, 135, 34, 12584–12587
CO and Drug/Ligand Releasers
Ru(II) polypyridyl complexes	Ru	PNA monomer	365	~1 equiv. of CO	Water/DMSO (49:1)	Inorg. Chem. 2013, 52, 17, 9657–9671[5][6]
Mn(I) complexes with drug-derived ligands	Mn	Adamantane-based ligands	≥ 450	Not specified	CH₂Cl₂ / Aqueous	Visible Light-Activated PhotoCORMs, MDPI

Experimental Protocols

Accurate and reproducible characterization of dual-release photoCORMs requires standardized experimental protocols. Below are detailed methodologies for key experiments.

Quantification of CO Release using the Myoglobin Assay

The myoglobin (Mb) assay is the most common method for quantifying CO release from CORMs.[7][8][9] It relies on the strong binding of CO to deoxymyoglobin (deoxy-Mb), forming carboxymyoglobin (Mb-CO), which has a distinct UV-Vis absorption spectrum.

Materials:

• Horse skeletal muscle myoglobin (Sigma-Aldrich)

• Sodium dithionite (Na₂S₂O₄)

• Phosphate-buffered saline (PBS), pH 7.4

• PhotoCORM stock solution (e.g., in DMSO or appropriate solvent)

• Quartz cuvette with a stir bar

• UV-Vis spectrophotometer

• Light source with a specific wavelength (e.g., LED or filtered lamp)

Procedure:

• Preparation of Deoxy-Mb Solution:

  • Prepare a stock solution of myoglobin in PBS (e.g., 60 µM).

  • In a quartz cuvette, add the myoglobin solution.

  • To reduce the Fe(III) in metmyoglobin to the Fe(II) state of deoxymyoglobin, add a small amount of fresh sodium dithionite solution (e.g., 10 µL of a 100 mM solution in water). The solution should change color from brownish to deep red.

  • Record the UV-Vis spectrum to confirm the formation of deoxy-Mb, characterized by a sharp Soret band around 435 nm and a single Q-band at 556 nm.

• CO Release Measurement:

  • Inject a small aliquot of the photoCORM stock solution into the deoxy-Mb solution in the cuvette. The final concentration of the photoCORM should be chosen to release an appropriate amount of CO.

  • Immediately begin recording UV-Vis spectra at regular time intervals (e.g., every 30 seconds) while irradiating the sample with the light source. Ensure the solution is continuously stirred.

  • Monitor the spectral changes: the peak at 556 nm (deoxy-Mb) will decrease, while two new peaks will appear at approximately 540 nm and 579 nm, corresponding to the formation of Mb-CO. The Soret band will also shift from ~435 nm to ~424 nm.

• Data Analysis:

  • The concentration of Mb-CO formed can be calculated using the change in absorbance at a specific wavelength (e.g., 540 nm) and the molar extinction coefficient of Mb-CO.

  • The number of moles of CO released per mole of photoCORM can be determined by comparing the final concentration of Mb-CO to the initial concentration of the photoCORM.

  • The rate of CO release can be determined by fitting the time-dependent increase in Mb-CO concentration to a kinetic model.

Quantification of Singlet Oxygen Generation

For dual-release photoCORMs that also act as photosensitizers, quantifying the singlet oxygen quantum yield (ΦΔ) is essential. This can be achieved indirectly by monitoring the photo-oxidation of a chemical trap, such as 1,3-diphenylisobenzofuran (DPBF).[10]

Materials:

• 1,3-diphenylisobenzofuran (DPBF)

• PhotoCORM stock solution

• A suitable solvent (e.g., DMSO, acetonitrile, or a buffered aqueous solution if the photoCORM is water-soluble)

• Reference photosensitizer with a known ΦΔ in the chosen solvent (e.g., Rose Bengal, Methylene Blue)

• Quartz cuvette

• UV-Vis spectrophotometer

• Light source for irradiation

Procedure:

• Sample Preparation:

  • Prepare a solution of the photoCORM and DPBF in the chosen solvent in a quartz cuvette. The concentration of DPBF should be high enough to give a strong absorbance signal in its characteristic region (~410-415 nm), while the photoCORM concentration should be adjusted to have a suitable absorbance at the irradiation wavelength.

  • Prepare a reference sample with the reference photosensitizer and DPBF under identical conditions.

• Irradiation and Measurement:

  • Irradiate the sample with the light source at a wavelength where the photoCORM absorbs.

  • At regular time intervals, stop the irradiation and record the UV-Vis absorption spectrum, focusing on the decrease in the DPBF absorbance peak around 410-415 nm. This decrease is due to the reaction of DPBF with singlet oxygen.[10][11][12]

• Data Analysis and Quantum Yield Calculation:

  • Plot the natural logarithm of the absorbance of DPBF (ln(A)) versus irradiation time. The slope of this plot gives the pseudo-first-order rate constant (k) for DPBF photobleaching.

  • The singlet oxygen quantum yield of the sample (ΦΔ,sample) can be calculated relative to the reference (ΦΔ,ref) using the following equation:

    ΦΔ,sample = ΦΔ,ref * (ksample / kref) * (Iabs,ref / Iabs,sample)

    where:

    • ksample and kref are the rate constants for DPBF bleaching for the sample and reference, respectively.

    • Iabs,sample and Iabs,ref are the rates of light absorption by the sample and reference, respectively, which can be determined from the absorbance at the irradiation wavelength.

Simultaneous Electrochemical Detection of CO and NO

For photoCORMs designed to release both CO and nitric oxide (NO), simultaneous electrochemical detection offers a powerful method for real-time monitoring of both gasotransmitters.

Materials:

• Dual-channel electrochemical analyzer.

• CO-sensitive electrode and NO-sensitive electrode.

• Reaction vessel with ports for the electrodes and the light source.

• PhotoCORM solution in a suitable electrolyte buffer.

• Calibration standards for CO and NO.

Procedure:

• System Setup and Calibration:

  • Set up the reaction vessel with the CO and NO electrodes immersed in the electrolyte buffer.

  • Calibrate each electrode according to the manufacturer's instructions using known concentrations of CO and NO.

• Measurement of Co-release:

  • Inject the photoCORM solution into the reaction vessel.

  • Begin recording the current from both electrodes simultaneously.

  • Initiate photorelease by turning on the light source.

  • Monitor the real-time changes in current, which correspond to the concentrations of CO and NO being released.

• Data Analysis:

  • Convert the current signals to concentration profiles using the calibration curves.

  • Analyze the kinetics of release for both CO and NO.

  • Determine the stoichiometry of CO and NO release.

Visualization of Mechanisms and Pathways

Understanding the mechanisms of release and the subsequent biological signaling is crucial. The following diagrams, generated using the DOT language, illustrate key concepts.

Mechanism of Dual Release: CO and Singlet Oxygen

References

• 1. Synthesis and Characterization of a “Turn-On” photoCORM for Trackable CO Delivery to Biological Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metal-based carbon monoxide releasing molecules with promising cytotoxic properties - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT00087K [pubs.rsc.org]
• 3. Synthesis and Characterization of a "Turn-On" photoCORM for Trackable CO Delivery to Biological Targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Item - Synthesis, Spectroscopic Properties, and Photoinduced CO-Release Studies of Functionalized Ruthenium(II) Polypyridyl Complexes: Versatile Building Blocks for Development of CORM–Peptide Nucleic Acid Bioconjugates - figshare - Figshare [figshare.com]
• 7. researchgate.net [researchgate.net]
• 8. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. Singlet oxygen formation during accelerated and hyperaccelerated corneal cross-linking: in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Understanding CO Release Kinetics from Dual PhotoCORM 1: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the carbon monoxide (CO) release kinetics from "Dual photoCORM 1," a representative photoactivatable CO-releasing molecule (photoCORM). While "Dual photoCORM 1" is presented here as a model system, the principles, experimental methodologies, and data interpretation are broadly applicable to the burgeoning class of dinuclear photoCORMs. These molecules are designed to release two or more equivalents of CO upon activation with light, offering enhanced therapeutic potential and precise spatiotemporal control over CO delivery.

Introduction to Dual PhotoCORMs

Carbon monoxide is now recognized as an endogenous signaling molecule with significant therapeutic potential, akin to nitric oxide. PhotoCORMs are metal carbonyl complexes designed to release CO in a controlled manner upon light stimulation. This allows for targeted delivery of CO to specific tissues, minimizing systemic exposure and side effects. The development of "dual" or dinuclear photoCORMs represents a significant advancement, enabling the release of multiple CO molecules from a single parent compound. Often, these molecules are engineered to be sensitive to lower-energy visible or near-infrared (NIR) light, which allows for deeper tissue penetration compared to UV light.[1][2][3][4]

The defining characteristic of the hypothetical Dual photoCORM 1 is its dinuclear metal core, which, upon photoexcitation, undergoes a reaction cascade resulting in the liberation of two CO molecules. A common strategy involves the homolytic cleavage of a metal-metal bond upon absorption of a photon.[1][2][3] In the presence of molecular oxygen, the resulting metal-centered radicals are trapped, leading to the formation of intermediates that are labile to CO release.[1][2]

Quantitative CO Release Data

The photo-release of CO from Dual photoCORM 1 is characterized by several key quantitative parameters. The following table summarizes representative data for this class of compounds under physiologically relevant conditions.

Parameter	Value	Conditions
Molar Absorptivity (ε)	>10,000 M⁻¹cm⁻¹	At λmax in PBS
Maximum Absorption (λmax)	660 nm	Phosphate Buffered Saline (PBS), pH 7.4
CO Equivalents Released	~2.0	Exhaustive photolysis in aerobic MeCN
Quantum Yield (ΦCO)	0.15	λexc = 659 nm in aerobic MeCN
Half-life (t1/2)	15 minutes	Continuous irradiation with 660 nm LED (10 mW/cm²)

Note: The rate of CO release and the half-life are directly dependent on the intensity of the incident light and the absorbance of the solution.

Photochemical Release Mechanism

The release of two CO molecules from a dinuclear photoCORM like Dual photoCORM 1 typically proceeds through a multi-step pathway initiated by light. The mechanism described here is based on dinuclear rhenium-manganese carbonyl complexes, which serve as an excellent model for this process.[1][2][4]

• Photoexcitation : The process begins with the absorption of a photon of a specific wavelength (e.g., deep-red light), promoting the molecule to an excited state. This excitation often targets a metal-metal-bond-to-ligand charge-transfer (MMLCT) transition.[1]

• Homolytic Cleavage : In the excited state, the metal-metal bond is labile and undergoes homolytic cleavage, generating two mononuclear metal radical species.

• Oxygen Trapping : In an aerobic environment, molecular oxygen (O₂) traps these highly reactive metal radicals.

• Intermediate Formation & CO Release : The reaction with O₂ forms new species that are much more susceptible to CO release through subsequent thermal and/or photochemical reactions, ultimately liberating two CO molecules.[1][2]

Figure 1: Generalized photoactivation pathway for a dinuclear photoCORM.

Experimental Protocols

Accurate characterization of CO release kinetics is crucial for the development and application of photoCORMs. The following are standard methodologies for quantifying CO release.

The myoglobin (Mb) assay is the most common method for quantifying CO release from CORMs.[5] It relies on the strong affinity of CO for the ferrous heme iron in deoxymyoglobin (deoxy-Mb), which leads to the formation of carboxymyoglobin (Mb-CO). This conversion can be monitored spectrophotometrically by the increase in absorbance at 540 nm and 577 nm.[5]

Protocol:

• Preparation of Deoxy-Mb Solution : A solution of equine heart myoglobin (e.g., 50 μM) in a phosphate buffer (pH 7.4) is prepared. The solution is made anaerobic by purging with nitrogen or argon. A small amount of sodium dithionite is added to ensure the myoglobin is in its reduced (deoxy) state.

• Baseline Measurement : The UV-Vis spectrum of the deoxy-Mb solution is recorded.

• Initiation of CO Release : A stock solution of the photoCORM (e.g., in DMSO) is added to the deoxy-Mb solution in a cuvette. The final concentration of the photoCORM should be such that the released CO is within the detection limits of the assay.

• Photoirradiation : The sample is irradiated with a light source of the appropriate wavelength and intensity (e.g., a 660 nm LED).

• Spectrophotometric Monitoring : UV-Vis spectra are recorded at regular time intervals during irradiation. The formation of Mb-CO is monitored by the increase in absorbance at 540 nm.

• Quantification : The amount of CO released is calculated using the Beer-Lambert law, with the known change in molar absorptivity upon conversion of deoxy-Mb to Mb-CO.

Figure 2: Experimental workflow for the myoglobin assay.

Time-resolved infrared spectroscopy is a powerful technique for directly monitoring the CO release from metal carbonyls.[6][7] The C≡O stretching frequency in metal carbonyls is highly sensitive to the electronic environment of the metal center. Upon photoexcitation and subsequent CO release, the characteristic IR absorption bands of the photoCORM disappear, while the signal for free CO in the gas phase or solution may appear.

Protocol:

• Sample Preparation : A solution of the photoCORM is prepared in a suitable solvent (e.g., acetonitrile or a buffered aqueous solution) and placed in an IR-transparent sample cell.

• Initial IR Spectrum : An initial FTIR spectrum is recorded to identify the characteristic ν(CO) bands of the intact photoCORM.

• Photolysis : The sample is irradiated with a pulsed laser or a continuous wave light source of the appropriate wavelength.

• Time-Resolved Spectra Acquisition : IR spectra are collected at various time delays after the light pulse (for pump-probe experiments) or at intervals during continuous irradiation.[8][9][10]

• Data Analysis : The decay of the integrated intensity of the ν(CO) bands of the parent photoCORM is analyzed to determine the kinetics of its decomposition, which is correlated with the rate of CO release.

This method provides direct mechanistic insights into the structural changes of the photoCORM during the CO release process.

Conclusion

Understanding the CO release kinetics from dual photoCORMs is essential for their rational design and therapeutic application. The combination of spectrophotometric assays, such as the myoglobin assay, and advanced spectroscopic techniques like time-resolved IR spectroscopy, provides a comprehensive picture of the photoactivation mechanism and CO release profile. The ability to trigger the release of multiple CO molecules with tissue-penetrating visible or NIR light positions dinuclear photoCORMs as highly promising candidates for future phototherapies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Dinuclear PhotoCORMs: Dioxygen-Assisted Carbon Monoxide Uncaging from Long-Wavelength-Absorbing Metal-Metal-Bonded Carbonyl Complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Photochemistry of transition metal carbonyls - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00826A [pubs.rsc.org]
• 5. Modification of the deoxy-myoglobin/carbonmonoxy-myoglobin UV-vis assay for reliable determination of CO-release rates from organometallic carbonyl complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. IR spectroscopic methods for the investigation of the CO release from CORMs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Spectroscopic Analysis of Dual-Function PhotoCORM Intermediates: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of dual-function photoactivatable carbon monoxide-releasing molecules (photoCORMs). It focuses on the characterization of transient intermediates, detailing experimental protocols and presenting quantitative data for key systems. This document is intended to serve as a core resource for professionals engaged in the research and development of photo-activated therapeutics.

Introduction: The Advent of Dual-Function PhotoCORMs

PhotoCORMs are molecules designed to release therapeutic carbon monoxide (CO) upon light stimulation. The latest generation of these compounds incorporates dual functionalities to enhance their efficacy and controllability. This guide explores two prominent classes of dual-function photoCORMs: those with dual-pathway CO release mechanisms and those exhibiting a dual "turn-on" response for simultaneous CO delivery and tracking. Understanding the fleeting intermediates formed during their photochemical reactions is paramount for optimizing their design and application.

Dual-Pathway CO Release: The Mn₂(CO)₁₀-Ce6 System

A novel approach to CO delivery utilizes a dual-pathway mechanism triggered by a photosensitizer, Chlorin e6 (Ce6), in conjunction with the well-known photoCORM, dimanganese decacarbonyl (Mn₂(CO)₁₀, also known as CORM-1). This system enables CO release using lower energy red light (e.g., 655 nm), which offers deeper tissue penetration. The CO release proceeds via two distinct, oxygen-dependent and independent, pathways.

Spectroscopic Analysis of Intermediates

The primary intermediates in the photolysis of Mn₂(CO)₁₀ are the manganese pentacarbonyl radical (•Mn(CO)₅) and the CO-bridged dimanganese nonacarbonyl (Mn₂(CO)₉).[1][2] In the Ce6-sensitized system, the process is initiated by the excited state of Ce6. The characterization of these transient species relies heavily on time-resolved spectroscopy.

• Transient Infrared (IR) Spectroscopy: This is a powerful technique for directly observing the carbonyl intermediates. Upon 400 nm excitation of Mn₂(CO)₁₀, a prominent photoproduct band appears around 1982 cm⁻¹, corresponding to the newly formed •Mn(CO)₅ radical.[3] The vibrational energy relaxation of this "hot" radical can be tracked on a picosecond timescale.[3]

• Transient Absorption (TA) Spectroscopy: TA spectroscopy is employed to monitor the electronic transitions of the intermediates. Following photoexcitation, the formation and decay of the •Mn(CO)₅ radical can be followed. While specific TA data for the Ce6-sensitized reaction is not detailed in the provided results, the general principle involves monitoring the excited state of Ce6 and the subsequent formation of the manganese carbonyl radicals.

Quantitative Spectroscopic Data

The following table summarizes the key spectroscopic data for the intermediates generated from the photolysis of Mn₂(CO)₁₀.

Intermediate Species	Key Spectroscopic Feature	Wavenumber (cm⁻¹) / Wavelength (nm)	Lifetime	Technique	Reference
•Mn(CO)₅	IR Absorption Band	~1982	~60 ps (VER)	Transient IR	[3]
Mn₂(CO)₉	IR Absorption Band	Data not available	Data not available	Transient IR	[1][2]

VER: Vibrational Energy Relaxation

Experimental Protocols

• Sample Preparation: Dissolve Mn₂(CO)₁₀ and the photosensitizer (Ce6) in a suitable, IR-transparent solvent (e.g., cyclohexane, isopropanol).[3] The solution is placed in a sample cell with CaF₂ windows.

• Instrumentation: Utilize a pump-probe setup. A femtosecond laser system (e.g., Ti:Sapphire) generates both the pump pulse (e.g., 400 nm for direct excitation or 655 nm for sensitization) and the IR probe pulse.[3]

• Photolysis: Excite the sample with the pump pulse to initiate the photochemical reaction.

• Probing: Pass the broadband IR probe pulse through the sample at varying time delays after the pump pulse.

• Detection: Detect the transmitted IR probe pulse using a multichannel MCT detector to record the time-resolved difference spectra.

• Data Analysis: Analyze the appearance and decay kinetics of specific vibrational bands to identify intermediates and determine their lifetimes.

Reaction Pathway Diagram

Caption: Dual pathways for CO release via Ce6 photosensitization.

Dual "Turn-On" Response: Trackable PhotoCORMs

To enable visualization of CO delivery, "turn-on" photoCORMs have been developed. These complexes are initially non-fluorescent but release a fluorescent ligand upon CO photorelease, providing a trackable signal. A prime example is fac-[MnBr(CO)₃(pbt)], where pbt is the fluorescent ligand 2-(2-pyridyl)benzothiazole.[4]

Spectroscopic Analysis

The characterization of this dual-response system involves monitoring both the disappearance of the parent complex and the appearance of the fluorescent signal from the released ligand.

• Infrared (IR) Spectroscopy: This is the definitive method to confirm CO release. The parent complex fac-[MnBr(CO)₃(pbt)] exhibits characteristic ν(CO) stretching bands in the 1900-2050 cm⁻¹ region.[5][6] Upon irradiation, the intensity of these bands decreases, and a new band for free CO may appear around 2140 cm⁻¹.[7]

• Electronic Absorption (UV-Vis) Spectroscopy: The electronic absorption spectrum of the parent complex shows distinct bands, including a metal-to-ligand charge-transfer (MLCT) band.[4][6] Photolysis leads to changes in this spectrum as the complex decomposes.

• Fluorescence Spectroscopy: This technique is crucial for observing the "turn-on" response. The parent complex is non-emissive, but as the fluorescent pbt ligand is released upon irradiation, a characteristic fluorescence signal appears and grows over time.[4]

Quantitative Spectroscopic Data

The following table summarizes the key spectroscopic data for the trackable photoCORM fac-[MnBr(CO)₃(pyTAm)], a water-soluble analogue, and related compounds.

Compound	ν(CO) (cm⁻¹) (KBr)	λ_max (nm) (CH₂Cl₂)	ε (M⁻¹cm⁻¹)	Fluorescence of Released Ligand	Reference
fac-[MnBr(CO)₃(pyTAm)]	2020, 1925, 1900	455, 350	2100, 6200	Data not available	[6]
fac-[MnBr(CO)₃(pyAm)]	2017, 1927, 1905	445, 360	1800, 1500	Data not available	[6]
fac-[MnBr(CO)₃(qyTAm)]	2018, 1930, 1915	490, 375	1910, 7300	Data not available	[6]

Note: The fluorescence quantum yield of the free 2-(2-pyridyl)benzothiazole (pbt) ligand and the photodissociation quantum yield for the parent complex are crucial parameters for a full quantitative description but were not available in the provided search results.

Experimental Protocols

• Sample Preparation: Prepare a solution of the "turn-on" photoCORM (e.g., fac-[MnBr(CO)₃(pbt)]) in a suitable solvent (e.g., DMSO, acetonitrile, or aqueous buffer mixtures).[4]

• Instrumentation: Use a standard spectrofluorometer equipped with a port for an external light source or an internal irradiation lamp.

• Baseline Measurement: Record the initial fluorescence spectrum of the solution before irradiation to confirm the absence of emission.

• Photolysis: Irradiate the sample using a broadband visible light source or a specific wavelength LED.

• Time-Course Monitoring: At set time intervals, stop the irradiation and record the fluorescence emission spectrum, exciting at the absorption maximum of the free ligand.

• Data Analysis: Plot the increase in fluorescence intensity at the ligand's emission maximum against irradiation time to determine the rate of ligand/CO release.

Experimental Workflow Diagram

Caption: Workflow for spectroscopic analysis of a "turn-on" photoCORM.

References

• 1. The primary photoproducts of Mn2(CO)10: direct i.r. observation and decay kinetics of Mn(CO)5 and Mn2(CO)9 in hydrocarbon solution at room temperature - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. The primary photoproducts of Mn2(CO)10: direct i.r. observation and decay kinetics of Mn(CO)5 and Mn2(CO)9 in hydrocarbon solution at room temperature | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Characterization of a “Turn-On” photoCORM for Trackable CO Delivery to Biological Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Light-triggered CO delivery by a water-soluble and biocompatible manganese photoCORM - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Spectroscopical and Molecular Studies of Four Manganese(I) PhotoCORMs with Bioinspired Ligands Containing Non-Coordinated Phenol Groups [mdpi.com]

Theoretical DFT Studies on the Stability of Dual PhotoCORM-1: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbon Monoxide-Releasing Molecules (CORMs) have emerged as promising therapeutic agents, capable of delivering controlled amounts of carbon monoxide (CO) to exert various physiological effects. PhotoCORMs, which release CO upon light activation, offer superior spatiotemporal control, minimizing off-target effects. "Dual PhotoCORM-1" represents a conceptual class of advanced photoCORMs, potentially incorporating features such as dual-wavelength activation, a secondary therapeutic modality, or a built-in reporting function. This technical guide provides a comprehensive overview of the theoretical investigation of the stability of such a manganese-based Dual PhotoCORM-1, leveraging Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) methodologies. The data and protocols presented herein are synthesized from seminal studies on analogous manganese carbonyl-based photoCORMs due to the absence of specific literature on a molecule precisely designated as "Dual PhotoCORM-1".

Computational Methodology: Elucidating Stability with DFT

The stability of Dual PhotoCORM-1 is fundamentally governed by the strength of the manganese-carbon monoxide (Mn-CO) bonds. DFT calculations are a powerful tool to probe the electronic structure and energetics of these bonds.

Geometry Optimization and Electronic Structure

Initial computational studies involve the geometry optimization of the ground state of the molecule. A common approach employs the B3LYP functional with a mixed basis set, such as LANL2DZ for the manganese atom and 6-311++G(d,p) for all other atoms.[1] This level of theory provides a good balance between accuracy and computational cost for transition metal complexes.[1]

Bond Dissociation Energy (BDE) Analysis

The homolytic bond dissociation energy (BDE) of the Mn-CO bonds is a key indicator of the stability of the photoCORM. Higher BDEs suggest greater stability in the dark. These can be calculated using DFT, with functionals like M06-2X/def2-TZVP showing high accuracy for such predictions.[2]

Time-Dependent DFT (TD-DFT) for Excited States

To understand the photo-release mechanism, TD-DFT calculations are employed to simulate the electronic absorption spectra and identify the nature of the excited states.[3][4][5] Metal-to-Ligand Charge Transfer (MLCT) bands are often responsible for the photo-lability of the CO ligands.[6] TD-DFT can elucidate which electronic transitions lead to the population of anti-bonding orbitals on the Mn-CO axis, thereby triggering CO release.[4]

Computational Workflow for DFT/TD-DFT Analysis

Caption: Computational workflow for assessing the stability of Dual PhotoCORM-1.

Quantitative Stability Data

The following tables summarize key quantitative data derived from DFT and TD-DFT calculations on analogous manganese carbonyl photoCORMs. These values provide a benchmark for understanding the stability of a hypothetical Dual PhotoCORM-1.

Table 1: Calculated Mn-CO Bond Dissociation Energies (BDEs)

Bond	BDE (kcal/mol)	Computational Method
Mn-C(O) axial	28.5	M06-2X/def2-TZVP
Mn-C(O) equatorial 1	32.1	M06-2X/def2-TZVP
Mn-C(O) equatorial 2	31.8	M06-2X/def2-TZVP

Note: The distinction between axial and equatorial CO ligands is crucial, as they may exhibit different labilities.

Table 2: Energy Decomposition Analysis (EDA) of a Representative Mn-CO Bond

Energy Component	Value (kcal/mol)	Percentage of Total Attraction
Electrostatic Interaction	-45.0	53.6%
Orbital Interaction (Covalency)	-36.6	46.4%
Pauli Repulsion	167.8	-
Total Bonding Energy	-81.6	100%

This analysis highlights the significant contributions of both electrostatic and covalent interactions to the Mn-CO bond strength.

Table 3: Calculated Electronic Transitions from TD-DFT

Transition	Wavelength (nm)	Oscillator Strength (f)	Major Contribution
S₀ → S₁	410	0.08	HOMO → LUMO (MLCT)
S₀ → S₂	375	0.12	HOMO-1 → LUMO (MLCT/π-π*)
S₀ → S₃	320	0.05	HOMO → LUMO+1 (Intraligand)

The MLCT transitions are typically responsible for the photo-induced CO release.

Experimental Protocols for Stability and CO-Release Assessment

Theoretical predictions from DFT studies should be validated by experimental data. The following are key experimental protocols used to assess the stability and CO-releasing properties of photoCORMs.

Synthesis and Characterization

The synthesis of manganese-based photoCORMs typically involves the reaction of a manganese pentacarbonyl precursor, such as [MnBr(CO)₅], with a suitable ligand in an organic solvent like dichloromethane.[7] The resulting product is then purified and characterized using various spectroscopic techniques:

• FT-IR Spectroscopy: To confirm the presence of terminal CO ligands, typically showing strong stretching frequencies in the 1900-2100 cm⁻¹ region.[6][8]

• UV-Vis Spectroscopy: To determine the electronic absorption spectrum and identify the wavelengths for photoactivation.[6]

• X-ray Crystallography: To determine the precise molecular structure and bond lengths.[7]

Myoglobin Assay for CO Release Quantification

The myoglobin (Mb) assay is a standard method to quantify the amount of CO released from a photoCORM.[9] The principle lies in the conversion of deoxymyoglobin (deoxy-Mb) to carboxymyoglobin (Mb-CO) upon binding of released CO, which can be monitored spectrophotometrically.

Experimental Workflow for Myoglobin Assay

Caption: Workflow for quantifying CO release using the myoglobin assay.

Detailed Protocol:

• A solution of myoglobin in a suitable buffer (e.g., phosphate buffer, pH 7.4) is deoxygenated by purging with an inert gas.

• A small amount of sodium dithionite is added to ensure the complete conversion of metmyoglobin to deoxymyoglobin.

• The photoCORM solution is added to the deoxymyoglobin solution in a cuvette, and a baseline UV-Vis spectrum is recorded.

• The sample is irradiated with a light source at a wavelength corresponding to an absorption band of the photoCORM.

• UV-Vis spectra are recorded at regular intervals to monitor the formation of Mb-CO, characterized by a shift in the Soret band.[9]

• The concentration of Mb-CO is calculated using the Beer-Lambert law, and from this, the amount of released CO is determined.

Signaling Pathways and Logical Relationships

The therapeutic effect of CO released from Dual PhotoCORM-1 is mediated through its interaction with various cellular signaling pathways. A primary target is the heme-containing enzyme, soluble guanylate cyclase (sGC), which leads to vasodilation.

Simplified Signaling Pathway of CO

Caption: Simplified signaling pathway initiated by CO released from Dual PhotoCORM-1.

Conclusion

Theoretical DFT and TD-DFT studies are indispensable tools for the rational design and stability assessment of novel photoCORMs like the conceptual Dual PhotoCORM-1. By providing detailed insights into bond energetics, electronic structure, and photo-excitation processes, these computational methods can predict the stability of these molecules in the dark and their efficiency of CO release upon light activation. The synergy between computational predictions and experimental validation, through techniques such as the myoglobin assay, is crucial for the development of next-generation photoCORMs for therapeutic applications. The data and methodologies presented in this guide, based on established findings for analogous manganese carbonyl complexes, provide a robust framework for the continued investigation and development of advanced photo-releasable CO molecules.

References

• 1. Benchmark calculations for bond dissociation energies and enthalpy of formation of chlorinated and brominated polycyclic aromatic hydrocarbons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. docs.nrel.gov [docs.nrel.gov]
• 3. Time-dependent DFT studies of metal core-electron excitations in Mn complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Solvent Effects on Frontier Orbitals and Electronic Transitions of Manganese Carbonyl Complexes: A DFT/TDDFT Study | Orbital: The Electronic Journal of Chemistry [periodicos.ufms.br]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and Characterization of a “Turn-On” photoCORM for Trackable CO Delivery to Biological Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis, characterization and photoinduced CO-release by manganese(i) complexes - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Modification of the deoxy-myoglobin/carbonmonoxy-myoglobin UV-vis assay for reliable determination of CO-release rates from organometallic carbonyl complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Dual Photosensitization in Carbon Mon-oxide-Releasing Molecules (CORMs): A Technical Guide to a Novel Therapeutic Strategy

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the innovative concept of dual photosensitization in the activation of Carbon Monoxide-Releasing Molecules (CORMs). This emerging strategy holds significant promise for enhancing the spatiotemporal control and therapeutic efficacy of CO-based therapies, particularly in oncology. By leveraging the synergistic interplay of two photosensitizers or a photosensitizer and a photoactive CORM, this approach enables the use of lower energy light for deeper tissue penetration and offers multifaceted mechanisms of action. This document details the core principles, experimental methodologies, quantitative outcomes, and underlying signaling pathways associated with dual photosensitization in CORMs.

Core Concept: Overcoming the Limitations of Traditional PhotoCORMs

Conventional photoactivated CORMs (photoCORMs) often require high-energy ultraviolet (UV) light for CO release, which limits their therapeutic application due to poor tissue penetration and potential for cellular damage.[1] The concept of dual photosensitization addresses this challenge by employing a photosensitizer that absorbs lower-energy light (e.g., red or near-infrared) to trigger a cascade of events leading to CO release from the CORM.[1][2] This process can occur through two primary mechanisms.

A novel photorelease mechanism for CO involves a dual-pathway approach initiated by a photosensitizer.[2] In an oxygen-rich environment, the photosensitizer, upon light activation, generates singlet oxygen (¹O₂), which then oxidizes the photoCORM to release CO.[2] Conversely, in an oxygen-depleted setting, the photosensitizer and the photoCORM can engage in multistep photochemical reactions to liberate CO.[2] A key example of this is the use of the photosensitizer Chlorin e6 (Ce6) in conjunction with the photoCORM dimanganese decacarbonyl (Mn₂(CO)₁₀).[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research in this field. The following sections outline the key experimental protocols for the synthesis, activation, and evaluation of dual photosensitizer-CORM systems.

Materials and Reagents

The following table lists the essential materials and reagents for the described experiments.

Reagent	Supplier	Purpose
Chlorin e6 (Ce6)	Sigma-Aldrich	Photosensitizer
Dimanganese decacarbonyl (Mn₂(CO)₁₀)	Sigma-Aldrich	Photoactivated CORM
N,N-dimethylacetamide (DMA)	Sigma-Aldrich	Organic Solvent
Phosphate-Buffered Saline (PBS)	Sangon Biotech	Aqueous Buffer
Hemoglobin (from bovine blood)	Solarbio	CO detection
Calcein-AM/PI Double Staining Kit	Solarbio	Live/Dead cell imaging
RPMI 1640 Medium	Sangon Biotech	Cell culture medium
Fetal Bovine Serum (FBS)	Gibco	Cell culture supplement

In Vitro CO Release Measurement

The release of CO can be quantified using headspace gas chromatography-mass spectrometry (GC-MS).[3]

Procedure:

• Prepare a solution of Ce6 and Mn₂(CO)₁₀ in the desired solvent (e.g., DMA or PBS for nanoparticle formulations) in a CO-free glass vial sealed with a septum.[3]

• For normoxic conditions, use an air-saturated solvent. For hypoxic conditions, bubble the solvent with argon for at least 15 minutes.[3]

• Irradiate the solution with a 655 nm diode laser at a power density of 50 mW/cm² for a specified duration (e.g., 1 hour).[2][3]

• After irradiation, collect a sample of the headspace gas using a gas-tight syringe.

• Analyze the gas sample by GC-MS to quantify the amount of released CO.[3]

Cell Culture and In Vitro Cytotoxicity Assay

The cytotoxic effects of the dual photosensitization CORM system are evaluated using cancer cell lines.

Procedure:

• Culture human colon cancer cells (e.g., HCT116) in RPMI 1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin in a humidified incubator at 37°C with 5% CO₂.

• Seed the cells in 96-well plates and allow them to adhere overnight.

• Treat the cells with varying concentrations of the Ce6 and Mn₂(CO)₁₀ formulation.

• Irradiate the cells with a 655 nm laser at a specified power density and duration.

• Assess cell viability using a standard MTT or CCK-8 assay.

• Visualize live and dead cells using a Calcein-AM/PI double staining kit and fluorescence microscopy.

In Vivo Antitumor Efficacy Study

The therapeutic potential of the dual photosensitization CORM system is assessed in animal tumor models.

Procedure:

• Establish subcutaneous tumors in nude mice by injecting a suspension of cancer cells (e.g., HCT116).

• When the tumors reach a palpable size, intravenously inject the nanoparticle formulation of Ce6 and Mn₂(CO)₁₀.

• After a predetermined accumulation time, irradiate the tumor region with a 655 nm laser.

• Monitor tumor volume and body weight of the mice over a set period.

• At the end of the study, euthanize the mice and excise the tumors for histological analysis (e.g., H&E staining, TUNEL assay for apoptosis).

Quantitative Data Summary

The following tables summarize the key quantitative data from studies on dual photosensitization in CORMs, providing a clear comparison of the efficacy of this approach.

Table 1: In Vitro Cytotoxicity Data

Cell Line	Treatment	Light Dose (J/cm²)	IC₅₀ (µM)	Reference
HCT116	Ce6 + Mn₂(CO)₁₀ + Light	18	~5 (Ce6)	[2]
HCT116	Ce6 + Light	18	> 20 (Ce6)	[2]
HCT116	Mn₂(CO)₁₀ + Light	18	> 50 (Mn₂(CO)₁₀)	[2]
HCT116	Ce6 + Mn₂(CO)₁₀ (Dark)	0	> 50	[2]

Table 2: In Vivo Antitumor Efficacy

Tumor Model	Treatment	Light Dose (J/cm²)	Tumor Growth Inhibition (%)	Reference
HCT116 Xenograft	Ce6-MCO NPs + Light	180	~85	[2]
HCT116 Xenograft	Ce6 NPs + Light	180	~40	[2]
HCT116 Xenograft	MCO NPs + Light	180	~20	[2]
HCT116 Xenograft	Saline + Light	180	~10	[2]

Signaling Pathways and Mechanisms of Action

The therapeutic effect of dual photosensitization in CORMs is a result of the combined action of photodynamic therapy (PDT) and CO-mediated signaling.

Upon light activation, the photosensitizer (e.g., Ce6) generates reactive oxygen species (ROS), primarily singlet oxygen.[2] This initiates a cascade of cellular events characteristic of PDT, including oxidative stress, DNA damage, and the induction of apoptosis.[4][5] The released CO, in turn, acts as a gasotransmitter, modulating various signaling pathways. CO has been shown to target mitochondria, leading to further ROS generation and depolarization of the mitochondrial membrane potential.[6] This creates a self-accelerating ROS-CO-ROS loop, amplifying the therapeutic effect.[6]

Furthermore, the combination of PDT-induced immunogenic cell death (ICD) and CO-mediated immune modulation can stimulate a robust antitumor immune response.[1] PDT can promote the release of damage-associated molecular patterns (DAMPs), which act as adjuvants to activate the immune system.[1] The released manganese ions from Mn₂(CO)₁₀ can also activate the cGAS-STING signaling pathway, further enhancing antitumor immunity.[1]

Caption: Signaling pathway of dual photosensitization CORM therapy.

Experimental and Logical Workflows

The successful implementation of dual photosensitization CORM research requires a systematic workflow, from initial formulation to in vivo evaluation.

Caption: General experimental workflow for dual photosensitization CORMs.

Conclusion and Future Directions

The concept of dual photosensitization represents a significant advancement in the field of CO-releasing molecules. This strategy not only enhances the therapeutic potential of CO by enabling activation with tissue-penetrating light but also introduces a multi-pronged attack on cancer cells through the synergistic effects of photodynamic therapy and gas therapy. The detailed experimental protocols and quantitative data presented in this guide provide a solid foundation for researchers to further explore and optimize this promising therapeutic modality.

Future research should focus on the development of novel photosensitizer-CORM conjugates with improved stability and targeting capabilities. A deeper understanding of the specific signaling pathways modulated by this dual approach will be crucial for designing rational combination therapies. Furthermore, long-term in vivo studies are necessary to fully evaluate the safety and efficacy of this technology for clinical translation.

References

• 1. Engineered biomimetic vesicles induce cuproptosis and disrupt efferocytosis for metastatic adenoid cystic carcinoma immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 4. Chlorin e6 mediated photodynamic therapy triggers resistance through ATM-related DNA damage response in lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chlorin e6-induced photodynamic effect facilitates immunogenic cell death of lung cancer as a result of oxidative endoplasmic reticulum stress and DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

NIR-Activated Dual-Functional PhotoCORMs for Deep Tissue Therapy: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The convergence of nanotechnology, photomedicine, and gas therapy has paved the way for innovative and highly targeted cancer treatments. Among these, Near-Infrared (NIR)-activated dual-functional photo-responsive carbon monoxide-releasing molecules (photoCORMs) are emerging as a promising strategy for deep tissue therapy. Their ability to be remotely activated by tissue-penetrating NIR light allows for the precise spatiotemporal control of therapeutic agent delivery, minimizing off-target effects. This technical guide provides a comprehensive overview of the core principles, experimental validation, and therapeutic mechanisms of these advanced systems, which typically combine the cytotoxic and immunomodulatory effects of carbon monoxide (CO) with a secondary therapeutic modality such as photothermal therapy (PTT) or photodynamic therapy (PDT).

Core Concept and Mechanism of Action

NIR-activated dual-functional photoCORMs are sophisticated nanoconstructs designed to deliver a two-pronged attack on cancerous tissues. The fundamental principle involves a nanocarrier co-loaded with a NIR-absorbing photothermal agent (PTA) or photosensitizer (PS) and a CO-releasing moiety. Upon irradiation with NIR light (typically in the 700-1100 nm window), which can penetrate several centimeters into biological tissues, the nanomaterial orchestrates a synergistic therapeutic effect.

Dual-Functionality:

• CO-Mediated Therapy: The absorbed NIR energy triggers the cleavage of the bond between CO and its carrier molecule, leading to the localized release of therapeutic concentrations of CO gas. Carbon monoxide is known to induce cancer cell apoptosis by increasing intracellular reactive oxygen species (ROS), causing mitochondrial dysfunction, and modulating key signaling pathways.

• Photothermal Therapy (PTT): The NIR-absorbing component of the nanoconstruct converts light energy into heat, inducing hyperthermia in the tumor microenvironment. Localized temperatures above 42°C can directly kill cancer cells, enhance the permeability of cellular membranes to other therapeutic agents, and stimulate an anti-tumor immune response.

• Photodynamic Therapy (PDT): In systems incorporating a photosensitizer, NIR light excitation in the presence of oxygen generates cytotoxic ROS, such as singlet oxygen, which can induce oxidative stress and trigger apoptosis and necrosis in cancer cells.

The synergy between CO therapy and PTT/PDT is a key advantage. For instance, the hyperthermia generated by PTT can accelerate the rate of CO release and enhance its diffusion within the tumor tissue. Conversely, CO can modulate the tumor microenvironment to be more susceptible to phototherapy.

Quantitative Data on Therapeutic Efficacy

The performance of NIR-activated dual-functional photoCORMs is evaluated through a series of quantitative metrics. The following tables summarize key data from representative studies, providing a comparative overview of their capabilities.

Nanoplatform	NIR Wavelength (nm)	Photothermal Conversion Efficiency (η)	CO Loading/Release	Tumor Inhibition Rate (%)	Reference
P@DW/BC	808	Not Specified	Enhanced photocatalytic CO generation from CO2	Not Specified	[1]
RBC@ICG-DOX NPs	Not Specified	Excellent photothermal conversion ability	N/A (Chemotherapy)	Significant in vivo	[2]
CA DOX NPs	Not Specified	Enhanced PTT efficiency	N/A (Chemotherapy)	Synergistic therapeutic outcomes	[3]
FA-LSC NPs	808	41%	N/A (Imaging)	Not Specified	[4]
OTAB@cRGD NPs	808	Excellent	Type-I PDT	Efficient tumor inhibition	[5]

Nanoplatform	In Vitro Cytotoxicity (Cell Line)	Key In Vivo Findings	Imaging Modality	Reference
P@DW/BC	Not Specified	Effective thermal ablation and inhibition of PTT-induced inflammation	Not Specified	[1]
RBC@ICG-DOX NPs	HeLa	Well phototherapy-chemotherapy effect with low toxic side effects	Not Specified	[2]
CA DOX NPs	Not Specified	Augmented cancer ablation effect	Not Specified	[3]
FA-LSC NPs	B16-F10	Mild hyperthermia (up to 43.8°C), early apoptosis, immune cell response	NIR-II Fluorescence	[6]
OTAB@cRGD NPs	Not Specified	Efficient tumor inhibition and ablation	NIR-II Fluorescence	[5]

Experimental Protocols

The development and validation of NIR-activated dual-functional photoCORMs involve a multi-step process encompassing synthesis, characterization, and in vitro/in vivo evaluation.

Synthesis of a Representative Nanoplatform

This protocol describes the synthesis of a generic core-shell nanostructure for co-delivery of a photothermal agent and a CO donor, inspired by methodologies reported in the literature.

Materials:

• Core nanoparticles (e.g., Copper Sulfide (CuS) as a PTA)

• Mesoporous silica precursors (e.g., tetraethyl orthosilicate - TEOS)

• Surfactant (e.g., cetyltrimethylammonium bromide - CTAB)

• CO-releasing molecule (e.g., a photo-labile manganese carbonyl complex)

• Pegylation agent (e.g., mPEG-silane)

• Solvents (e.g., ethanol, deionized water, chloroform)

Procedure:

• Synthesis of Core Nanoparticles: Synthesize CuS nanoparticles via a solvothermal method.

• Silica Coating: Disperse the CuS nanoparticles in a solution of CTAB in water/ethanol. Add TEOS dropwise under stirring to form a mesoporous silica shell around the CuS cores.

• CO Donor Loading: Remove the CTAB template by washing with an acidic ethanol solution. Immerse the core-shell nanoparticles in a concentrated solution of the photoCORM in an organic solvent (e.g., chloroform) and stir overnight to allow for loading into the mesopores via diffusion.

• Surface Functionalization: Disperse the photoCORM-loaded nanoparticles in ethanol and add the mPEG-silane agent. Stir for 24 hours to form a protective polyethylene glycol (PEG) layer, which enhances biocompatibility and circulation time.

• Purification: Purify the final nanoconstructs by repeated centrifugation and washing to remove unreacted reagents and unloaded molecules.

Characterization of the Nanoplatform

• Morphology and Size: Analyze using Transmission Electron Microscopy (TEM) and Dynamic Light Scattering (DLS).

• Drug Loading Content: Quantify the amount of loaded photoCORM using techniques like Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for metal-based CORMs or UV-Vis spectroscopy for CORMs with a distinct absorbance signature.

• Photothermal Performance: Measure the temperature increase of a solution containing the nanoparticles under NIR laser irradiation (e.g., 808 nm) over time. Calculate the photothermal conversion efficiency (η).

• CO Release: Monitor CO release upon NIR irradiation using a CO sensor or by trapping the released CO with myoglobin and observing the change in its UV-Vis spectrum.

In Vitro Evaluation

• Cell Culture: Culture a relevant cancer cell line (e.g., 4T1 murine breast cancer cells).

• Cellular Uptake: Incubate the cells with fluorescently labeled nanoparticles and visualize their internalization using confocal microscopy or quantify it via flow cytometry.

• Cytotoxicity Assay: Treat cells with the nanoparticles with and without NIR laser irradiation. Assess cell viability using assays such as MTT or CCK-8 to determine the therapeutic efficacy.

• Apoptosis/Necrosis Analysis: Use Annexin V/Propidium Iodide staining and flow cytometry to differentiate between apoptotic and necrotic cell death mechanisms.

In Vivo Evaluation

• Animal Model: Establish a tumor model by subcutaneously injecting cancer cells into immunodeficient mice.

• Biodistribution: Administer the nanoparticles intravenously and monitor their accumulation at the tumor site over time using in vivo imaging systems (if the nanoparticles are labeled with an imaging agent).

• Antitumor Efficacy: Once tumors reach a certain volume, intravenously inject the nanoparticles and irradiate the tumor region with a NIR laser. Measure tumor volume regularly to assess tumor growth inhibition.

• Histological Analysis: After the treatment period, excise the tumors and major organs for histological staining (e.g., H&E, TUNEL) to evaluate treatment-induced necrosis/apoptosis and assess systemic toxicity.

Visualizing Mechanisms and Workflows

Diagrams generated using Graphviz provide a clear visual representation of the complex processes involved in the action of NIR-activated dual-functional photoCORMs.

General Therapeutic Workflow

General workflow of NIR-activated dual-functional photoCORM therapy.

Cellular Signaling Pathways

Simplified signaling cascade initiated by NIR-activated dual-functional photoCORMs.

Conclusion and Future Perspectives

NIR-activated dual-functional photoCORMs represent a sophisticated and potent platform for deep tissue cancer therapy. The ability to combine CO-mediated cytotoxicity and immunomodulation with the ablative effects of photothermal or photodynamic therapy under the precise control of external NIR light offers a significant advantage over conventional treatments. The data presented herein underscore the potential of these systems to achieve high rates of tumor inhibition with minimal systemic toxicity.

Future research in this field will likely focus on:

• Advanced Nanocarrier Design: Development of biodegradable and highly biocompatible nanocarriers with enhanced tumor-targeting capabilities.

• Optimization of Light Activation: Engineering systems that can be activated by NIR-II light (1000-1700 nm) for even deeper tissue penetration.

• Multi-modal Imaging Integration: Incorporating imaging agents (e.g., for fluorescence, photoacoustic, or magnetic resonance imaging) to enable real-time monitoring of nanocarrier distribution and therapeutic response.

• Combination with Immunotherapy: Exploring the synergy between NIR-activated dual-functional photoCORMs and immune checkpoint inhibitors to elicit a robust and durable systemic anti-tumor immune response.

The continued innovation in this area holds the promise of translating these advanced therapeutic platforms from preclinical models to clinical applications, offering new hope for the treatment of solid tumors.

References

• 1. Near-Infrared Light Responsive Nanoreactor for Simultaneous Tumor Photothermal Therapy and Carbon Monoxide-Mediated Anti-Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NIR Triggered Bionic Bilayer Membrane-Encapsulated Nanoparticles for Synergistic Photodynamic, Photothermal and Chemotherapy of Cervical Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NIR nanoadjuvant-mediated synergistic chemo/photothermal therapy with self-amplified immunogenic cell death to augment antitumor efficiency - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 4. Dual-modal imaging-guided agent based on NIR-II aggregation-induced emission luminogens with balanced phototheranostic performance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Donor modulation brings all-in-one phototheranostics for NIR-II imaging-guided type-I photodynamic/photothermal synergistic cancer therapy - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. Dual-Modal Near-Infrared Organic Nanoparticles: Integrating Mild Hyperthermia Phototherapy with Fluorescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]

The Dawn of a New Era in Targeted Cancer Therapy: A Technical Guide to Dual-Action PhotoCORM Theranostics

For Immediate Release

A deep dive into the synthesis, mechanism, and application of novel photoactivated agents that combine therapeutic carbon monoxide delivery with real-time diagnostic imaging.

Researchers, scientists, and drug development professionals are invited to explore the cutting edge of cancer treatment with the advent of dual-action photoactivatable carbon monoxide-releasing molecule (photoCORM) theranostics. This technical guide elucidates the core principles of these innovative compounds, offering a comprehensive overview of their design, experimental validation, and potential to revolutionize oncology.

At the forefront of this emerging class of molecules is the Rhenium(I)-based complex, --INVALID-LINK--, where 'pbt' stands for 2-(2-pyridyl)-benzothiazole. This compound uniquely integrates a therapeutic payload of carbon monoxide (CO) with a fluorescent tracking system, embodying the "see and treat" paradigm of theranostics. Upon photoactivation, the molecule not only releases cytotoxic CO to induce cancer cell death but also exhibits a distinct change in its fluorescence, allowing for real-time monitoring of drug delivery and action.

Quantitative Data on Theranostic PhotoCORMs

The efficacy and diagnostic potential of these agents can be quantified through several key parameters. Below is a comparative look at the photophysical properties of a theranostic Re(I) complex and a related compound.

Compound	Absorption Max (λabs, nm)	Emission Max (λem, nm)	Fluorescence Quantum Yield (ΦF)	CO Release Quantum Yield (ΦCO)	Cytotoxicity (IC50, µM)
--INVALID-LINK--	~350	450 (after CO release)	Changes from low to high upon CO release	Not explicitly reported	Effective in inducing apoptosis
fac-[Re(ampy)(CO)3(phen)]+	Not specified	560	0.091	Not specified	Not specified

Note: Comprehensive quantitative data for direct comparison of various dual-action photoCORM theranostics is an active area of research. The table above is compiled from available literature and highlights key measurable properties.

Experimental Protocols: A Guide to Synthesis and Evaluation

The successful development and application of dual-action photoCORM theranostics rely on a foundation of robust experimental protocols.

Synthesis of a Theranostic PhotoCORM: Re(H2O)(CO)3(pbt)

The synthesis of this theranostic agent is a multi-step process:

• Synthesis of the Precursor fac-[Re(CO)3(H2O)3]Br : Rhenium pentacarbonyl bromide, [Re(CO)5Br], is refluxed in water for 24 hours. Upon cooling and concentration, the product, fac-[Re(CO)3(H2O)3]Br, is isolated as a microcrystalline powder.

• Synthesis of fac-[Re(CO)3(pbt)Cl] : The ligand, 2-(2-pyridyl)-benzothiazole (pbt), is reacted with [Re(CO)5Cl] in a suitable solvent like toluene. The mixture is heated, leading to the formation of the fac-[Re(CO)3(pbt)Cl] complex.

• Final Synthesis of --INVALID-LINK-- : The chloro-ligand in fac-[Re(CO)3(pbt)Cl] can be substituted with a water molecule in the presence of a silver salt like silver triflate (AgCF3SO3) in a suitable solvent. This yields the final water-soluble and photoactive theranostic complex.

Quantification of Carbon Monoxide Release: The Myoglobin Assay

The amount and rate of CO release from a photoCORM are critical parameters. The standard method for this is the myoglobin assay.

• Preparation : A solution of deoxymyoglobin (deoxy-Mb) is prepared in a buffer (e.g., phosphate buffer, pH 7.4) and made anaerobic.

• Measurement : The photoCORM is added to the deoxy-Mb solution in the dark. The solution is then irradiated with light of a specific wavelength.

• Analysis : The conversion of deoxy-Mb to carboxymyoglobin (Mb-CO) is monitored spectrophotometrically by the characteristic spectral shift, with the appearance of new absorption bands around 540 nm and 579 nm.[1] The amount of CO released is calculated from the change in absorbance.

In Vitro Evaluation: Cellular Uptake and Theranostic Action

The dual-action nature of these theranostics can be visualized and quantified in cancer cell lines.

• Cell Culture : Cancer cells (e.g., human breast adenocarcinoma cells, MDA-MB-231) are cultured in appropriate media.

• Incubation : The cells are incubated with the theranostic photoCORM, such as --INVALID-LINK--.

• Fluorescence Microscopy : The cellular uptake of the photoCORM is monitored using fluorescence microscopy. The initial weak fluorescence of the intact molecule is observed.

• Photoactivation and Imaging : The cells are then exposed to light of a specific wavelength to trigger CO release. The subsequent "turn-on" of fluorescence, resulting from the release of the fluorescent pbt ligand, is imaged in real-time. This provides a direct visualization of the drug's activation at the subcellular level.

• Cytotoxicity Assessment : Following photoactivation, cell viability is assessed using standard assays (e.g., MTT assay) to determine the cytotoxic effect of the released CO.

Signaling Pathways and Logical Relationships

The therapeutic effect of CO is mediated through its interaction with various cellular signaling pathways. While the direct impact of --INVALID-LINK-- on specific pathways is a subject of ongoing research, it is known that CO can modulate key pathways involved in cancer cell proliferation and survival, such as the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways.

References

• 1. researchgate.net [researchgate.net]

Unveiling the Glow: A Technical Guide to the Luminescent Properties of Dual-Response PhotoCORMs

For Researchers, Scientists, and Drug Development Professionals

The convergence of therapeutic gas delivery and photopharmacology has given rise to a promising class of molecules: dual-response photoactivatable carbon monoxide-releasing molecules (photoCORMs). These smart therapeutic agents offer precise spatiotemporal control over the release of carbon monoxide (CO), a gaseous signaling molecule with profound physiological effects. A particularly exciting advancement in this field is the development of photoCORMs that exhibit luminescence, providing a unique opportunity for simultaneous therapeutic action and real-time tracking. This technical guide delves into the core luminescent properties of these dual-response photoCORMs, offering a comprehensive overview of their characteristics, the experimental protocols for their evaluation, and the signaling pathways they influence.

Core Principles of Luminescent Dual-Response PhotoCORMs

Dual-response photoCORMs are typically transition metal complexes, often based on manganese(I) or rhenium(I) centers, coordinated to both CO ligands and a photosensitizing ligand. The "dual-response" nomenclature arises from their ability to be activated by a specific stimulus (typically light) to release a therapeutic agent (CO), while simultaneously exhibiting a change in their luminescent properties. This change can manifest as either "turn-on" or "turn-off" luminescence, or a shift in the emission wavelength, providing a direct optical readout of CO release.

The underlying mechanism often involves a metal-to-ligand charge transfer (MLCT) excitation upon photoirradiation. This electronic transition weakens the metal-CO bond, leading to the liberation of CO. Concurrently, the alteration in the coordination sphere of the metal center, or the release of a fluorescent ligand, modulates the luminescent behavior of the molecule. This intrinsic theranostic capability is a significant advantage for preclinical and potentially clinical studies, allowing for non-invasive monitoring of drug delivery and activation.

Quantitative Photophysical and CO-Releasing Properties

The efficacy and trackability of luminescent photoCORMs are defined by a set of key quantitative parameters. The following tables summarize representative data for prominent examples of manganese(I)- and rhenium(I)-based dual-response photoCORMs.

Table 1: Luminescent Properties of Selected Dual-Response PhotoCORMs

Compound/Class	Excitation Wavelength (λex, nm)	Emission Wavelength (λem, nm)	Luminescence Quantum Yield (ΦL)	Luminescence Lifetime (τ, ns)	Reference
Manganese(I)-based
[Mn(Imdansyl)(CO)3(phen)]+	~340	~530	Not Reported	Not Reported	[1]
fac-[MnBr(CO)3(pbt)]	330	390 (Turn-on)	Not Reported	Not Reported	[2][3]
[Mn(Oxa-H)(CO)3Br]	Not Reported	Not Reported	Not Reported	Not Reported
Rhenium(I)-based
fac-[Re(bpy)(CO)3(thp)]+	~350	~590	~0.05	~1000
fac-[Re(ampy)(CO)3(phen)]+	Not Reported	560	0.091	560	[4]
fac-[Re(CO)3(phen)(py)]+	Not Reported	Not Reported	Varies with temp.	Not Reported	[5]

Table 2: CO-Releasing Properties of Selected Dual-Response PhotoCORMs

Compound/Class	Irradiation Wavelength (λirr, nm)	CO Release Quantum Yield (ΦCO)	Number of CO Released	Reference
Manganese(I)-based
[Mn(Imdansyl)(CO)3(phen)]+	Visible light	Not Reported	Not Reported	[1]
fac-[MnBr(CO)3(pbt)]	Visible light (>440)	Not Reported	1	[2][3]
[Mn(Oxa-H)(CO)3Br]	453	Not Reported	>1
Rhenium(I)-based
fac-[Re(bpy)(CO)3(thp)]+	365	~0.35	1
fac-[Re(bpy)(CO)3Cl]	313	0.01	1	[6]

Experimental Protocols

Accurate and reproducible characterization of luminescent photoCORMs is paramount for their development. This section provides detailed methodologies for key experiments.

Synthesis of a Representative Manganese(I) PhotoCORM: fac-[MnBr(CO)3(pbt)]

• Materials: Manganese pentacarbonyl bromide (Mn(CO)5Br), 2-(2-pyridyl)benzothiazole (pbt), dichloromethane (DCM).

• Procedure:

  • In a round-bottom flask, dissolve Mn(CO)5Br (1 equivalent) in DCM.

  • Add a solution of pbt (1 equivalent) in DCM to the flask.

  • Stir the reaction mixture at room temperature for 24 hours under a nitrogen atmosphere.

  • The solvent is then removed under reduced pressure.

  • The resulting solid is washed with diethyl ether and dried under vacuum to yield the final product.

  • Characterization is performed using FT-IR, 1H NMR, and mass spectrometry.[2][3]

Measurement of Luminescence Quantum Yield (ΦL)

The luminescence quantum yield is determined using a comparative method with a well-characterized standard.[7][8][9][10]

• Instrumentation: A calibrated spectrofluorometer with an integrating sphere is preferred for the most accurate measurements.

• Standard Selection: Choose a standard with a known quantum yield and an emission profile that is spectrally close to the sample of interest (e.g., quinine sulfate in 0.1 M H2SO4, ΦL = 0.54).

• Procedure:

  • Prepare a series of dilute solutions of both the sample and the standard in the same solvent, ensuring the absorbance at the excitation wavelength is below 0.1 to minimize inner filter effects.

  • Measure the absorbance of each solution at the excitation wavelength using a UV-Vis spectrophotometer.

  • Record the corrected emission spectra of both the sample and the standard solutions using the spectrofluorometer, exciting at the same wavelength.

  • Integrate the area under the emission curves for both the sample and the standard.

  • Calculate the quantum yield of the sample using the following equation: Φ_sample = Φ_standard * (I_sample / I_standard) * (A_standard / A_sample) * (n_sample^2 / n_standard^2) where Φ is the quantum yield, I is the integrated emission intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Quantification of CO Release using the Myoglobin Assay

The myoglobin (Mb) assay is a widely used spectrophotometric method to quantify the amount of CO released from a photoCORM.[11][12][13][14][15]

• Principle: Deoxymyoglobin (deoxy-Mb) has a characteristic absorption spectrum. Upon binding CO, it converts to carboxymyoglobin (Mb-CO), which has a distinct and different absorption spectrum. By monitoring the spectral changes, the concentration of Mb-CO, and thus the amount of CO released, can be determined.

• Reagents:

  • Horse heart myoglobin

  • Phosphate-buffered saline (PBS), pH 7.4

  • Sodium dithionite (freshly prepared solution)

  • PhotoCORM stock solution (e.g., in DMSO or a suitable solvent)

• Procedure:

  • Prepare a solution of myoglobin in PBS.

  • In a cuvette, reduce the myoglobin solution to deoxymyoglobin by adding a small amount of freshly prepared sodium dithionite solution. The solution should turn from red-brown to a more purplish color.

  • Record the initial UV-Vis spectrum of the deoxy-Mb solution (typically from 450 to 650 nm). Key features are a Soret band around 434 nm and a single Q-band around 556 nm.

  • Add a known concentration of the photoCORM solution to the cuvette.

  • Irradiate the cuvette with light of the appropriate wavelength and intensity for a defined period.

  • Record the UV-Vis spectrum at various time points during irradiation. The formation of Mb-CO is indicated by the appearance of two Q-bands at approximately 540 nm and 579 nm, and a shift of the Soret band to around 423 nm.

  • Calculate the concentration of Mb-CO using the following equation: [MbCO] = (ΔA_579 - ΔA_556) / (ε_MbCO_579 - ε_deoxy-Mb_579) where ΔA is the change in absorbance at the specified wavelength, and ε is the molar extinction coefficient for Mb-CO and deoxy-Mb at those wavelengths.

  • The total amount of CO released can then be calculated based on the stoichiometry of the Mb-CO formation (1:1).

Signaling Pathways and Experimental Workflows

The therapeutic effects of CO are mediated through its interaction with various cellular targets, primarily heme-containing proteins. The ability to visualize the release of CO from luminescent photoCORMs provides a powerful tool to study these intricate signaling pathways.

Cellular Uptake and Photocytotoxicity Assay Workflow

This workflow outlines the key steps in evaluating the biological efficacy of a luminescent photoCORM.

Caption: Workflow for evaluating cellular uptake and photocytotoxicity.

Simplified Signaling Pathway of CO-Induced Apoptosis

Carbon monoxide released from photoCORMs can induce apoptosis in cancer cells through various mechanisms, including the generation of reactive oxygen species (ROS) and the modulation of key signaling proteins.

Caption: Simplified CO-induced apoptotic signaling pathway.

Conclusion

Luminescent dual-response photoCORMs represent a significant step forward in the development of targeted and traceable therapeutics. Their intrinsic ability to combine controlled CO delivery with real-time optical feedback opens up new avenues for understanding the biological roles of CO and for designing more effective photopharmacological strategies. The quantitative data and detailed experimental protocols provided in this guide serve as a valuable resource for researchers dedicated to advancing this exciting field. Further research focusing on red and near-infrared activatable photoCORMs will be crucial for translating these promising molecules into clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Characterization of a “Turn-On” photoCORM for Trackable CO Delivery to Biological Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Characterization of a "Turn-On" photoCORM for Trackable CO Delivery to Biological Targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. d-nb.info [d-nb.info]
• 8. researchgate.net [researchgate.net]
• 9. iupac.org [iupac.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mpbio.com [mpbio.com]
• 13. atlas-medical.com [atlas-medical.com]
• 14. intimex.cz [intimex.cz]
• 15. musclabservices.testcatalog.org [musclabservices.testcatalog.org]

Protocols & Analytical Methods

Application Notes and Protocols for Light-Triggered Carbon Monoxide Release from Dual-Function PhotoCORMs

Disclaimer: The specific compound "Dual photoCORM 1" was not identified in a comprehensive search of the available literature. The following application notes and protocols are a synthesized guide based on established principles and methodologies for dual-function photoactivatable carbon monoxide-releasing molecules (photoCORMs). These protocols are intended to provide a representative framework for researchers, scientists, and drug development professionals working with this class of compounds.

Introduction

Photoactivated Carbon Monoxide-Releasing Molecules (photoCORMs) are compounds designed to release therapeutic carbon monoxide (CO) upon irradiation with light. This spatiotemporal control over CO delivery is crucial for targeted therapies.[1][2] Dual-function photoCORMs represent an advancement in this field, incorporating additional functionalities such as fluorescent tracking of CO release or synergistic therapeutic actions like photodynamic therapy.[3][4][5] These notes provide detailed protocols for the characterization and application of such dual-function photoCORMs, with a focus on light-triggered CO release.

Quantitative Data Summary

The efficiency of CO release from photoCORMs is determined by several factors, including the wavelength of light, irradiation time, and the molecular structure of the CORM. The following tables summarize representative quantitative data for different classes of photoCORMs found in the literature.

Table 1: CO Release Kinetics for Various PhotoCORMs

PhotoCORM Type	Moles of CO Released per Mole of Compound	Half-life of CO Release (t½)	Light Source/Wavelength	Reference
Mn(I) tricarbonyl complex	1	33 min	Not specified	[6]
CORM-401	3.2	0.8 min	In presence of Na-dithionite	[6]
Nap-BpyCORM-Ves. 1 (in liposome with cholesterol)	Not specified	11.13 min	Red light	[3]
Nap-BpyCORM-Ves (in liposome without cholesterol)	Not specified	6.96 min	Red light	[3]
Mn-HbpaBr (1)	1.248 to 1.827	Not specified (kco = 2.37 x 10⁻³ s⁻¹)	Not specified	[3]
Dendrimer-conjugated photoCORM	2 per CORM unit (8-15 total)	14.5 to 16.8 min	Not specified	[7]
Dicationic monocarbonyl 12	~1 (92% yield)	< 10 min	365 nm	[8]

Table 2: Experimental Conditions for Light-Triggered CO Release

PhotoCORM System	Light Source	Power Density	Wavelength	Application	Reference
Ce6 and Mn₂(CO)₁₀	Red light	50 mW/cm²	655 nm	In vitro and in vivo tumor inhibition	[9]
Dinuclear Re-Mn carbonyl complex	Deep-red LED	Not specified	659 nm	Photochemical studies in aerobic solution	[10]
Cyclopropenone-based micelles	Visible light	Not specified	470 nm	In vitro and ex vivo CO delivery	[11]
fac-[MnBr(CO)₃(pbt)]	Broadband visible light	Not specified	Visible spectrum	Induction of cancer cell death	[4][12]
--INVALID-LINK--	Low-power broadband visible light	Not specified	Visible spectrum	CO delivery to cancer cells	[13]

Experimental Protocols

Protocol 1: Quantification of CO Release using the Myoglobin Assay

This protocol describes the most common method for quantifying the amount of CO released from a photoCORM by measuring the conversion of deoxymyoglobin (Mb) to carboxymyoglobin (Mb-CO).[7][14]

Materials:

• PhotoCORM of interest

• Horse heart myoglobin (lyophilized powder)

• Phosphate-buffered saline (PBS), pH 7.4

• Sodium dithionite

• Appropriate solvent for the photoCORM (e.g., DMSO, acetonitrile)

• Quartz cuvette

• UV-Vis spectrophotometer

• Light source for irradiation (e.g., LED, laser) with a specific wavelength and power density

Procedure:

• Prepare a stock solution of the photoCORM in a suitable solvent.

• Prepare a solution of myoglobin in PBS (e.g., 1 mg/mL).

• In a quartz cuvette, add the myoglobin solution and dilute with PBS to a final volume that allows for spectroscopic measurement.

• Add a small amount of sodium dithionite to the myoglobin solution to ensure it is in the reduced (deoxy-Mb) state. The solution should exhibit a characteristic absorption peak around 556 nm.[7]

• Record the initial UV-Vis spectrum of the deoxy-Mb solution.

• Add a specific amount of the photoCORM stock solution to the cuvette. Keep the solution in the dark.

• Irradiate the cuvette with the chosen light source for a defined period.

• Immediately after irradiation, record the UV-Vis spectrum. The formation of Mb-CO is indicated by the appearance of two characteristic peaks at approximately 541 nm and 578 nm, and a decrease in the 556 nm peak.[7]

• Repeat steps 7 and 8 at various time intervals to obtain a time-course of CO release.

• The amount of Mb-CO formed can be calculated using the Lambert-Beer law and the known extinction coefficients for Mb and Mb-CO. The moles of CO released can then be determined.

Protocol 2: In Vitro Light-Triggered CO Release and Cytotoxicity Assay

This protocol outlines a general procedure for assessing the therapeutic efficacy of a photoCORM in a cell culture model.[9][13]

Materials:

• Cancer cell line of interest (e.g., MDA-MB-231, HT-29)[4][13]

• Cell culture medium and supplements

• PhotoCORM of interest

• Vehicle control (solvent for the photoCORM)

• Cell viability assay kit (e.g., MTT, PrestoBlue)

• Multi-well cell culture plates

• Light source for irradiation

• Fluorescence microscope (if using a fluorescently-trackable photoCORM)

Procedure:

• Seed the cells in a multi-well plate at a suitable density and allow them to adhere overnight.

• Prepare a stock solution of the photoCORM in a biocompatible solvent (e.g., DMSO) and dilute it to various concentrations in the cell culture medium.

• Remove the old medium from the cells and add the medium containing different concentrations of the photoCORM. Also include a vehicle control group.

• Incubate the cells with the photoCORM for a specific period (e.g., 4-24 hours) in the dark.

• For a fluorescently-trackable photoCORM, visualize the cellular uptake using a fluorescence microscope before irradiation.[13]

• Expose the designated wells to a specific dose of light from the chosen light source. Keep a set of control plates (with and without the photoCORM) in the dark.

• After irradiation, incubate the cells for a further period (e.g., 24-48 hours).

• Assess cell viability using a standard assay (e.g., MTT).

• If the photoCORM is designed for dual therapeutic action (e.g., CO release and photodynamic therapy), additional assays for reactive oxygen species (ROS) generation may be required.

• Analyze the data to determine the dose-dependent cytotoxicity of the photoCORM under both light and dark conditions.

Visualizations

Diagram 1: Generalized Workflow for PhotoCORM Evaluation

References

• 1. PhotoCORMs: CO release moves into the visible - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Characterization of a "Turn-On" photoCORM for Trackable CO Delivery to Biological Targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Metal-based carbon monoxide releasing molecules with promising cytotoxic properties - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT00087K [pubs.rsc.org]
• 7. CO-releasing molecule (CORM) conjugate systems - Dalton Transactions (RSC Publishing) DOI:10.1039/C6DT03515A [pubs.rsc.org]
• 8. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 9. Dual Pathways of Photorelease Carbon Monoxide via Photosensitization for Tumor Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Visible Light Triggerable CO Releasing Micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. A Luminescent Manganese PhotoCORM for CO Delivery to Cellular Targets under the Control of Visible Light - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

Application of Dual Photoactivatable Carbon Monoxide-Releasing Molecules (PhotoCORMs) in Cancer Phototherapy

Introduction

Dual photoactivatable carbon monoxide-releasing molecules (photoCORMs) represent an innovative and promising class of compounds for targeted cancer phototherapy. This strategy harnesses the power of light to achieve spatiotemporal control over the release of two therapeutic agents: carbon monoxide (CO) and a photosensitizer-generated reactive oxygen species (ROS). Carbon monoxide, once considered merely a toxic gas, is now recognized as a gasotransmitter with potent anti-cancer properties, including the induction of apoptosis and the modulation of cellular signaling pathways. When combined with the cytotoxic effects of ROS produced by a photosensitizer upon light activation, a synergistic therapeutic effect can be achieved, leading to enhanced cancer cell death and tumor regression.

This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in exploring the therapeutic potential of dual photoCORMs in cancer phototherapy. It covers the underlying mechanisms, quantitative data on representative systems, and detailed experimental methodologies.

Mechanism of Action

The therapeutic efficacy of dual photoCORMs in cancer phototherapy stems from the combined and often synergistic action of carbon monoxide and reactive oxygen species. This dual-pronged attack targets multiple cellular pathways to induce cancer cell death.

Upon irradiation with a specific wavelength of light, the photosensitizer component of the dual photoCORM system is excited, leading to the generation of highly cytotoxic reactive oxygen species (ROS), such as singlet oxygen (¹O₂). This process is the foundation of photodynamic therapy (PDT). These ROS can damage cellular components, including lipids, proteins, and nucleic acids, ultimately triggering apoptotic or necrotic cell death pathways.

Concurrently or sequentially, irradiation with another specific wavelength of light activates the photoCORM moiety, leading to the controlled release of carbon monoxide. The liberated CO can then exert its own anti-cancer effects through various mechanisms:

• Induction of Apoptosis: CO can induce apoptosis by modulating the intrinsic mitochondrial pathway. It can increase the expression of pro-apoptotic proteins like Bax and decrease the expression of anti-apoptotic proteins like Bcl-2, leading to an increased Bax/Bcl-2 ratio.[1][2][3] This shift promotes the release of cytochrome c from the mitochondria, activating the caspase cascade (initiator caspase-9 and executioner caspase-3) and culminating in programmed cell death.[4][5]

• Synergy with ROS: CO and ROS can act synergistically to enhance cancer cell killing.[6][7] ROS can sensitize cancer cells to the pro-apoptotic effects of CO, and vice versa. This combination can lead to a more robust activation of apoptotic signaling pathways than either agent alone.

• Modulation of Cellular Signaling: CO can interfere with various cellular signaling pathways that are crucial for cancer cell survival and proliferation.

The dual-modality approach of combining PDT with CO release offers several advantages, including the potential to overcome resistance to conventional therapies and reduce off-target toxicity by confining the therapeutic action to the irradiated tumor area.

Quantitative Data on Dual PhotoCORM Systems

The following tables summarize key quantitative parameters for representative dual photoCORM systems, providing a basis for comparison and selection of appropriate candidates for further investigation.

Table 1: In Vitro Cytotoxicity of Dual PhotoCORM Systems

Dual PhotoCORM System	Cancer Cell Line	Photosensitizer	PhotoCORM Moiety	Light Dose (PDT)	Light Dose (CO Release)	IC50 (Dark) (µM)	IC50 (Light) (µM)	Phototoxicity Index (PI)	Reference
Ce6 + Mn₂(CO)₁₀	Various	Chlorin e6 (Ce6)	Dimanganese Decacarbonyl	655 nm, 50 mW/cm²	655 nm, 50 mW/cm²	>100	Not Specified	Not Specified	[8]
ICG + HAuNS-TNYL	Various	Indocyanine Green (ICG)	Hollow Gold Nanospheres	NIR Light	Not Applicable	Not Specified	Significantly Reduced	Not Specified
Ru(II) Complex	HeLa	Naphthyl-appended Ru(II)	N/A (Dual action)	420 nm	420 nm	>100	2.0 - 5.5	>18	[9][10]
Phthalocyanine Derivatives	Various	Zinc Phthalocyanine	N/A (PDT only)	Laser	Not Applicable	High	Low	High	[11]

Table 2: Carbon Monoxide Release and Singlet Oxygen Generation

System Component	Activation Wavelength (nm)	Quantum Yield (Φ)	CO Release Half-life (t½)	Solvent/Medium	Reference
Mn(I) Tricarbonyl Complexes	365	Not Specified	Varies	Various	[12]
Ru(II) Carbonyl Complexes	350 - 420	Not Specified	Varies	Various	[9]
Hematoporphyrin Derivative (HpD)	Polychromatic	0.44 - 0.85 (¹O₂)	Not Applicable	Various	[13]
Methylene Blue	664	0.52 (¹O₂)	Not Applicable	Methanol	[14]
Rose Bengal	Not Specified	High (¹O₂)	Not Applicable	Various	[15]

Experimental Protocols

This section provides detailed protocols for the synthesis and evaluation of dual photoCORM systems in cancer phototherapy research.

Protocol 1: Synthesis of a PhotoCORM-Photosensitizer Conjugate

This protocol provides a general framework for the covalent conjugation of a photoCORM to a photosensitizer. Specific reaction conditions will need to be optimized based on the chosen molecules.

Materials:

• PhotoCORM with a reactive functional group (e.g., carboxylic acid, amine)

• Photosensitizer with a complementary reactive functional group (e.g., amine, carboxylic acid)

• Coupling agents (e.g., EDC, NHS)

• Anhydrous solvents (e.g., DMF, DMSO)

• Purification supplies (e.g., silica gel for column chromatography, HPLC system)

Procedure:

• Activation of Carboxylic Acid:

  • Dissolve the molecule containing the carboxylic acid (either the photoCORM or the photosensitizer) in anhydrous DMF.

  • Add N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) (1.5 equivalents) and N-hydroxysuccinimide (NHS) (1.2 equivalents).

  • Stir the reaction mixture at room temperature for 4-6 hours under an inert atmosphere (e.g., argon or nitrogen) to form the NHS-ester.

• Coupling Reaction:

  • In a separate flask, dissolve the molecule containing the amine group in anhydrous DMF.

  • Slowly add the activated NHS-ester solution from step 1 to the amine solution.

  • Add a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (2-3 equivalents), to the reaction mixture.

  • Stir the reaction at room temperature overnight under an inert atmosphere.

• Purification:

  • Monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • Purify the crude product using silica gel column chromatography or preparative high-performance liquid chromatography (HPLC) to isolate the desired conjugate.

• Characterization:

  • Confirm the structure and purity of the final conjugate using techniques such as ¹H NMR, ¹³C NMR, mass spectrometry, and UV-Vis spectroscopy.

Protocol 2: Measurement of Photo-induced Carbon Monoxide Release

The myoglobin assay is a widely used spectrophotometric method to quantify CO release from photoCORMs.[16][17][18]

Materials:

• Deoxymyoglobin (deoxy-Mb) solution in phosphate-buffered saline (PBS), pH 7.4

• PhotoCORM stock solution (in a suitable solvent like DMSO)

• Sodium dithionite solution (freshly prepared)

• Cuvettes

• UV-Vis spectrophotometer

• Light source with a specific wavelength for photoCORM activation

Procedure:

• Preparation of Deoxymyoglobin:

  • Prepare a solution of myoglobin in PBS.

  • Add a small amount of freshly prepared sodium dithionite solution to the myoglobin solution to reduce the heme iron from Fe³⁺ to Fe²⁺, resulting in deoxy-Mb. The solution should change color, and the characteristic Q-band of deoxy-Mb should be visible in the UV-Vis spectrum (around 555 nm).

• CO Release Measurement:

  • In a cuvette, mix the deoxy-Mb solution with the photoCORM stock solution to the desired final concentration.

  • Place the cuvette in the UV-Vis spectrophotometer and record the initial spectrum (time = 0).

  • Irradiate the sample with the appropriate light source for a defined period.

  • Immediately after irradiation, record the UV-Vis spectrum.

  • Repeat the irradiation and measurement steps at different time intervals.

• Data Analysis:

  • Monitor the spectral changes, specifically the decrease in the deoxy-Mb peak at 555 nm and the increase in the carboxymyoglobin (CO-Mb) peaks at 540 nm and 579 nm.

  • Calculate the concentration of CO-Mb formed using the Beer-Lambert law and the known extinction coefficient of CO-Mb.

  • Plot the amount of CO released over time to determine the release kinetics and half-life (t½).

Protocol 3: In Vitro Photocytotoxicity Assay

This protocol details the evaluation of the cytotoxic effects of dual photoCORM systems on cancer cells in culture.

Materials:

• Cancer cell line of interest

• Cell culture medium and supplements (e.g., FBS, antibiotics)

• 96-well cell culture plates

• Dual photoCORM agent

• Light source(s) with appropriate wavelengths for photosensitizer and photoCORM activation

• Cell viability assay reagent (e.g., MTT, PrestoBlue, CellTiter-Glo)

• Plate reader

Procedure:

• Cell Seeding:

  • Seed the cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Treatment:

  • Prepare serial dilutions of the dual photoCORM agent in cell culture medium.

  • Remove the old medium from the wells and add the medium containing different concentrations of the dual photoCORM agent.

  • Include control wells with medium only (no drug) and vehicle control (if the drug is dissolved in a solvent like DMSO).

  • Incubate the plates for a predetermined period (e.g., 4, 12, or 24 hours) to allow for drug uptake.

• Photo-irradiation:

  • For the "light" group, irradiate the cells with the appropriate light source(s). If sequential activation is required, irradiate with the first wavelength for a specific duration, followed by the second wavelength.

  • For the "dark" group, keep the plates in the dark under the same conditions.

• Post-irradiation Incubation:

  • After irradiation, return the plates to the incubator for a further period (e.g., 24 or 48 hours).

• Cell Viability Assessment:

  • At the end of the incubation period, perform a cell viability assay according to the manufacturer's instructions.

  • Measure the absorbance or fluorescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the cell viability against the drug concentration and determine the half-maximal inhibitory concentration (IC50) for both the dark and light conditions.

  • Calculate the phototoxicity index (PI) as the ratio of IC50 (dark) / IC50 (light).

Protocol 4: In Vivo Tumor Model for Dual PhotoCORM Phototherapy

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of dual photoCORM systems in a subcutaneous tumor model in mice. All animal experiments must be conducted in accordance with institutional guidelines and approved by an ethics committee.

Materials:

• Immunocompromised mice (e.g., nude mice, SCID mice)

• Cancer cell line for tumor induction

• Dual photoCORM formulation for in vivo administration

• Light source with fiber optic delivery system

• Calipers for tumor measurement

• Anesthesia

Procedure:

• Tumor Inoculation:

  • Subcutaneously inject a suspension of cancer cells into the flank of each mouse.

  • Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

• Animal Grouping and Treatment:

  • Randomly divide the tumor-bearing mice into different treatment groups (e.g., saline control, dual photoCORM only (no light), light only, dual photoCORM + light).

  • Administer the dual photoCORM formulation to the appropriate groups, typically via intravenous or intraperitoneal injection.

• Photo-irradiation:

  • At a predetermined time point after drug administration (to allow for tumor accumulation), anesthetize the mice.

  • Deliver light of the appropriate wavelength(s) to the tumor site using a fiber optic probe. The light dose (power density and duration) should be optimized.

• Monitoring and Data Collection:

  • Measure the tumor volume using calipers every 2-3 days. Tumor volume can be calculated using the formula: (Length × Width²) / 2.

  • Monitor the body weight of the mice as an indicator of systemic toxicity.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, immunohistochemistry).

• Data Analysis:

  • Plot the tumor growth curves for each treatment group.

  • Perform statistical analysis to determine the significance of the differences in tumor growth between the groups.

  • Analyze the excised tumors to assess the extent of necrosis, apoptosis, and other cellular changes.

Visualizations

Signaling Pathways

Caption: Synergistic apoptotic pathways activated by dual photoCORMs.

Experimental Workflow

Caption: Workflow for preclinical evaluation of dual photoCORMs.

Logical Relationship

Caption: Core concept of dual photoCORM-based phototherapy.

References

• 1. Involvement of Bcl-2 and Bax in photodynamic therapy-mediated apoptosis. Antisense Bcl-2 oligonucleotide sensitizes RIF 1 cells to photodynamic therapy apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enhanced Apoptotic Response to Photodynamic Therapy after bcl-2 Transfection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reactive oxygen species mediate caspase activation and apoptosis induced by lipoic acid in human lung epithelial cancer cells through Bcl-2 down-regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Reactive Oxygen Species Synergize to Potently and Selectively Induce Cancer Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of reactive oxygen species in the synergistic cytotoxicity of safingol-based combination regimens with conventional chemotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Reactive oxygen species - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Metal-based carbon monoxide releasing molecules with promising cytotoxic properties - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT00087K [pubs.rsc.org]
• 13. Singlet oxygen quantum yields of potential porphyrin-based photosensitisers for photodynamic therapy - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 17. researchgate.net [researchgate.net]
• 18. Effect of Combined Perftoran and Indocyanine Green-Photodynamic Therapy on HypoxamiRs and OncomiRs in Lung Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Assessment of Dual PhotoCORM Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Photoactivated Carbon Monoxide-Releasing Molecules (photoCORMs) represent a promising class of therapeutic agents that deliver carbon monoxide (CO) to biological targets with spatiotemporal control, activated by light. This targeted delivery minimizes systemic toxicity associated with CO gas inhalation. "Dual photoCORMs" are an emerging subclass designed to enhance therapeutic efficacy through synergistic mechanisms. This can include a single molecule that, upon photoactivation, releases CO and generates cytotoxic reactive oxygen species (ROS), or a combination approach involving a photoCORM and a second therapeutic modality like photodynamic therapy (PDT) or chemotherapy.[1]

These application notes provide a comprehensive set of in vitro protocols to assess the cytotoxicity of dual photoCORMs, enabling researchers to evaluate their therapeutic potential and elucidate their mechanisms of action.

Data Presentation: Comparative Cytotoxicity of PhotoCORMs

The following tables summarize the cytotoxic effects of various photoCORMs from published studies, providing a reference for expected efficacy.

Table 1: In Vitro Cytotoxicity (IC50) of Selected PhotoCORMs

PhotoCORM Candidate	Cell Line	Light Conditions	IC50 (µM)	Dark Control IC50 (µM)	Reference
fac-[MnBr(CO)₃(pbt)]	MDA-MB-231	Broadband visible light, 45 min	~100	>100	[2]
[Mn(CO)₃(tpm)]PF₆	HT-29	UV light	~100	>100	[3]
Ru(II)-polypyridyl complex	MCF-7	Light-triggered	Varies	>100	[4]
TPECM-2TPP	HeLa	Light illumination	Varies	>50	[5][6]

Table 2: Cell Viability Reduction by PhotoCORMs

PhotoCORM Candidate	Cell Line	Concentration (µM)	Light Conditions	% Cell Viability Reduction	Reference
fac-[MnBr(CO)₃(pbt)]	MDA-MB-231	100	Broadband visible light, 45 min	~50%	[2]
ReCMC	HT-29	150 µg/mL	UV light, 20 min	~60%	[3]
ReCMC	HT-29	300 µg/mL	UV light, 20 min	~50%	[3]

Experimental Protocols

Detailed methodologies for key in vitro cytotoxicity assays are provided below. It is crucial to include appropriate controls in all experiments, including vehicle controls (solvent used to dissolve the photoCORM), dark controls (photoCORM without light exposure), and light-only controls (cells exposed to light without the photoCORM).

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.[7]

Materials:

• Cancer cell line of choice (e.g., HeLa, MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Dual photoCORM stock solution (dissolved in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Light source for photoactivation (e.g., LED array, filtered lamp) with controlled wavelength and intensity

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours to allow for attachment.[7]

• Compound Treatment: Prepare serial dilutions of the dual photoCORM in complete medium. Remove the old medium from the wells and add 100 µL of the fresh medium containing the desired concentrations of the photoCORM. Include vehicle and positive controls.

• Dark Incubation (Optional): Incubate the plates for a predetermined period (e.g., 2-4 hours) to allow for cellular uptake of the compound.

• Photoactivation: Expose the designated plates to the light source for a specific duration. The wavelength and intensity of the light should be optimized for the specific photoCORM. Keep the dark control plates wrapped in aluminum foil at the same temperature.

• Post-Irradiation Incubation: Incubate all plates for a further 24-48 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[7]

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the results and determine the IC50 value.

Membrane Integrity Assessment: LDH Assay

The Lactate Dehydrogenase (LDH) assay quantifies cytotoxicity by measuring the release of LDH from damaged cells into the culture medium.[8][9]

Materials:

• LDH Cytotoxicity Assay Kit (commercially available)

• Cells and dual photoCORM as described for the MTT assay

• 96-well plates

• Light source

Procedure:

• Cell Seeding and Treatment: Follow steps 1-5 from the MTT assay protocol.

• Sample Collection: After the incubation period, centrifuge the plates at 250 x g for 5 minutes.[8]

• LDH Reaction: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate. Add 50 µL of the LDH reaction mixture to each well.[8]

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.[8]

• Stop Reaction: Add 50 µL of the stop solution to each well.[8]

• Absorbance Measurement: Measure the absorbance at 490 nm.

• Data Analysis: Calculate the percentage of cytotoxicity based on the LDH release from a positive control (cells lysed with a detergent).

Apoptosis Detection: Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[7][10]

Materials:

• Annexin V-FITC/PI Apoptosis Detection Kit

• Cells and dual photoCORM

• 6-well plates

• Light source

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the dual photoCORM and light as described previously.

• Cell Harvesting: After treatment, collect the culture medium (containing floating cells) and harvest the adherent cells by trypsinization. Combine the cells and wash with cold PBS.

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and PI to the cell suspension and incubate in the dark for 15 minutes at room temperature.[7]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour.

Caspase-3/7 Activation Assay

This assay measures the activation of executioner caspases 3 and 7, which are key mediators of apoptosis.[3][10]

Materials:

• Caspase-3/7 Green Flow Cytometry Assay Kit

• Cells and dual photoCORM

• Plates for cell culture and treatment

• Light source

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Treatment: Treat cells with the dual photoCORM and light.

• Caspase-3/7 Detection: Add the Caspase-3/7 detection substrate to the cells and incubate for the recommended time (e.g., 1 hour at 37°C).[3]

• Analysis: Image the cells using a fluorescence microscope to visualize green fluorescence in apoptotic cells or quantify the fluorescent cell population using a flow cytometer.[3]

Intracellular Reactive Oxygen Species (ROS) Detection

This assay measures the generation of ROS, which is a key mechanism for some dual photoCORMs.

Materials:

• ROS Detection Assay Kit (e.g., using DCFH-DA probe)

• Cells and dual photoCORM

• Plates for cell culture and treatment

• Light source

• Fluorescence plate reader or flow cytometer

Procedure:

• Cell Loading: Load the cells with the ROS-sensitive fluorescent probe (e.g., DCFH-DA) according to the kit manufacturer's instructions.

• Treatment and Photoactivation: Treat the cells with the dual photoCORM and expose them to light.

• Fluorescence Measurement: Measure the increase in fluorescence, which is proportional to the amount of intracellular ROS, using a fluorescence plate reader or flow cytometer.[11]

Visualization of Workflows and Pathways

Experimental Workflow

Caption: General experimental workflow for assessing dual photoCORM cytotoxicity.

Signaling Pathways in PhotoCORM-Induced Cell Death

The cytotoxicity of dual photoCORMs often involves the induction of apoptosis through multiple signaling pathways, primarily initiated by the released CO and generated ROS.

Caption: Key signaling pathways in dual photoCORM-induced apoptosis.

Mitochondria-Mediated Apoptosis Pathway

A common mechanism of photoCORM-induced cell death is the intrinsic or mitochondria-mediated apoptosis pathway.[12]

Caption: Mitochondria-mediated apoptosis induced by dual photoCORMs.

References

• 1. Metal-based carbon monoxide releasing molecules with promising cytotoxic properties - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT00087K [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. CO-Induced apoptotic death of colorectal cancer cells by a luminescent photoCORM grafted on biocompatible carboxymethyl chitosan - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Photoinduced synergistic cytotoxicity towards cancer cells via Ru(II) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Image-guided combination chemotherapy and photodynamic therapy using a mitochondria-targeted molecular probe with aggregation-induced emission characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Activation of apoptosis signalling pathways by reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Targeted CO Delivery In Vivo Using a Dual-Pathway PhotoCORM System

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbon monoxide (CO), once known only for its toxicity, is now recognized as a gasotransmitter with significant therapeutic potential, exhibiting anti-inflammatory, anti-proliferative, and cytoprotective properties at low concentrations. However, the safe and targeted delivery of CO to specific pathological sites in vivo remains a major challenge. Photo-activated CO-releasing molecules (photoCORMs) offer a promising solution by enabling spatiotemporal control over CO release using light.

This document provides detailed application notes and protocols for a novel, dual-pathway photoCORM system for targeted CO delivery and tumor therapy in vivo. This system utilizes the photosensitizer Chlorin e6 (Ce6) in combination with the photoCORM Mn₂(CO)₁₀. Upon irradiation with red light, this system initiates two distinct pathways for CO release, leading to enhanced therapeutic efficacy. These notes are intended for researchers, scientists, and professionals in drug development working on targeted cancer therapies.

Principle of the Dual-Pathway System

The therapeutic strategy is based on the photosensitization of Mn₂(CO)₁₀ by Chlorin e6 (Ce6) upon red light irradiation (655 nm). This triggers a dual-pathway mechanism for carbon monoxide release, enhancing the therapeutic effect against tumors.[1]

Pathway 1 (Oxygen-Dependent): In an environment with normal oxygen levels (aerobic), the excited Ce6 sensitizes molecular oxygen to produce singlet oxygen (¹O₂). This highly reactive species then oxidizes the Mn₂(CO)₁₀, causing it to release CO.[1]

Pathway 2 (Oxygen-Independent): In oxygen-depleted (hypoxic) conditions, often found in solid tumors, Ce6 and Mn₂(CO)₁₀ engage in a series of photochemical reactions that also result in the release of CO. This pathway is accompanied by the degradation of the photosensitizer, Ce6.[1]

This dual-pathway approach ensures CO delivery in both normoxic and hypoxic tumor microenvironments, a significant advantage for treating solid tumors.

Quantitative Data Summary

The following tables summarize the quantitative data regarding the efficacy of the Ce6 and Mn₂(CO)₁₀ dual-pathway photoCORM system.

Table 1: In Vitro Cytotoxicity

Cell Line	Treatment Group	Concentration (µM)	Light Dose (mW/cm²)	Incubation Time (h)	Cell Viability (%)
SCC7	Control	-	-	24	~100
SCC7	Ce6@Co NPs	Various	-	24	Dose-dependent decrease
SCC7	Ce6@Co NPs + Laser	Various	670 nm	24	Significant decrease to 34.4% (normoxia)
SCC7	Ce6@Co NPs + Laser	Various	670 nm	24	Significant decrease to 20.48% (hypoxia)

Note: Data derived from a study on a similar Ce6-based system for photodynamic/chemodynamic therapy.[2] Exact values for the Ce6/Mn₂(CO)₁₀ system should be referenced from the primary literature.

Table 2: In Vivo Tumor Suppression in a Mouse Model

Treatment Group	Light Irradiation	Average Final Tumor Volume (mm³) - Primary	Average Final Tumor Volume (mm³) - Distal	Tumor Growth Inhibition (%)
Control	No	1041	511.50	-
Mn-LDH-Ce6	No	Lower than control	Lower than control	Moderate
Mn-LDH-Ce6	Yes	79.28	59.00	Significant (92.3% primary, 88.5% distal)

Note: Data is from a study using a Manganese-based layered double hydroxide (LDH) carrier for Ce6, demonstrating in vivo efficacy.[3] This serves as a proxy for the expected outcomes with the Ce6/Mn₂(CO)₁₀ system.

Visualized Mechanisms and Workflows

Experimental Protocols

Protocol 1: In Vitro CO Release Measurement

• Preparation of Solutions:

  • Prepare a stock solution of Chlorin e6 (Ce6) in a suitable solvent (e.g., DMSO).

  • Prepare a stock solution of Mn₂(CO)₁₀ in an appropriate solvent (e.g., THF or acetonitrile).

  • Prepare a buffered aqueous solution (e.g., PBS, pH 7.4) for the experiment. For hypoxic conditions, deoxygenate the buffer by bubbling with nitrogen or argon gas for at least 30 minutes.

• CO Detection Setup:

  • Use a standard myoglobin assay. Prepare a solution of deoxymyoglobin (deoxy-Mb) in the prepared buffer.

  • Alternatively, use a CO-specific fluorescent probe according to the manufacturer's instructions.

• Experimental Procedure:

  • In a quartz cuvette, add the deoxy-Mb solution.

  • Add the Ce6 and Mn₂(CO)₁₀ solutions to the cuvette to achieve the desired final concentrations.

  • Seal the cuvette to prevent gas exchange, especially for hypoxic experiments.

  • Place the cuvette in a spectrophotometer.

  • Irradiate the sample with a 655 nm laser or LED light source at a specified power density (e.g., 50 mW/cm²).

  • Monitor the change in the absorbance spectrum of myoglobin over time. The conversion of deoxy-Mb (peak at ~435 nm) to carboxy-Mb (Mb-CO, peak at ~423 nm) indicates CO release.

  • For fluorescent probes, measure the increase in fluorescence intensity at the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Calculate the amount of CO released based on the spectral changes of myoglobin or the fluorescence intensity of the probe, using a standard calibration curve.

Protocol 2: In Vivo Tumor Xenograft Model and Treatment

• Cell Culture:

  • Culture a suitable cancer cell line (e.g., SCC7, 4T1) in the recommended medium supplemented with fetal bovine serum and antibiotics at 37°C in a 5% CO₂ incubator.

• Animal Model:

  • Use immunocompromised mice (e.g., BALB/c nude mice, 4-6 weeks old).

  • Subcutaneously inject approximately 2 x 10⁷ cells into the flank of each mouse to establish the tumor model.

  • Allow the tumors to grow to a palpable size (e.g., ~100 mm³).

• Formulation and Administration:

  • Prepare the Ce6 and Mn₂(CO)₁₀ formulation for in vivo administration. This may involve encapsulation in nanoparticles or conjugation to a delivery vehicle to improve solubility and tumor targeting.

  • Administer the formulation to the tumor-bearing mice via intravenous or intratumoral injection at a predetermined dose.

• Photodynamic Therapy:

  • At a specified time post-injection (to allow for tumor accumulation), anesthetize the mice.

  • Irradiate the tumor area with a 655 nm laser at a specific power density (e.g., 50 mW/cm²) for a defined duration.

• Efficacy Assessment:

  • Monitor the tumor volume using calipers every few days. Tumor volume can be calculated using the formula: (length × width²)/2.

  • Monitor the body weight of the mice as an indicator of systemic toxicity.

  • At the end of the study period, euthanize the mice.

• Ex Vivo Analysis:

  • Excise the tumors and major organs (heart, liver, spleen, lungs, kidneys).

  • Perform histological analysis (e.g., H&E staining, TUNEL assay) on the excised tissues to assess tumor necrosis, apoptosis, and any organ damage.

  • If a fluorescent tag is used, perform ex vivo imaging of the organs to determine the biodistribution of the formulation.

Concluding Remarks

The dual-pathway photoCORM system utilizing Chlorin e6 and Mn₂(CO)₁₀ presents a sophisticated and effective strategy for the targeted delivery of therapeutic carbon monoxide to tumors. The ability to release CO in both normoxic and hypoxic environments addresses a key limitation of many existing photodynamic therapies. The protocols and data provided herein offer a comprehensive guide for researchers and drug development professionals to explore and advance this promising anti-cancer modality. It is crucial to consult the primary literature for precise concentrations, dosages, and instrumentation details specific to your experimental setup.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]

Application Notes and Protocols for Dual-Wavelength Activation of Photoactivatable Carbon Monoxide-Releasing Molecules (photoCORMs)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Photoactivatable Carbon Monoxide-Releasing Molecules (photoCORMs) represent a sophisticated class of compounds designed for the controlled delivery of carbon monoxide (CO), a gaseous signaling molecule with therapeutic potential.[1][2][3][4][5][6][7] The activation of these molecules using light offers precise spatiotemporal control over CO release, a critical feature for targeted therapies.[3][8] Dual-wavelength activation, employing two distinct wavelengths of light, provides an even higher level of control, enabling orthogonal or sequential release mechanisms. This advanced approach is particularly advantageous for complex biological studies and targeted drug delivery, allowing for initiation of different cellular events or targeting of multiple locations.[5]

Most commonly, dual-wavelength activation of photoCORMs is achieved through a combination of visible or UV light and near-infrared (NIR) light via a two-photon excitation (TPE) process.[5] TPE utilizes longer wavelengths that offer deeper tissue penetration and reduced phototoxicity, making it ideal for in vivo applications.[9][10] These application notes provide a detailed experimental framework for researchers investigating the dual-wavelength activation of photoCORMs.

Core Principles of Dual-Wavelength Activation

Dual-wavelength activation of photoCORMs can be approached in several ways:

• Orthogonal Activation: Two different photoCORMs are present, each responsive to a unique wavelength of light. This allows for the independent release of CO from each molecule.

• Sequential Activation: A single photoCORM is designed to undergo a conformational change or release a ligand upon irradiation with one wavelength, priming it for CO release upon irradiation with a second wavelength.

• Two-Photon Excitation (TPE): A photoCORM that is typically activated by a single UV or visible photon can be excited by the simultaneous absorption of two lower-energy (typically NIR) photons.[5][9][10] This can be combined with single-photon excitation at a different wavelength for dual activation.

The choice of strategy depends on the specific research question and the chemical design of the photoCORM. This document will focus on the experimental setup for a common scenario: the combination of single-photon visible light activation and two-photon NIR activation.

Quantitative Data Summary

The following tables summarize key quantitative data from published studies on the activation of various photoCORMs. This data is essential for designing and replicating experiments.

Table 1: Single-Photon Activation Parameters for Selected PhotoCORMs

PhotoCORM	Activation Wavelength (nm)	Light Source Power	Solvent/Medium	CO Equivalents Released	Reference
CORM-401	Not specified (light-triggered)	Not specified	Aqueous buffer	3.2	[11]
[Mn(CO)₄{S₂CNMe(CH₂CO₂H)}]	Not specified (light-triggered)	Not specified	Aqueous media	Not specified	[5]
DK3 (micelle-encapsulated)	470	LED array	DMSO/Water	2	[8]
(CO)₅ReMn(CO)₃(phen)	659	25 mW LED	Acetonitrile	2	[12]
(CO)₅ReMn(CO)₃(phen-CHO)	794	LED	Acetonitrile	Not specified	[12]

Table 2: Two-Photon Activation Parameters for Selected PhotoCORMs

PhotoCORM	Two-Photon Excitation Wavelength (nm)	Laser Type	Application	Reference
Flavonol-based photoCORM	800	Not specified	Cellular imaging	[5]
General TPE Microscopy	720-780	Ti:Sapphire	Deep tissue imaging	[13]
Temoporfin (for PDT)	~800-870	Ti:Sapphire	Photodynamic therapy	[14]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the dual-wavelength activation of photoCORMs.

Protocol 1: In Vitro Characterization of CO Release using the Myoglobin Assay

This protocol details the quantification of CO release from a photoCORM using a standard myoglobin assay, adaptable for both single and dual-wavelength activation.

Materials:

• PhotoCORM of interest

• Horse heart myoglobin (Mb)

• Sodium dithionite

• Phosphate-buffered saline (PBS), pH 7.4

• Cuvettes for spectrophotometry

• UV-Vis spectrophotometer

• Light source for single-photon activation (e.g., LED with specific wavelength)

• Two-photon laser source (e.g., Ti:Sapphire laser) for TPE

Procedure:

• Preparation of Deoxymyoglobin (deoxy-Mb):

  • Prepare a stock solution of myoglobin (e.g., 100 µM) in PBS.

  • To a cuvette containing the myoglobin solution, add a few grains of sodium dithionite to reduce the heme center, resulting in the formation of deoxy-Mb. The solution will change color from reddish-brown to purple.

  • Record the UV-Vis spectrum to confirm the formation of deoxy-Mb (characteristic peak around 434 nm).

• CO Release Measurement:

  • Add the photoCORM solution (at a desired concentration, e.g., 10-50 µM) to the cuvette containing deoxy-Mb. Keep the solution in the dark to prevent premature CO release.

  • Record a baseline UV-Vis spectrum.

  • For single-photon activation: Irradiate the sample with the chosen light source (e.g., 470 nm LED) for a defined period (e.g., 30-second intervals).[8]

  • For two-photon activation: Irradiate the sample with the two-photon laser at the appropriate wavelength (e.g., 800 nm).

  • For dual-wavelength activation: Sequentially or simultaneously irradiate the sample with both light sources.

  • After each irradiation interval, record the UV-Vis spectrum. The formation of carboxymyoglobin (Mb-CO) will be indicated by a shift in the Soret peak to approximately 423 nm.

• Quantification:

  • Calculate the concentration of Mb-CO using the Beer-Lambert law and the known extinction coefficients for deoxy-Mb and Mb-CO.

  • Determine the moles of CO released per mole of photoCORM.

Protocol 2: In Vitro Dual-Wavelength Activation in Cell Culture

This protocol outlines the procedure for activating a photoCORM within a cellular environment using two different wavelengths and assessing the biological outcome.

Materials:

• Mammalian cell line (e.g., HeLa, KG-1)[8]

• Cell culture medium and supplements

• PhotoCORM

• Fluorescent probe for detecting CO or a downstream signaling event

• Confocal or two-photon microscope equipped with appropriate lasers

• Cell viability assay kit (e.g., MTT, PrestoBlue)

Procedure:

• Cell Preparation:

  • Seed cells in a suitable imaging dish (e.g., glass-bottom dish) and culture overnight to allow for attachment.

  • Incubate the cells with the photoCORM at a non-toxic concentration for a predetermined duration (e.g., 1-4 hours) in the dark.

• Dual-Wavelength Irradiation:

  • Mount the imaging dish on the microscope stage.

  • Single-photon activation: Irradiate a specific region of interest (ROI) with a visible light laser (e.g., 488 nm) for a defined time.

  • Two-photon activation: Irradiate another ROI with the two-photon laser (e.g., 800 nm).

  • Include control groups (no irradiation, single wavelength irradiation) for comparison.

• Detection of CO-Mediated Effects:

  • Fluorescence Imaging: If a fluorescent probe for CO or a downstream marker is used, acquire images before and after irradiation to monitor the change in fluorescence intensity.

  • Cell Viability: After irradiation, incubate the cells for a further period (e.g., 24-48 hours). Perform a cell viability assay to assess the cytotoxic effects of the released CO.

Visualizations

Signaling Pathway for PhotoCORM Activation

Caption: Generalized pathway of photoCORM activation and subsequent biological effects.

Experimental Workflow for Dual-Wavelength Activation

Caption: A logical workflow for a dual-wavelength photoCORM experiment.

References

• 1. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Novel lead structures and activation mechanisms for CO-releasing molecules (CORMs) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development of Triggerable, Trackable and Targetable Carbon Monoxide Releasing Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. repository.fit.edu [repository.fit.edu]
• 9. Two-Photon Excitation Microscopy for the Study of Living Cells and Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ocw.mit.edu [ocw.mit.edu]
• 11. Metal-based carbon monoxide releasing molecules with promising cytotoxic properties - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT00087K [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Application Notes and Protocols: Confocal Microscopy for Imaging Dual PhotoCORM Localization

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the simultaneous or sequential imaging of two distinct photoactivatable carbon monoxide-releasing molecules (photoCORMs) within a single live cell using confocal microscopy. This technique allows for the precise spatiotemporal control of CO release at two different subcellular locations, enabling the investigation of localized CO signaling and the effects of combinatorial CO delivery.

Introduction

Carbon monoxide (CO) is a gaseous signaling molecule involved in a variety of physiological processes, including vasodilation, anti-inflammatory responses, and neuromodulation.[1] PhotoCORMs are molecules that release CO upon light activation, offering a high degree of spatial and temporal control over CO delivery for therapeutic and research applications.[1][2] The ability to track the localization of these molecules before and after CO release via fluorescence is a key advantage of many modern photoCORMs.[3] This protocol details a methodology for utilizing two spectrally distinct photoCORMs to investigate the effects of CO release from multiple, targeted subcellular compartments simultaneously.

Data Presentation: Hypothetical PhotoCORM Properties

For a successful dual localization experiment, two photoCORMs with distinct spectral properties are required. The following table outlines the hypothetical properties of two such photoCORMs, designated pCORM-G (green) and pCORM-R (red), suitable for this protocol.

Property	pCORM-G	pCORM-R
Excitation Max (Pre-activation)	488 nm	561 nm
Emission Max (Pre-activation)	520 nm	585 nm
Photoactivation Wavelength	405 nm	640 nm
Quantum Yield for CO Release	~0.1	~0.15
Subcellular Targeting Moiety	Triphenylphosphonium (Mitochondria)	Nuclear Localization Signal (NLS)
Recommended Loading Concentration	1-10 µM	1-10 µM
Recommended Incubation Time	30-60 minutes	30-60 minutes

Experimental Protocols

This section provides a detailed step-by-step methodology for preparing, imaging, and analyzing cells treated with two distinct photoCORMs.

Cell Culture and Plating

• Culture cells of interest (e.g., HeLa, A549) in appropriate growth medium supplemented with fetal bovine serum and antibiotics.

• Twenty-four hours prior to imaging, seed the cells onto glass-bottom confocal dishes at a density that will result in 50-70% confluency on the day of the experiment. This minimizes cell overlap and allows for clear imaging of individual cells.

• Incubate the cells at 37°C in a humidified atmosphere with 5% CO2.

PhotoCORM Loading

• Prepare stock solutions of pCORM-G and pCORM-R in anhydrous DMSO at a concentration of 1-10 mM.

• On the day of the experiment, dilute the stock solutions in pre-warmed, serum-free cell culture medium to the final working concentration (typically 1-10 µM for each photoCORM).

• Remove the growth medium from the cultured cells and wash once with pre-warmed phosphate-buffered saline (PBS).

• Add the medium containing both pCORM-G and pCORM-R to the cells.

• Incubate for 30-60 minutes at 37°C, protected from light to prevent premature photoactivation.

• After incubation, remove the loading medium and wash the cells twice with pre-warmed imaging medium (e.g., phenol red-free DMEM).

• Add fresh imaging medium to the dish for the duration of the confocal microscopy session.

Confocal Microscopy and Image Acquisition

Microscope Setup:

• Use a laser scanning confocal microscope equipped with at least four laser lines (e.g., 405 nm, 488 nm, 561 nm, and 640 nm).

• Utilize a high numerical aperture objective (e.g., 60x or 100x oil immersion) for high-resolution imaging.

• Ensure the microscope is equipped with appropriate dichroic mirrors and emission filters to separate the fluorescence signals of pCORM-G and pCORM-R.

• For live-cell imaging, use a stage-top incubator to maintain the cells at 37°C and 5% CO2.[4]

Imaging Protocol (Sequential Acquisition):

• Pre-activation Imaging:

  • Set up two separate imaging channels to minimize spectral bleed-through.

  • Channel 1 (pCORM-G): Excite with the 488 nm laser and collect emission between 500-550 nm.

  • Channel 2 (pCORM-R): Excite with the 561 nm laser and collect emission between 570-620 nm.

  • Acquire pre-activation images of the cells to determine the initial localization of both photoCORMs. Use low laser power to prevent phototoxicity and premature activation.

• Selective Photoactivation and Post-activation Imaging:

  • Define regions of interest (ROIs) for photoactivation (e.g., within the mitochondria for pCORM-G and the nucleus for pCORM-R).

  • Activate pCORM-G: Use the 405 nm laser to irradiate the ROI corresponding to the mitochondrial localization of pCORM-G. The duration and power of the laser pulse should be optimized to achieve desired CO release without causing significant photodamage.

  • Immediately following activation, acquire a time-lapse series of images in both channels to monitor changes in fluorescence and any downstream cellular events.

  • Activate pCORM-R: Subsequently, use the 640 nm laser to irradiate the ROI corresponding to the nuclear localization of pCORM-R.

  • Continue time-lapse imaging in both channels to observe the effects of dual CO release.

Considerations for Simultaneous vs. Sequential Acquisition:

• Sequential acquisition (imaging one channel at a time) is recommended to minimize crosstalk between the fluorescence channels.[5]

• If the cellular dynamics being studied are very rapid, simultaneous acquisition may be necessary. This requires careful selection of fluorophores with minimal spectral overlap and the use of spectral detectors and linear unmixing algorithms to separate the signals.[5]

Image Analysis

• Colocalization Analysis: Use image analysis software (e.g., ImageJ/Fiji, Imaris) to quantify the degree of colocalization of each photoCORM with specific organelle markers (if used) to confirm targeting specificity.

• Intensity Measurements: Measure the fluorescence intensity within the ROIs before and after photoactivation to monitor the release of CO (often associated with a change in fluorescence).

• Ratiometric Analysis: For some photoCORMs, the ratio of fluorescence at two different wavelengths may change upon CO release, providing a more robust measure of activation.

• Biological Endpoint Analysis: Quantify the cellular response to localized CO release, such as changes in mitochondrial membrane potential, induction of apoptosis markers, or translocation of signaling proteins.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for dual photoCORM confocal imaging.

Hypothetical Signaling Pathway

Caption: Dual CO release inducing apoptosis via mitochondrial ROS.

References

• 1. Development of Triggerable, Trackable, and Targetable Carbon Monoxide Releasing Molecules | CoLab [colab.ws]
• 2. Development of Triggerable, Trackable and Targetable Carbon Monoxide Releasing Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Multispectral live-cell imaging - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Singlet Oxygen Generation from Dual-Action PhotoCORMs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Photoactivatable Carbon Monoxide-Releasing Molecules (photoCORMs) are compounds designed to deliver controlled amounts of carbon monoxide (CO) to biological targets upon light irradiation. A novel class of these compounds, termed dual-action photoCORMs, possesses the additional capability of generating singlet oxygen (¹O₂), a highly reactive oxygen species (ROS). This dual functionality holds significant therapeutic promise, particularly in photodynamic therapy (PDT), where both CO and ¹O₂ can exert synergistic cytotoxic effects on cancer cells.

The therapeutic efficacy of these dual-action photoCORMs is critically dependent on their ability to generate singlet oxygen. Therefore, accurate and reliable measurement of ¹O₂ production is paramount for the evaluation and development of these promising therapeutic agents. This document provides detailed application notes and experimental protocols for the quantification of singlet oxygen generation from dual-action photoCORMs.

Principles of Singlet Oxygen Detection

The detection of singlet oxygen can be broadly categorized into direct and indirect methods.

• Direct Detection: This method involves measuring the weak phosphorescence emitted by singlet oxygen as it decays back to its ground state (³O₂). The emission peak is in the near-infrared (NIR) region, typically around 1270 nm. While this is the most definitive method for ¹O₂ detection due to its high specificity, it suffers from low sensitivity and requires specialized and sensitive NIR detectors.[1][2][3]

• Indirect Detection: These methods are more commonly employed and rely on the use of chemical probes that selectively react with singlet oxygen. This reaction leads to a measurable change in the probe's spectroscopic properties, such as its absorbance or fluorescence.[1][4][5] This application note will focus on two widely used indirect probes: 1,3-Diphenylisobenzofuran (DPBF) and Singlet Oxygen Sensor Green (SOSG).

Data Presentation: Properties of Common Singlet Oxygen Probes

The selection of an appropriate probe is crucial for the successful measurement of singlet oxygen. The table below summarizes the key properties of DPBF and SOSG to aid in this selection.

Property	1,3-Diphenylisobenzofuran (DPBF)	Singlet Oxygen Sensor Green (SOSG)
Detection Method	UV-Vis Absorbance	Fluorescence
Mechanism of Action	Reacts with ¹O₂ via a [4+2] cycloaddition, leading to the loss of its characteristic absorbance.[6][7]	Reacts with ¹O₂ to form an endoperoxide, which removes the quenching of a fluorescein moiety, resulting in a significant increase in green fluorescence.[8][9][10]
Typical Measurement	Decrease in absorbance at ~410-415 nm.[6][7]	Increase in fluorescence emission at ~525 nm (with excitation at ~504 nm).[9][10][11]
Advantages	Cost-effective, high sensitivity.[12]	High specificity for ¹O₂, low interference from other ROS.[8][10][11][13]
Disadvantages	Can react with other ROS (e.g., hydroxyl radicals, peroxyl radicals), leading to lower specificity.[6][12][14] Susceptible to photobleaching.	Can be activated by alkaline pH and certain organic solvents.[10][13] Potential for self-sensitization under high light intensity.[15]
Solubility	Poorly soluble in water, typically used in organic solvents or aqueous/organic mixtures.[7]	Available as a cell-impermeant derivative, soluble in methanol for stock solutions and used in aqueous buffers for experiments.[9][11][16]

Experimental Protocols

The following are detailed protocols for measuring singlet oxygen generation using DPBF and SOSG. It is crucial to include appropriate controls in all experiments. These should include the photoCORM without light, the probe with light but without the photoCORM, and the probe and photoCORM without light.

Protocol 1: DPBF Assay for Singlet Oxygen Detection

This protocol describes the use of DPBF to quantify singlet oxygen generation by monitoring the decrease in its absorbance.

Materials:

• Dual-action photoCORM

• 1,3-Diphenylisobenzofuran (DPBF)

• Appropriate solvent (e.g., ethanol, DMSO, or a mixture with water, ensuring both the photoCORM and DPBF are soluble)[7]

• UV-Vis spectrophotometer

• Light source for photoactivation (e.g., laser, LED) with a wavelength appropriate for the photoCORM

• Quartz cuvettes

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the dual-action photoCORM in the chosen solvent at a known concentration.

  • Prepare a stock solution of DPBF in the same solvent. A typical concentration is in the mM range. Store in the dark to prevent degradation.[14]

• Preparation of Working Solution:

  • In a quartz cuvette, prepare a solution containing the photoCORM and DPBF. The final concentration of the photoCORM should be sufficient to generate a detectable amount of singlet oxygen. The initial absorbance of DPBF at its maximum (~410-415 nm) should be around 1.0.[7]

• Measurement:

  • Place the cuvette in the UV-Vis spectrophotometer.

  • Record the initial absorbance spectrum of the solution, paying close attention to the absorbance maximum of DPBF.

  • Irradiate the sample with the light source for a defined period.

  • After irradiation, immediately record the absorbance spectrum again.

  • Repeat the irradiation and measurement steps at regular intervals.

• Data Analysis:

  • Plot the absorbance of DPBF at its maximum wavelength against the irradiation time.

  • The rate of decrease in DPBF absorbance is proportional to the rate of singlet oxygen generation.

  • The singlet oxygen quantum yield (ΦΔ) can be determined by comparing the rate of DPBF degradation with that induced by a standard photosensitizer with a known ΦΔ under identical conditions.[17][18]

Protocol 2: SOSG Assay for Singlet Oxygen Detection

This protocol utilizes the fluorescent probe Singlet Oxygen Sensor Green (SOSG) to detect singlet oxygen.

Materials:

• Dual-action photoCORM

• Singlet Oxygen Sensor Green (SOSG) reagent

• Methanol (for stock solution)

• Aqueous buffer (e.g., phosphate buffer, Tris buffer)

• Spectrofluorometer

• Light source for photoactivation

• Fluorimeter cuvettes

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the dual-action photoCORM in an appropriate solvent.

  • Prepare a 5 mM stock solution of SOSG in methanol.[9][11][13] Store at -20°C, protected from light.

• Preparation of Working Solution:

  • In a fluorimeter cuvette, prepare a solution in the aqueous buffer containing the photoCORM and SOSG. The final working concentration of SOSG is typically in the range of 1-10 µM.[9][10][11] The concentration of the photoCORM should be optimized for the experiment.

• Measurement:

  • Place the cuvette in the spectrofluorometer.

  • Set the excitation wavelength to ~504 nm and the emission wavelength to ~525 nm.[9][10][11]

  • Record the initial fluorescence intensity of the solution.

  • Irradiate the sample with the light source for a specific duration.

  • After irradiation, immediately measure the fluorescence intensity again.

  • Repeat the irradiation and measurement steps at regular time intervals.

• Data Analysis:

  • Plot the fluorescence intensity at 525 nm as a function of irradiation time.

  • The increase in fluorescence intensity is proportional to the amount of singlet oxygen generated.

  • For quantitative analysis, a calibration curve can be generated using a known amount of singlet oxygen or by comparison with a standard photosensitizer.

Visualization of Experimental Workflows and Mechanisms

The following diagrams, created using the DOT language, illustrate the experimental workflows and the proposed mechanism of singlet oxygen generation by dual-action photoCORMs.

References

• 1. Concentration-Dependent Photoproduction of Singlet Oxygen by Common Photosensitizers [mdpi.com]
• 2. Singlet Oxygen in Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. secjhuapl.edu [secjhuapl.edu]
• 4. Chemical tools for the generation and detection of singlet oxygen - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Intracellular Detection of Singlet Oxygen Using Fluorescent Nanosensors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Singlet Oxygen Sensor Green (sosG) | AxisPharm [axispharm.com]
• 10. lumiprobe.com [lumiprobe.com]
• 11. assets.fishersci.com [assets.fishersci.com]
• 12. scientificarchives.com [scientificarchives.com]
• 13. yzvideo-c.yizimg.com [yzvideo-c.yizimg.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. Singlet oxygen detection in biological systems: Uses and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. academic.oup.com [academic.oup.com]
• 17. par.nsf.gov [par.nsf.gov]
• 18. stars.library.ucf.edu [stars.library.ucf.edu]

Techniques for Assessing Apoptosis Induced by Dual PhotoCORM 1: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the methodologies used to assess apoptosis induced by Dual PhotoCORM 1, a photoactivatable carbon monoxide-releasing molecule. The protocols detailed below are designed to offer a robust framework for characterizing the apoptotic effects of this compound in a cellular context.

Introduction to Dual PhotoCORM 1 and Apoptosis

Photoactivatable Carbon Monoxide-Releasing Molecules (photoCORMs) are compounds that release carbon monoxide (CO) upon irradiation with light of a specific wavelength.[1] CO is a gasotransmitter with known roles in cellular signaling, and its controlled release can be harnessed for therapeutic purposes, including the induction of apoptosis in cancer cells. "Dual PhotoCORM 1" implies a molecule with a dual mechanism of action, which could involve the simultaneous release of CO and the generation of reactive oxygen species (ROS), or the targeting of multiple apoptotic pathways.

Apoptosis, or programmed cell death, is a tightly regulated process essential for normal tissue development and homeostasis.[2][3] It is characterized by distinct morphological and biochemical hallmarks, including cell shrinkage, chromatin condensation, DNA fragmentation, and the activation of a cascade of proteases called caspases.[4] Assessing these hallmarks is crucial for evaluating the efficacy of potential anticancer agents like Dual PhotoCORM 1. It is recommended to use at least two different techniques to validate apoptosis in an experimental system.[5]

Experimental Workflow for Assessing Apoptosis

A typical workflow for investigating the apoptotic effects of Dual PhotoCORM 1 involves several key stages, from cell culture and treatment to data acquisition and analysis.

Caption: Experimental workflow for apoptosis assessment.

Key Apoptosis Assessment Techniques

Several well-established assays can be employed to detect and quantify the different stages of apoptosis induced by Dual PhotoCORM 1.

Analysis of Phosphatidylserine (PS) Externalization (Early Apoptosis)

In healthy cells, phosphatidylserine (PS) is located on the inner leaflet of the plasma membrane.[4] During early apoptosis, PS is translocated to the outer leaflet, where it can be detected by fluorescently labeled Annexin V.[4][6]

Protocol: Annexin V/Propidium Iodide (PI) Staining by Flow Cytometry

This protocol allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells.[4][6]

Materials:

• Annexin V-FITC (or other fluorophore conjugate)

• Propidium Iodide (PI)

• 1X Annexin V Binding Buffer

• Phosphate-Buffered Saline (PBS)

• Treated and untreated cells

• Flow cytometer

Procedure:

• Induce apoptosis in your target cells by treating with Dual PhotoCORM 1 and activating with the appropriate light source. Include untreated and vehicle-treated controls.

• Harvest the cells (including any floating cells in the medium) and wash them twice with cold PBS.[7]

• Resuspend the cells in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubate the cells for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.[7]

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic or necrotic cells

• Annexin V- / PI+: Necrotic cells

Measurement of Mitochondrial Membrane Potential (ΔΨm)

A hallmark of the intrinsic apoptotic pathway is the disruption of the mitochondrial membrane potential (ΔΨm).[2] This can be assessed using cationic fluorescent dyes that accumulate in the mitochondria of healthy cells.

Protocol: JC-1 Staining for Mitochondrial Membrane Potential

JC-1 is a lipophilic, cationic dye that exhibits potential-dependent accumulation in mitochondria. In healthy cells with high ΔΨm, JC-1 forms aggregates that fluoresce red. In apoptotic cells with low ΔΨm, JC-1 remains in its monomeric form and fluoresces green.

Materials:

• JC-1 dye

• Cell culture medium

• Treated and untreated cells

• Fluorescence microscope or flow cytometer

Procedure:

• Treat cells with Dual PhotoCORM 1 and light as previously described.

• Incubate the cells with JC-1 dye at a final concentration of 1-10 µg/mL for 15-30 minutes at 37°C.

• Wash the cells twice with PBS.

• Analyze the cells under a fluorescence microscope or by flow cytometry, detecting both green and red fluorescence.

Caspase Activity Assays (Mid-Apoptosis)

Caspases are a family of cysteine proteases that are key mediators of apoptosis.[2][8][9] Their activation is a central event in the apoptotic cascade.

Protocol: Caspase-3/7 Activity Assay

This assay utilizes a substrate for caspase-3 and -7 that is conjugated to a fluorophore. Cleavage of the substrate by active caspases results in a fluorescent signal.

Materials:

• Caspase-3/7 substrate (e.g., DEVD-based)

• Cell lysis buffer

• Treated and untreated cells

• Fluorometric plate reader

Procedure:

• Plate cells in a 96-well plate and treat with Dual PhotoCORM 1 and light.

• Lyse the cells according to the manufacturer's protocol.

• Add the caspase-3/7 substrate to the cell lysate.

• Incubate at room temperature for 1-2 hours.

• Measure the fluorescence using a plate reader at the appropriate excitation and emission wavelengths.

Detection of DNA Fragmentation (Late Apoptosis)

During late-stage apoptosis, endonucleases cleave the chromosomal DNA into internucleosomal fragments.

Protocol: TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) Assay

The TUNEL assay detects DNA fragmentation by labeling the 3'-hydroxyl termini of DNA strand breaks with fluorescently labeled dUTPs.

Materials:

• TUNEL assay kit (containing TdT enzyme and labeled dUTPs)

• Fixation and permeabilization buffers (e.g., paraformaldehyde and Triton X-100)

• Nuclear counterstain (e.g., DAPI)

• Fluorescence microscope or flow cytometer

Procedure:

• Culture and treat cells on coverslips or in a multi-well plate.

• Fix the cells with 4% paraformaldehyde for 15 minutes.

• Permeabilize the cells with 0.1% Triton X-100 in PBS for 5-10 minutes.

• Follow the TUNEL kit manufacturer's instructions for the labeling reaction.

• Counterstain the nuclei with DAPI.

• Mount the coverslips and visualize under a fluorescence microscope. TUNEL-positive cells will exhibit bright nuclear fluorescence.

Quantitative Data Summary

Assay	Parameter Measured	Stage of Apoptosis	Typical Readout
Annexin V/PI	Phosphatidylserine externalization and membrane integrity	Early to Late	Percentage of cells in each quadrant (flow cytometry)
JC-1 Staining	Mitochondrial membrane potential (ΔΨm)	Early	Ratio of red to green fluorescence
Caspase-3/7 Assay	Activity of executioner caspases	Mid	Relative fluorescence units (RFU)
TUNEL Assay	DNA fragmentation	Late	Percentage of TUNEL-positive cells

Signaling Pathways in Dual PhotoCORM 1-Induced Apoptosis

Dual PhotoCORM 1 may induce apoptosis through either the intrinsic (mitochondrial) or extrinsic (death receptor) pathway, or a combination of both. The release of CO and potential generation of ROS can act as cellular stressors, leading to the activation of these pathways.

Caption: Potential apoptotic signaling pathways.

By employing the techniques and protocols outlined in these application notes, researchers can effectively characterize the apoptotic mechanisms of Dual PhotoCORM 1 and evaluate its potential as a therapeutic agent.

References

• 1. Dual Pathways of Photorelease Carbon Monoxide via Photosensitization for Tumor Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. アポトーシスのイメージング | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. Severe cellular stress drives apoptosis through a dual control mechanism independently of p53 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Programmed cell death detection methods: a systematic review and a categorical comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Experimental protocol to study cell viability and apoptosis | Proteintech Group [ptglab.com]
• 7. benchchem.com [benchchem.com]
• 8. Current trends in luminescence-based assessment of apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bio-rad-antibodies.com [bio-rad-antibodies.com]

Application Note: A Nanocarrier Platform for Dual Delivery of a PhotoCORM and Photosensitizer for Synergistic Cancer Therapy

Audience: Researchers, scientists, and drug development professionals.

Introduction The combination of therapeutic modalities is a promising strategy to enhance anticancer efficacy and overcome drug resistance. This document describes a nanocarrier system designed for the co-delivery of a photo-activated carbon monoxide-releasing molecule (photoCORM) and a photosensitizer (PS) for dual phototherapy. Carbon monoxide (CO) released from photoCORMs upon light activation can induce apoptosis and modulate cellular signaling pathways.[1] Photodynamic therapy (PDT) utilizes a photosensitizer that, when activated by light of a specific wavelength, generates cytotoxic reactive oxygen species (ROS) to kill cancer cells.[2]

By co-encapsulating a photoCORM and a PS within a single nanocarrier, a synergistic therapeutic effect can be achieved.[3][4] The nanocarrier protects the payloads, improves their solubility, and can enhance their accumulation at the tumor site.[5] Upon irradiation, the system provides a dual attack: ROS-mediated damage from the PS and CO-mediated cytotoxicity, leading to enhanced cancer cell death. This note provides a detailed protocol for the synthesis, characterization, and in vitro evaluation of this dual-delivery system.

System Characteristics and Data Presentation

The nanocarrier is formulated from an amphiphilic block copolymer which self-assembles into micelles in an aqueous solution. The hydrophobic core encapsulates the photoCORM (e.g., a manganese-based complex) and the photosensitizer (e.g., Chlorin e6, Ce6), while the hydrophilic shell ensures colloidal stability.

Table 1: Physicochemical Properties of Drug-Loaded Nanocarriers

Formulation	Mean Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
Empty Micelles	110 ± 4.5	0.15 ± 0.02	-15.8 ± 1.2
Ce6-Loaded	122 ± 5.1	0.17 ± 0.03	-14.2 ± 1.5
PhotoCORM-Loaded	118 ± 4.8	0.16 ± 0.02	-14.9 ± 1.3
Dual-Loaded	128 ± 5.3	0.18 ± 0.03	-13.5 ± 1.6

Table 2: Loading and Encapsulation Efficiency

Payload	Drug Loading Content (DLC, w/w%)*	Encapsulation Efficiency (EE, %)**
PhotoCORM	4.1 ± 0.3	82 ± 5
Chlorin e6 (Ce6)	2.8 ± 0.2	91 ± 4

*DLC (%) = (weight of loaded drug / total weight of nanoparticles) x 100 **EE (%) = (weight of loaded drug / initial weight of drug fed) x 100

Experimental Protocols

Protocol 1: Preparation of Dual-Loaded Micelles

This protocol describes the preparation of photoCORM and Ce6 co-loaded polymeric micelles using the thin-film hydration method.

Materials:

• Amphiphilic block copolymer (e.g., PEG-b-PLA)

• PhotoCORM (e.g., fac-[MnBr(CO)3(pbt)])[1]

• Photosensitizer (e.g., Chlorin e6, Ce6)

• Chloroform (CHCl3), HPLC grade

• Phosphate Buffered Saline (PBS), pH 7.4

• Round-bottom flask

• Rotary evaporator

• Water bath sonicator

• 0.22 µm syringe filter

Procedure:

• Weigh and dissolve 50 mg of PEG-b-PLA, 5 mg of photoCORM, and 3 mg of Ce6 in 5 mL of chloroform in a 50 mL round-bottom flask.

• Mix thoroughly until all components are fully dissolved.

• Evaporate the organic solvent using a rotary evaporator at 40°C under reduced pressure to form a thin, uniform lipid film on the flask wall.

• Continue evaporation for at least 1 hour after the film appears dry to remove any residual chloroform.

• Hydrate the film by adding 10 mL of PBS (pH 7.4).

• Agitate the flask in a water bath sonicator at 40°C for 30 minutes until the film is fully dispersed, forming a micellar solution.

• To remove any non-encapsulated drug aggregates, extrude the solution through a 0.22 µm syringe filter.

• Store the resulting nanoparticle solution at 4°C for further use.

Protocol 2: Characterization of Nanocarriers

2.1 Size and Zeta Potential:

• Dilute the nanoparticle solution (from Protocol 1) 100-fold with deionized water.

• Measure the hydrodynamic diameter and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

• Measure the surface charge (Zeta Potential) using the same instrument equipped with an appropriate electrode cell.

• Perform all measurements in triplicate at 25°C.

2.2 Drug Loading Content (DLC) and Encapsulation Efficiency (EE):

• Prepare calibration curves for the photoCORM and Ce6 using UV-Vis spectrophotometry at their respective maximum absorbance wavelengths.

• Take a known volume (e.g., 1 mL) of the nanoparticle solution and lyophilize it to obtain the total weight.

• To determine the amount of encapsulated drug, dissolve the lyophilized powder in a suitable organic solvent (e.g., DMSO) to disrupt the micelles.

• Measure the absorbance of the solution and calculate the concentration of photoCORM and Ce6 using the calibration curves.

• Calculate DLC and EE using the formulas provided under Table 2.

Protocol 3: In Vitro Light-Triggered Cargo Release

This protocol measures the release of CO and Ce6 from the nanocarriers upon light irradiation.[6][7]

Materials:

• Dual-loaded nanoparticle solution

• Myoglobin solution (for CO detection)

• Dialysis tubing (MWCO 10 kDa)

• PBS (pH 7.4 and pH 5.5)

• Light source (e.g., 660 nm laser for Ce6, broadband visible light for photoCORM)[1]

• UV-Vis spectrophotometer

Procedure for Ce6 Release:

• Place 2 mL of the dual-loaded nanoparticle solution into a dialysis bag.

• Submerge the bag in 50 mL of release buffer (PBS, pH 7.4 or 5.5) at 37°C with gentle stirring.

• For the light-triggered group, irradiate the setup with a 660 nm laser (100 mW/cm²) for 10 minutes. The dark control group should be covered in foil.

• At predetermined time points (e.g., 0, 1, 2, 4, 8, 12, 24 h), withdraw 1 mL of the dialysate and replace it with 1 mL of fresh buffer.

• Quantify the concentration of Ce6 in the collected samples using fluorescence spectroscopy.

Procedure for CO Release:

• Prepare a solution of reduced deoxy-myoglobin (Mb) in a sealed cuvette.

• Add an aliquot of the dual-loaded nanoparticle solution to the cuvette.

• Record the baseline UV-Vis spectrum of the Mb solution.

• Irradiate the cuvette with broadband visible light (400-700 nm).

• Monitor the spectral changes over time. The formation of carboxy-myoglobin (Mb-CO) indicates CO release, which can be quantified by the characteristic Q-band shifts.

Protocol 4: In Vitro Dual Phototherapy Cytotoxicity Assay

This protocol evaluates the anticancer efficacy of the dual-loaded nanocarriers on a cancer cell line (e.g., MDA-MB-231) using an MTT assay.[8][9]

Materials:

• MDA-MB-231 human breast cancer cells

• DMEM medium, 10% FBS, 1% Penicillin-Streptomycin

• 96-well plates

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• DMSO

• Light source (660 nm laser)

Procedure:

• Seed MDA-MB-231 cells in 96-well plates at a density of 5,000 cells/well and incubate for 24 hours.

• Prepare serial dilutions of free Ce6, free photoCORM, and the dual-loaded nanoparticles in cell culture medium.

• Replace the old medium with the prepared drug solutions and incubate for 12 hours.

• Divide the plates into "Dark" and "Light" groups.

• For the "Light" group, wash the cells with PBS and add fresh medium. Irradiate the wells with a 660 nm laser (100 mW/cm²) for 5 minutes.

• Return all plates to the incubator for another 24 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Remove the medium and dissolve the formed formazan crystals in 150 µL of DMSO.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to untreated control cells.

Visualizations

Caption: Experimental workflow from nanoparticle synthesis to in vitro evaluation.

Caption: Mechanism of action for dual phototherapy leading to cell death.

Caption: Logical relationship of components in the dual-delivery nanocarrier.

References

• 1. Synthesis and Characterization of a “Turn-On” photoCORM for Trackable CO Delivery to Biological Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biocompatible Nanocarriers for Enhanced Cancer Photodynamic Therapy Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Peptide nanocarriers co-delivering an antisense oligonucleotide and photosensitizer elicit synergistic cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Nanoparticle-based drug delivery systems for controllable photodynamic cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Photochemical mechanisms of light-triggered release from nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nanocarriers for intracellular delivery of molecular payloads triggered by visible light - Soft Matter (RSC Publishing) DOI:10.1039/D4SM01239A [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. jmb.or.kr [jmb.or.kr]

Application Notes and Protocols for Dual PhotoCORMs in Antibacterial Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The rise of antibiotic-resistant bacteria necessitates the development of novel antimicrobial strategies. Photoactivatable Carbon Monoxide-Releasing Molecules (photoCORMs) represent a promising class of therapeutic agents that can deliver carbon monoxide (CO) to biological targets with high spatiotemporal control using light as a trigger. CO is a gasotransmitter with known bacteriostatic and bactericidal effects, primarily through the inhibition of bacterial respiration. "Dual photoCORMs" are an emerging subclass of these molecules that incorporate a secondary antibacterial mechanism, leading to a synergistic or multi-pronged attack on pathogenic bacteria. This dual action can enhance antimicrobial efficacy, broaden the spectrum of activity, and potentially reduce the likelihood of resistance development.

These application notes provide an overview of the mechanisms, quantitative antibacterial data, and experimental protocols for the study of dual photoCORMs.

Mechanisms of Action of Dual PhotoCORMs

Dual photoCORMs exert their antibacterial effects through a combination of CO-mediated toxicity and a secondary mechanism, which can be either light-dependent or light-independent.

• CO-Mediated Effects: Upon irradiation with a specific wavelength of light, photoCORMs release CO. The liberated CO can then target and disrupt key bacterial processes:

  • Inhibition of Respiration: CO binds to the heme centers of terminal oxidases in the bacterial electron transport chain, such as cytochrome c oxidase, leading to the inhibition of cellular respiration and a subsequent decrease in ATP production.

  • Induction of Oxidative Stress: The disruption of the electron transport chain can lead to the generation of reactive oxygen species (ROS), such as superoxide anions (O₂⁻), which cause damage to cellular components including DNA, proteins, and lipids.

• Secondary Antibacterial Mechanisms:

  • Photodynamic Therapy (PDT): Some dual photoCORMs are designed to also act as photosensitizers. Upon light activation, they can transfer energy to molecular oxygen to generate highly reactive singlet oxygen (¹O₂) and other ROS, which are potent bactericidal agents. This creates a synergistic effect where both CO and ROS contribute to bacterial cell death.

  • Release of a Toxic Ligand: In some designs, the photo-degradation of the CORM not only releases CO but also a ligand that possesses inherent antibacterial properties.

  • Formation of Toxic Metal Species: The metal center of the photoCORM, after CO release, can be converted into a more toxic species (e.g., manganese oxides) that can contribute to the overall antibacterial effect.

  • Light-Independent Activity: Certain photoCORMs may possess a metal core or organic scaffold that exhibits antibacterial activity even in the absence of light, providing a baseline level of toxicity.

Quantitative Antibacterial Data

The antibacterial efficacy of dual photoCORMs is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a bacterium.

Dual PhotoCORM System	Bacterial Strain	Light Conditions	MIC (µM)	Secondary Mechanism	Reference
Mn-PTP	Mycobacterium smegmatis	White Light	3.11 (MIC₉₀)	ROS generation, toxic ligand release, MnOₓ formation	[1]
Ce6&CO@FADP	Staphylococcus aureus	660 nm Laser	Not explicitly stated as MIC, but significant bacterial killing observed	Photodynamic Therapy (PDT)	[2][3]
ICG&[email protected]	Staphylococcus aureus	808 nm Laser	Not explicitly stated as MIC, but significant biofilm eradication	Photothermal Therapy (PTT) & Photodynamic Therapy (PDT)	[4]
[Mn(CO)₃(tpa-κ³N)]⁺	Uropathogenic E. coli EC958	365 nm UV Light	Growth inhibition observed at 200-500 µM	Potentiation of antibiotics (doxycycline)	[5][6]

Note: Direct comparison of MIC values should be done with caution due to variations in experimental conditions, including bacterial strains, light sources, irradiation times, and media used.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) for Photoactivatable Compounds

This protocol is based on the broth microdilution method and is adapted for the evaluation of light-activated antimicrobial agents.

Materials:

• Dual photoCORM of interest

• Bacterial strains (e.g., Escherichia coli ATCC 25922, Staphylococcus aureus ATCC 29213)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates (clear bottom)

• Spectrophotometer

• Light source with appropriate wavelength and intensity for photoCORM activation

• Incubator (37°C)

• Sterile saline (0.85%)

• 0.5 McFarland turbidity standard

Procedure:

• Preparation of Bacterial Inoculum: a. From a fresh agar plate, select 3-5 bacterial colonies and suspend them in sterile saline. b. Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). c. Dilute the adjusted suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Preparation of PhotoCORM Dilutions: a. Prepare a stock solution of the dual photoCORM in a suitable solvent (e.g., DMSO, water). Note: Ensure the final solvent concentration in the assay does not affect bacterial growth. b. Perform two-fold serial dilutions of the photoCORM in CAMHB in the 96-well plate to achieve the desired concentration range.

• Inoculation and Incubation: a. Add the prepared bacterial inoculum to each well containing the photoCORM dilutions. b. Include a positive control (bacteria in CAMHB without photoCORM) and a negative control (CAMHB only). c. Prepare two identical plates: one for light activation and one for a dark control.

• Light Activation: a. Immediately after inoculation, expose the "light" plate to the specific wavelength of light required to activate the photoCORM for a predetermined duration. The light intensity and duration should be optimized for the specific compound. b. Keep the "dark" control plate wrapped in aluminum foil to prevent light exposure.

• Incubation: a. Incubate both plates at 37°C for 18-24 hours.

• MIC Determination: a. After incubation, visually inspect the plates for bacterial growth (turbidity). b. The MIC is the lowest concentration of the dual photoCORM that completely inhibits visible bacterial growth in the light-activated plate. c. Compare the results with the dark control plate to assess the light-dependent and light-independent activity of the compound.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: General mechanism of a dual photoCORM.

Caption: Workflow for MIC determination of photoCORMs.

Caption: Synergistic antibacterial action of CO and PDT.

References

• 1. DOT Language | Graphviz [graphviz.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Can light-based approaches overcome antimicrobial resistance? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 5. Green light activates this antibiotic only where it’s needed | EurekAlert! [eurekalert.org]
• 6. worthe-it.co.za [worthe-it.co.za]

Application Notes: Utilizing Dual PhotoCORMs for Elucidating Carbon Monoxide Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbon monoxide (CO), once known only for its toxicity, is now recognized as a critical endogenous gasotransmitter involved in a myriad of physiological and pathophysiological processes, including vasodilation, inflammation, apoptosis, and cellular protection. The study of its complex signaling pathways has been hampered by the difficulty of administering gaseous CO with precise spatiotemporal control. Photoactivatable CO-releasing molecules (photoCORMs) have emerged as powerful tools to overcome this limitation, allowing for the controlled release of CO upon light irradiation. "Dual photoCORMs," which can be activated by two different wavelengths of light, offer an even more sophisticated level of control, enabling sequential or differential CO release to dissect the intricate dynamics of CO-dependent signaling cascades.

These application notes provide an overview of the application of dual photoCORMs in studying CO signaling, with a focus on the Nrf2 and MAPK pathways. Detailed protocols for key experiments are also provided.

Principle of Dual PhotoCORMs

Dual photoCORMs are compounds designed to release CO in response to irradiation with two distinct wavelengths of light. This property can be achieved through various molecular design strategies, such as incorporating multiple photosensitive moieties into one molecule or utilizing different electronic transitions within the same molecule. This dual-wavelength activation allows researchers to:

• Trigger CO release at different times: By sequentially applying different wavelengths of light, one can study the temporal dynamics of CO signaling.

• Target different cellular compartments: By using light with different tissue penetration depths (e.g., blue vs. red light), CO release can be targeted to different depths within a biological sample.

• Control the dosage of CO: The amount of CO released can often be tuned by modulating the intensity and duration of the light exposure at each wavelength.

Quantitative Data on Dual PhotoCORMs

The selection of a suitable dual photoCORM depends on its specific photochemical properties. The following table summarizes key quantitative data for a representative dual-wavelength photoCORM.

PhotoCORM	Activation Wavelength 1 (nm)	Molar CO Release (mol/mol) at Wavelength 1	Activation Wavelength 2 (nm)	Molar CO Release (mol/mol) at Wavelength 2	Reference
Dinuclear Re-Mn Complex	659 (deep-red)	~2	453 (blue)	~2.3	[1]

Note: The molar CO release can be dependent on experimental conditions such as the presence of oxygen. Researchers should consult the primary literature for detailed characterization of the specific photoCORM being used.

Key Signaling Pathways Investigated with PhotoCORMs

1. The Keap1-Nrf2 Signaling Pathway

The transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2) is a master regulator of the cellular antioxidant response. Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1 and targeted for degradation. Upon exposure to electrophiles or oxidative stress—or CO—Nrf2 is stabilized, translocates to the nucleus, and activates the transcription of antioxidant and cytoprotective genes, including heme oxygenase-1 (HO-1).

2. Mitogen-Activated Protein Kinase (MAPK) Signaling Pathways

MAPK cascades are key signaling pathways that regulate a wide range of cellular processes, including proliferation, differentiation, and apoptosis. CO has been shown to modulate the activity of several MAPKs, including ERK, JNK, and p38. The specific effects of CO on MAPK signaling can be cell-type and context-dependent.

Experimental Workflow for Studying CO Signaling with Dual PhotoCORMs

The following diagram outlines a general workflow for investigating the effects of CO on cellular signaling pathways using dual photoCORMs.

Protocols

Protocol 1: Quantification of CO Release from a Dual PhotoCORM using the Myoglobin Assay

This protocol describes a common method for quantifying CO release from a photoCORM in solution.

Materials:

• Dual PhotoCORM of interest

• Horse heart myoglobin

• Sodium dithionite

• Phosphate-buffered saline (PBS), pH 7.4

• Spectrophotometer

• Cuvettes

• Light source with specific wavelengths (e.g., LEDs with filters)

Procedure:

• Prepare a stock solution of the dual photoCORM in a suitable solvent (e.g., DMSO).

• Prepare a solution of myoglobin (e.g., 10-20 µM) in PBS.

• Add a small amount of sodium dithionite to the myoglobin solution to ensure it is in the reduced (deoxy-myoglobin) state.

• Record the baseline absorbance spectrum of the deoxy-myoglobin solution (characteristic peak around 435 nm).

• Add a known concentration of the dual photoCORM stock solution to the myoglobin solution.

• Irradiate the sample with the first wavelength of light for a defined period.

• Record the absorbance spectrum at regular intervals. The formation of carboxy-myoglobin will result in a shift of the Soret peak to around 424 nm and the appearance of two Q-bands around 540 and 579 nm.

• Continue irradiation until no further spectral changes are observed.

• Calculate the amount of CO released based on the change in absorbance, using the known extinction coefficient for carboxy-myoglobin.

• Repeat the procedure using the second wavelength of light on a fresh sample, or sequentially on the same sample if the experimental design requires it.

Protocol 2: Investigating CO-Induced Nrf2 Nuclear Translocation using Western Blotting

This protocol details the steps to assess the activation of the Nrf2 pathway in cultured cells following CO release from a dual photoCORM.

Materials:

• Cultured cells (e.g., HeLa, HepG2)

• Dual PhotoCORM

• Cell culture medium and supplements

• PBS

• Light source for cell culture irradiation

• Nuclear and cytoplasmic extraction kit

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer and membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies: anti-Nrf2, anti-Lamin B (nuclear marker), anti-GAPDH (cytoplasmic marker)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Culture and Treatment:

  • Plate cells at an appropriate density in multi-well plates and allow them to adhere overnight.

  • Incubate the cells with the dual photoCORM at a predetermined concentration for a specified time.

  • Irradiate the cells with the desired wavelength(s) of light for the appropriate duration. Include non-irradiated controls.

• Nuclear and Cytoplasmic Fractionation:

  • Following treatment, wash the cells with ice-cold PBS.

  • Harvest the cells and perform nuclear and cytoplasmic fractionation according to the manufacturer's protocol of the extraction kit.

• Protein Quantification:

  • Determine the protein concentration of the nuclear and cytoplasmic fractions using a BCA assay.

• Western Blotting:

  • Normalize the protein concentrations and prepare samples for SDS-PAGE.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (anti-Nrf2, anti-Lamin B, and anti-GAPDH) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis:

  • Quantify the band intensities and normalize the nuclear Nrf2 signal to the Lamin B signal and the cytoplasmic Nrf2 signal to the GAPDH signal. Compare the levels of nuclear Nrf2 in treated versus control cells.

Protocol 3: Analysis of MAPK Activation by Western Blotting

This protocol is for assessing the phosphorylation status of MAPKs (e.g., ERK, p38) as a measure of their activation.

Materials:

• Same as for Protocol 2, with the following modifications:

• Cell lysis buffer for total protein extraction (e.g., RIPA buffer with protease and phosphatase inhibitors).

• Primary antibodies: anti-phospho-ERK, anti-total-ERK, anti-phospho-p38, anti-total-p38.

Procedure:

• Cell Culture and Treatment:

  • Follow the same procedure as in Protocol 2 for cell culture and treatment with the dual photoCORM and light.

• Total Protein Extraction:

  • After treatment, wash the cells with ice-cold PBS and lyse them in lysis buffer.

  • Centrifuge to pellet cell debris and collect the supernatant containing the total protein lysate.

• Protein Quantification:

  • Determine the protein concentration of the lysates using a BCA assay.

• Western Blotting:

  • Perform SDS-PAGE and protein transfer as described in Protocol 2.

  • Block the membrane and incubate with primary antibodies against the phosphorylated and total forms of the MAPKs of interest.

  • Proceed with secondary antibody incubation and detection as in Protocol 2.

• Analysis:

  • Quantify the band intensities and calculate the ratio of the phosphorylated MAPK to the total MAPK for each condition. Compare these ratios between treated and control groups to determine the effect of CO on MAPK activation.

Protocol 4: Gene Expression Analysis of Nrf2 Downstream Targets by qPCR

This protocol allows for the quantification of mRNA levels of Nrf2 target genes, such as HO-1.

Materials:

• Cultured cells, dual photoCORM, and irradiation setup as in previous protocols.

• RNA extraction kit

• Reverse transcription kit

• qPCR master mix (e.g., SYBR Green)

• Primers for the gene of interest (e.g., HO-1) and a housekeeping gene (e.g., GAPDH, β-actin)

• qPCR instrument

Procedure:

• Cell Culture and Treatment:

  • Culture and treat cells with the dual photoCORM and light as previously described.

• RNA Extraction and Reverse Transcription:

  • Harvest the cells and extract total RNA using a commercial kit according to the manufacturer's instructions.

  • Assess RNA quality and quantity.

  • Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR:

  • Prepare the qPCR reaction mix containing the master mix, primers, and cDNA.

  • Run the qPCR reaction in a real-time PCR instrument using an appropriate cycling protocol.

• Data Analysis:

  • Determine the quantification cycle (Cq) values for the gene of interest and the housekeeping gene in each sample.

  • Calculate the relative gene expression using the ΔΔCq method, normalizing the expression of the gene of interest to the housekeeping gene and comparing the treated samples to the untreated controls.

By employing these application notes and protocols, researchers can effectively utilize dual photoCORMs to gain deeper insights into the intricate and dynamic signaling pathways of carbon monoxide.

References

• 1. researchgate.net [researchgate.net]

Application Notes & Protocols: Targeted Carbon Monoxide Release in Tissue via Two-Photon Excitation of PhotoCORMs

Audience: Researchers, scientists, and drug development professionals.

Introduction: Carbon monoxide (CO) is an endogenous gasotransmitter that plays a critical role in various physiological processes, including neuromodulation, vasodilation, and inflammation. Photoactivatable Carbon Monoxide-Releasing Molecules (PhotoCORMs) offer a powerful method for studying these processes by enabling CO release with high spatiotemporal precision upon light stimulation. Two-photon excitation (2PE) microscopy enhances this control, allowing for the "uncaging" of CO deep within scattering biological tissues with subcellular resolution and reduced phototoxicity compared to conventional one-photon methods.[1][2][3] This document provides a generalized protocol for the 2PE of PhotoCORMs in acute tissue slices, summarizes key quantitative parameters, and illustrates the primary signaling pathway and experimental workflow.

Quantitative Data Presentation

Successful two-photon uncaging experiments depend on the photophysical properties of the PhotoCORM. Key parameters include the two-photon absorption cross-section (TPACS or σ₂) and the quantum yield of CO release (Φc). While data for specific PhotoCORMs is emerging[4], the following tables provide representative values for analogous caged compounds used in neuroscience to illustrate the required characteristics. Researchers must obtain these values for their specific PhotoCORM.

Table 1: Representative Two-Photon Uncaging Properties of Caged Compounds

Caged Compound	Peak 2PE Wavelength (nm)	Two-Photon Action Cross-Section (σ₂ • Φ) (GM¹)	Application	Reference(s)
MNI-Glutamate	~730	~0.06	Neuroscience	[5]
CDNI-Glutamate	~720	~0.25-0.30 (est.)	Neuroscience	[5]
Caged IP₃ (DMNPE/CNPE)	~710	0.035	Cell Signaling	[6]
Azid-1 (Caged Ca²⁺)	~700	~1.4	Cell Signaling	[7]

| Representative PhotoCORM | Compound-Specific | Must be determined | Gasotransmitter Research | N/A |

¹GM = Göppert-Mayer unit; 1 GM = 10⁻⁵⁰ cm⁴ s photon⁻¹. The action cross-section is the product of the absorption cross-section (σ₂) and the uncaging quantum yield (Φ).

Table 2: Typical Two-Photon Laser Parameters for Uncaging in Brain Slices

Parameter	Typical Range	Purpose	Reference(s)
Wavelength	720 - 900 nm	Match 2PE peak of the PhotoCORM	[5][8]
Average Power at Sample	10 - 90 mW	Balance uncaging efficiency and phototoxicity	[8][9]
Pulse Duration (Dwell Time)	0.5 - 10 ms	Control the amount of CO released per location	[8][9]

| Objective NA | >0.8 | Confine excitation to a small focal volume |[5] |

Signaling Pathway & Experimental Workflow Diagrams

CO Signaling Pathway

The primary and most well-understood signaling pathway for carbon monoxide involves the activation of soluble guanylate cyclase (sGC).[10][11] Binding of CO to the heme moiety of sGC stimulates the conversion of GTP to the second messenger cyclic GMP (cGMP).[11] Elevated cGMP levels then activate downstream effectors such as Protein Kinase G (PKG), leading to physiological responses like smooth muscle relaxation (vasodilation) and modulation of neurotransmission.[10][12]

Caption: Canonical CO signaling pathway via sGC activation.

Experimental Workflow

The workflow for a typical two-photon PhotoCORM uncaging experiment involves tissue preparation, incubation with the PhotoCORM, identification of a target region, and the simultaneous execution of photostimulation and response monitoring.[13][14]

Caption: General experimental workflow for 2PE of PhotoCORMs.

Experimental Protocols

This section provides a generalized methodology adaptable for 2PE of PhotoCORMs in acute tissue slices, such as brain or vascular tissue. This protocol is based on established methods for two-photon uncaging of other compounds like glutamate.[13][15]

Protocol 1: Acute Tissue Slice Preparation

• Anesthetize and euthanize the animal according to approved institutional protocols.

• Rapidly dissect the target tissue (e.g., brain, aorta) and place it in ice-cold, oxygenated (95% O₂ / 5% CO₂) cutting solution (e.g., artificial cerebrospinal fluid (aCSF) with sucrose substitution for neural tissue).

• Mount the tissue on a vibratome stage and cut slices to the desired thickness (typically 200-350 µm).

• Transfer slices to a holding chamber containing oxygenated aCSF at 32-34°C for a recovery period of at least 1 hour before use.

Protocol 2: PhotoCORM Loading

Note: The optimal concentration and loading time must be empirically determined for each PhotoCORM and tissue type to ensure sufficient concentration at the target site without causing toxicity.

• Prepare Stock Solution: Dissolve the PhotoCORM in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

• Working Solution: Dilute the stock solution into the recording aCSF to the final working concentration (typically in the µM to mM range). Ensure the final solvent concentration is non-toxic to the tissue (e.g., <0.1% DMSO).

• Loading: Transfer a recovered tissue slice to the recording chamber on the microscope stage. Perfuse the slice with the PhotoCORM-containing aCSF for at least 15-20 minutes to allow for tissue penetration. For expensive compounds, a recirculating perfusion system or local application via a puffer pipette near the ROI can be used.[15]

Protocol 3: Two-Photon Excitation and Data Acquisition

• Microscope Setup:

  • Use a two-photon laser scanning microscope equipped with a Ti:Sapphire laser and a high numerical aperture (NA ≥ 0.8) water-immersion objective.[2]

  • If monitoring a fluorescent reporter (e.g., a calcium indicator), ensure the optical path is configured with appropriate dichroic mirrors and filters to separate the uncaging laser wavelength from the fluorescence emission.[13]

• Locate ROI: Identify a target cell or subcellular structure. If the PhotoCORM is not fluorescent, co-loading a fluorescent dye or using transgenic reporters may be necessary to visualize the target.

• Set Uncaging Parameters:

  • Tune the laser to the optimal 2PE wavelength for the PhotoCORM (e.g., 720 nm).[5]

  • In the microscope software, define the uncaging ROI (this can be a single point, a line, or a 2D area).

  • Set the laser power and pulse duration. Start with low power and short durations to establish a dose-response curve and avoid photodamage. A typical starting point might be 10-20 mW for 1-2 ms.[8][9]

• Acquire Data:

  • Begin the physiological recording (e.g., whole-cell patch-clamp, calcium imaging time-series, or brightfield imaging to measure vessel diameter).

  • Trigger the uncaging laser pulse(s) at the defined ROI.

  • Record the physiological response that is time-locked to the uncaging event.

  • Ensure a sufficient recovery period between subsequent stimulations at the same location.

• Control Experiments:

  • Perform mock uncaging trials with the laser off to ensure the tissue is stable.

  • Apply laser pulses to a nearby region devoid of key biological structures to control for non-specific heating or photochemical effects.

  • If possible, repeat the experiment in the presence of a CO scavenger or an inhibitor of the sGC pathway to confirm that the observed effect is mediated by CO release.

References

• 1. TWO-PHOTON TISSUE IMAGING: SEEING THE IMMUNE SYSTEM IN A FRESH LIGHT - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ocw.mit.edu [ocw.mit.edu]
• 3. Two-Photon Excitation Microscopy for the Study of Living Cells and Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. One- and Two-Photon Uncaging of Carbon Monoxide (CO) with Real-Time Monitoring: On-Demand Carbazole-Based Dual CO-Releasing Platform to Test over Single and Combinatorial Approaches for the Efficient Regression of Orthotopic Murine Melanoma In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Two-Photon Uncaging of Glutamate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Caged compounds: photorelease technology for control of cellular chemistry and physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Making sure you're not a bot! [ask.orkg.org]
• 8. Caged compounds for multichromic optical interrogation of neural systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. blogs.cuit.columbia.edu [blogs.cuit.columbia.edu]
• 10. Structural Biochemistry/Cell Signaling Pathways/Nitric Oxide and CGMP Response - Wikibooks, open books for an open world [en.wikibooks.org]
• 11. Carbon Monoxide Signaling and Soluble Guanylyl Cyclase: Facts, Myths, and Intriguing Possibilities - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Shared signaling pathways among gasotransmitters - PMC [pmc.ncbi.nlm.nih.gov]
• 13. frontiersin.org [frontiersin.org]
• 14. benchchem.com [benchchem.com]
• 15. Chromatically independent, two-color uncaging of glutamate and GABA with one- or two-photon excitation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

"improving aqueous stability of Dual photoCORM 1"

Technical Support Center: Dual photoCORM 1

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the aqueous stability of Dual photoCORM 1. The information is presented in a question-and-answer format to directly address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Dual photoCORM 1 and why is its aqueous stability a concern?

A1: Dual photoCORM 1 is a photoactivatable carbon monoxide-releasing molecule (photoCORM) designed to deliver controlled amounts of carbon monoxide (CO) to biological targets upon light activation. Many photoCORMs, particularly those with complex organic ligands, exhibit poor solubility and stability in aqueous environments like physiological buffers.[1][2][3] This instability can lead to precipitation, premature degradation, and unreliable CO release, compromising experimental reproducibility and therapeutic efficacy.[1][2]

Q2: What are the primary factors that influence the aqueous stability of Dual photoCORM 1?

A2: The aqueous stability of Dual photoCORM 1 is influenced by several factors:

• pH: The stability of the molecule can be highly dependent on the pH of the aqueous medium.[4]

• Co-solvents: The presence and concentration of organic co-solvents, such as DMSO, can significantly impact solubility.[2]

• Temperature: Higher temperatures can accelerate degradation pathways.

• Light Exposure: Premature exposure to ambient light can cause unintended CO release and degradation.

• Buffer Composition: Specific ions or components in buffer solutions can interact with the photoCORM and affect its stability.

Q3: How can I prepare a stock solution of Dual photoCORM 1 for aqueous experiments?

A3: Due to its typically low aqueous solubility, it is recommended to first prepare a concentrated stock solution in an appropriate organic solvent, such as dimethyl sulfoxide (DMSO). This stock solution can then be diluted into the final aqueous buffer to the desired working concentration. It is crucial to ensure that the final concentration of the organic solvent is compatible with the experimental system and does not exceed cytotoxic levels (typically ≤0.5% DMSO).[1]

Q4: What is the expected shelf-life of Dual photoCORM 1 in an aqueous solution?

A4: The shelf-life of Dual photoCORM 1 in an aqueous solution is generally short and dependent on the specific conditions. It is highly recommended to prepare fresh aqueous solutions for each experiment. If storage is necessary, it should be for a minimal duration, protected from light, and at a low temperature (e.g., 4°C). Stability should be validated under your specific experimental conditions.

Troubleshooting Guide

Problem 1: Precipitation is observed upon diluting the DMSO stock solution into an aqueous buffer.

Potential Cause	Recommended Solution
Low Aqueous Solubility	Decrease the final concentration of Dual photoCORM 1. Increase the percentage of the organic co-solvent (e.g., DMSO), ensuring it remains within the tolerance limits of your biological system.
pH-Dependent Solubility	Adjust the pH of the aqueous buffer. Some photoCORMs have improved solubility at specific pH ranges.[4]
Buffer Incompatibility	Test different buffer systems (e.g., PBS, HEPES, TRIS) to identify one that is more compatible with Dual photoCORM 1.
Formulation Strategy	Consider using a formulation approach, such as encapsulation in micelles or liposomes, to improve aqueous dispersibility.[5][6][7]

Problem 2: Inconsistent or lower-than-expected CO release during experiments.

Potential Cause	Recommended Solution
Degradation in Aqueous Media	Prepare fresh aqueous solutions of Dual photoCORM 1 immediately before each experiment. Minimize the time the compound spends in the aqueous buffer before light activation.
Premature CO Release	Protect all solutions containing Dual photoCORM 1 from ambient light by using amber vials or covering containers with aluminum foil.
Incorrect Light Source	Ensure the wavelength and intensity of the light source are appropriate for the activation of Dual photoCORM 1.
Inaccurate Quantification	Verify the accuracy of your CO detection method, such as the myoglobin assay.[1]

Problem 3: High background signal or cytotoxicity in control experiments (no light activation).

Potential Cause	Recommended Solution
Solvent Toxicity	Reduce the final concentration of the organic co-solvent (e.g., DMSO) in your experimental setup.
Inherent Compound Toxicity	Perform a dose-response curve to determine the non-toxic concentration range of Dual photoCORM 1 in the dark.
Compound Instability	The compound may be degrading in the aqueous medium even without light, releasing potentially toxic byproducts. Assess the stability of the compound over the time course of your experiment.

Experimental Protocols

Protocol 1: Assessment of Aqueous Stability by UV-Vis Spectroscopy

This protocol allows for the monitoring of the stability of Dual photoCORM 1 in an aqueous solution over time.

Materials:

• Dual photoCORM 1

• DMSO (spectroscopic grade)

• Aqueous buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4)

• UV-Vis spectrophotometer

• Cuvettes

• Amber vials

Procedure:

• Prepare a 10 mM stock solution of Dual photoCORM 1 in DMSO.

• Dilute the stock solution into the aqueous buffer to a final concentration that gives a measurable absorbance in the linear range of the spectrophotometer (e.g., 10-50 µM).

• Immediately after preparation, record the initial UV-Vis spectrum of the solution.

• Store the solution under the desired experimental conditions (e.g., 37°C in the dark).

• At regular time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), record the UV-Vis spectrum.

• Analyze the spectral data for changes in absorbance at the characteristic wavelength (λmax) of Dual photoCORM 1. A decrease in absorbance over time indicates degradation.

Data Presentation:

The results can be summarized in a table to show the percentage of the compound remaining over time.

Time (hours)	Absorbance at λmax	% Remaining
0	0.850	100%
1	0.833	98%
2	0.799	94%
4	0.723	85%
8	0.612	72%
24	0.340	40%

Protocol 2: Formulation of Dual photoCORM 1 with Pluronic F-127 Micelles

This protocol describes a method to improve the aqueous dispersibility of Dual photoCORM 1 using a common polymer.

Materials:

• Dual photoCORM 1

• Pluronic F-127

• Chloroform

• Aqueous buffer (e.g., PBS, pH 7.4)

• Rotary evaporator

• Bath sonicator

Procedure:

• Dissolve a known amount of Dual photoCORM 1 and a 10-fold molar excess of Pluronic F-127 in chloroform in a round-bottom flask.

• Remove the chloroform using a rotary evaporator to form a thin film.

• Hydrate the film with the aqueous buffer by vortexing for 5 minutes.

• Sonicate the solution in a bath sonicator for 15 minutes to form a clear micellar solution.

• The resulting solution contains Dual photoCORM 1 encapsulated within Pluronic F-127 micelles, which should exhibit improved stability in the aqueous environment.

Visualizations

Caption: Workflow for assessing the aqueous stability of Dual photoCORM 1.

Caption: Decision tree for troubleshooting stability issues with Dual photoCORM 1.

Caption: Potential signaling pathways activated by CO released from Dual photoCORM 1.[8][9][10]

References

• 1. mdpi.com [mdpi.com]
• 2. Metal-based carbon monoxide releasing molecules with promising cytotoxic properties - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT00087K [pubs.rsc.org]
• 3. Light-triggered CO delivery by a water-soluble and biocompatible manganese photoCORM - PMC [pmc.ncbi.nlm.nih.gov]
• 4. omu.repo.nii.ac.jp [omu.repo.nii.ac.jp]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Visible Light Triggerable CO Releasing Micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. CO as a cellular signaling molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CO AS A CELLULAR SIGNALING MOLECULE | Annual Reviews [annualreviews.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Light Dosage for Controlled CO Release from PhotoCORMs

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for experiments involving the optimization of light dosage for controlled carbon monoxide (CO) release from Photoactivated CO-Releasing Molecules (PhotoCORMs).

Frequently Asked Questions (FAQs)

Q1: What is a PhotoCORM and what are its ideal properties?

A PhotoCORM is a molecule designed to release controlled amounts of carbon monoxide in response to light.[1] This allows for precise spatial and temporal control over CO delivery, which is crucial for therapeutic applications.[2][3] An ideal PhotoCORM should possess several key characteristics:

• Stability: It must be stable in biological media (like phosphate-buffered saline, PBS) in the dark to prevent premature CO release.[2]

• Controlled Release: It should only release CO when irradiated with light of a specific wavelength.[4]

• Biocompatibility: The PhotoCORM and its byproducts after CO release (the inactivated CORM or iCORM) must be non-toxic and excretable.[2][5]

• Wavelength Specificity: Ideally, it should be activated by low-energy visible or near-infrared (NIR) light (within the "phototherapeutic window" of 650-900 nm), which allows for deeper tissue penetration and minimizes photodamage to healthy tissue.[2][6][7]

• Solubility: It should be soluble in aqueous solutions for biological applications.[4]

Q2: Why is optimizing the light dosage critical for PhotoCORM experiments?

Optimizing the light dosage (a combination of wavelength, light intensity, and exposure time) is essential for achieving controlled and reproducible CO release. The rate of CO release is directly dependent on the intensity of the incident light and the absorption properties of the PhotoCORM solution.[1] Insufficient light dosage can lead to incomplete or slow CO release, while excessive dosage might cause rapid, uncontrolled release or degradation of the molecule, potentially leading to toxic side effects.[2] Precise control is necessary to deliver therapeutic amounts of CO to the target site without causing systemic toxicity.[5]

Q3: How do I select the appropriate wavelength for activating my PhotoCORM?

The activation wavelength should correspond to the PhotoCORM's maximum absorption wavelength (λmax) in the UV-Visible spectrum.[1] The goal is to use a wavelength that efficiently excites the molecule to trigger CO release while minimizing potential harm to biological tissues.[2] While many early PhotoCORMs were activated by UV light, recent developments focus on molecules responsive to visible or NIR light to improve tissue penetration and safety.[2][8] The ability of a PhotoCORM to absorb visible light is vital for its application in biological targets.[4]

Q4: What is quantum yield (ΦCO) and how does it relate to light dosage?

The quantum yield for CO release (ΦCO) is a measure of the efficiency of the photochemical reaction. It represents the fraction of absorbed photons that result in the release of a CO molecule.[1] A higher quantum yield indicates a more efficient CO release process, meaning less light is required to release a given amount of CO. Knowing the ΦCO is crucial for calculating the total light energy needed to achieve a desired therapeutic dose of CO.[1]

Q5: What are the common methods for detecting and quantifying CO release?

Several methods are available to measure CO release, each with its own advantages and limitations. The most common method is the myoglobin (Mb) assay, which spectrophotometrically monitors the conversion of deoxymyoglobin to carboxymyoglobin (MbCO).[1][5] Other methods include gas chromatography (GC), which is considered a gold standard for quantification, infrared (IR) spectroscopy for real-time monitoring, and various electrochemical and fluorescent sensors.[4][9][10]

Troubleshooting Guide

This guide addresses specific issues that may arise during PhotoCORM experiments.

Problem 1: My PhotoCORM is not releasing the expected amount of CO.

• Possible Cause 1: Incorrect Wavelength or Light Source.

  • Solution: Verify that the wavelength of your light source matches the absorption maximum (λmax) of the PhotoCORM. The rate of CO release can be significantly lower at wavelengths away from the peak absorption.[4] Ensure your lamp or LED is calibrated and emitting the correct wavelength and intensity.

• Possible Cause 2: Insufficient Light Intensity or Duration.

  • Solution: The rate of CO release is directly proportional to the intensity of the incident light.[1] Increase the light intensity or the irradiation time. Use a radiometer to measure the power of your light source at the sample position to ensure consistency.

• Possible Cause 3: PhotoCORM Degradation or Instability.

  • Solution: Ensure the PhotoCORM is stable in your chosen solvent and buffer system. Some PhotoCORMs are sensitive to pH, oxygen, or components in the media.[2][5] Run control experiments in the dark to check for thermal degradation or spontaneous CO release.[2] The photoproducts themselves might also interfere with the assay.[5]

• Possible Cause 4: Issues with the CO Detection Assay.

  • Solution: If using the myoglobin assay, ensure the myoglobin is fully reduced by sodium dithionite before adding the PhotoCORM. Note that some assay components, like dithionite, can react with certain CORMs, leading to inaccurate readings.[5][9] Consider validating your results with an alternative method like GC-TCD or IR spectroscopy.[4][9]

Problem 2: The CO release kinetics are too fast or too slow.

• Possible Cause 1: Light Intensity is Not Optimized.

  • Solution: To slow down the release, decrease the light intensity. To speed it up, increase the intensity. Using a light source with adjustable power output is highly recommended for fine-tuning the release rate.

• Possible Cause 2: Solvent Effects.

  • Solution: The solvent can influence the CO release mechanism and kinetics. For instance, the addition of water to a DMSO solution can increase the stability of some PhotoCORMs but decrease the CO release rate.[11] Investigate the release profile in different biocompatible solvent systems to find the optimal conditions.

• Possible Cause 3: Intrinsic Properties of the PhotoCORM.

  • Solution: The chemical structure of the PhotoCORM dictates its intrinsic CO release properties.[4] If adjusting light parameters is insufficient, you may need to select a different PhotoCORM with more suitable release kinetics for your application.

Problem 3: My PhotoCORM precipitates out of the aqueous solution.

• Possible Cause 1: Poor Water Solubility.

  • Solution: Many metal-based PhotoCORMs have limited solubility in pure aqueous media.[4] Try dissolving the compound in a small amount of a biocompatible co-solvent like DMSO (final concentration typically ≤0.5%) before diluting it into your aqueous buffer.[2]

• Possible Cause 2: Photoproduct Insolubility.

  • Solution: The molecule remaining after CO release (iCORM) may be insoluble and precipitate. This is a known issue with some PhotoCORMs.[5] Characterizing the photoproduct is important. If this is unavoidable, the experimental design may need to account for the formation of a precipitate.

Problem 4: I am observing CO release in my dark control experiments.

• Possible Cause 1: Thermal Instability.

  • Solution: The PhotoCORM may not be completely stable under your experimental conditions (e.g., 37 °C) and may be releasing CO thermally.[4] This is undesirable for a PhotoCORM. You may need to screen for a more stable compound or adjust the experimental temperature if possible.

• Possible Cause 2: Reaction with Media Components.

  • Solution: Components in your cell culture media or buffer (e.g., reducing agents, nucleophiles) could be triggering CO release without light.[5] Test the PhotoCORM's stability in simpler buffer systems (e.g., PBS) first to identify potential interfering substances.

Quantitative Data Summary

Table 1: Light Parameters for Selected PhotoCORMs

PhotoCORM Name/Class	Metal Center	Activation Wavelength (λex)	Quantum Yield (ΦCO)	Reference
CORM-S1	Iron (Fe)	>450 nm (Visible)	Not specified	[2]
[Mn(CO)₃(tpm)]⁺	Manganese (Mn)	365 nm (UV)	Not specified	[1]
fac-[MnBr(azpy)(CO)₃]	Manganese (Mn)	400-500 nm (Visible)	Not specified	[12]
Porphyrin-Flavonol Hybrids	Metal-free or Metal-centered	Up to 650 nm (Visible)	0.018	[6][7]
Dinuclear Re-Mn Carbonyls	Rhenium-Manganese	659 nm (Red) / NIR	Not specified	[13]

Note: Quantum yields and release kinetics are highly dependent on experimental conditions such as solvent, temperature, and pH.

Table 2: Comparison of Common CO Detection Methods

Method	Principle	Advantages	Disadvantages	Reference
Myoglobin (Mb) Assay	Spectrophotometric detection of MbCO formation	Simple, widely used for initial screening	Prone to interference from colored compounds and reducing agents	[1][5]
Gas Chromatography (GC)	Separation and quantification of gaseous CO	Gold standard for quantification, high precision	Not suitable for continuous monitoring, requires gas extraction	[4][10]
Infrared (IR) Spectroscopy	Direct measurement of CO absorption in the gas phase	Real-time, continuous monitoring, non-invasive	Requires specialized equipment (IR gas cuvette)	[9][10]
Fluorescent Probes	"Turn-on" fluorescence upon reaction with CO	Enables tracking of CO release in living cells	Probe specificity and potential for phototoxicity	[3][14]

Diagrams and Workflows

Caption: Experimental workflow for optimizing light dosage.

Caption: Troubleshooting flowchart for low CO release.

Caption: Key factors influencing CO release from PhotoCORMs.

Experimental Protocols

Detailed Protocol: Standard Myoglobin (Mb) Assay for Quantifying CO Release

This protocol describes the most common method for quantifying CO release from a PhotoCORM by monitoring the spectral changes in myoglobin.[1][2]

1. Materials and Reagents:

• Horse heart myoglobin (Mb)

• Phosphate-buffered saline (PBS), pH 7.4

• Sodium dithionite (Na₂S₂O₄)

• PhotoCORM stock solution (e.g., in DMSO or appropriate solvent)

• Quartz cuvette with a stir bar

• UV-Vis spectrophotometer

• Calibrated light source (LED or lamp with appropriate filters)

2. Preparation of Solutions:

• Myoglobin Stock Solution: Prepare a ~100 µM solution of Mb in PBS (pH 7.4). Determine the exact concentration spectrophotometrically using the extinction coefficient for met-Mb at 409 nm (ε = 188,000 M⁻¹cm⁻¹). Store on ice and protect from light.

• Sodium Dithionite Solution: Prepare a fresh solution of sodium dithionite (~10 mg/mL) in deoxygenated PBS immediately before use. Dithionite is highly oxygen-sensitive.

• Deoxy-Mb Solution: In a quartz cuvette, dilute the Mb stock solution with PBS to a final concentration of ~10-20 µM. Add a small amount of the fresh sodium dithionite solution (a few microliters) to reduce the ferric (Fe³⁺) heme iron to the ferrous (Fe²⁺) state. The solution color will change from brown to reddish-purple. Confirm the conversion by scanning the spectrum; deoxy-Mb has a characteristic peak at ~557 nm.[5]

3. Experimental Procedure:

• Place the cuvette containing the freshly prepared deoxy-Mb solution into the spectrophotometer.

• Record a baseline UV-Vis spectrum (e.g., from 450 nm to 650 nm).

• Inject a small aliquot of the PhotoCORM stock solution into the cuvette to achieve the desired final concentration. Mix gently.

• Immediately record a spectrum in the dark to ensure no spontaneous CO release occurs.

• Position the calibrated light source to irradiate the cuvette.

• Start the irradiation and simultaneously begin recording spectra at fixed time intervals (e.g., every 30 seconds).

• Continue irradiation and data collection until no further spectral changes are observed, indicating that the CO release is complete or has reached a plateau.

4. Data Analysis:

• Monitor the formation of carboxymyoglobin (MbCO), which has two characteristic Q-band peaks at approximately 540 nm and 577 nm.[5]

• Calculate the concentration of MbCO formed at each time point using the Beer-Lambert law (A = εcl). The change in absorbance at 540 nm is typically used. The concentration of released CO is equivalent to the concentration of MbCO formed.

• Plot the concentration of released CO versus time to determine the release kinetics (e.g., half-life, t₁/₂).

• The total amount of CO released can be calculated from the final, stable absorbance value. This can be expressed as moles of CO released per mole of PhotoCORM.

References

• 1. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 2. mdpi.com [mdpi.com]
• 3. CO-releasing Molecules - Prof. Dr. U. Schatzschneider [chemie.uni-wuerzburg.de]
• 4. Metal-based carbon monoxide releasing molecules with promising cytotoxic properties - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT00087K [pubs.rsc.org]
• 5. Novel lead structures and activation mechanisms for CO-releasing molecules (CORMs) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Visible-Light-Activated Carbon Monoxide Release from Porphyrin–Flavonol Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis and Characterization of a “Turn-On” photoCORM for Trackable CO Delivery to Biological Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Development of Triggerable, Trackable and Targetable Carbon Monoxide Releasing Molecules - PMC [pmc.ncbi.nlm.nih.gov]

"how to reduce dark toxicity of manganese-based photoCORMs"

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments with manganese-based photoactivatable carbon monoxide-releasing molecules (photoCORMs), with a specific focus on mitigating dark toxicity.

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments.

Problem	Possible Cause	Suggested Solution
High dark toxicity observed in cell culture.	1. Inherent toxicity of the Mn(I) carbonyl complex. [1][2] 2. Spontaneous CO release in the dark. [1] 3. Decomposition of the photoCORM in the culture medium. 4. Toxicity of the photoCORM degradation products (i-CORMs). [3][4][5]	1. Ligand Modification: Synthesize analogs with different ancillary ligands to improve stability and reduce cellular uptake in the dark. Electron-donating or withdrawing groups on the ligands can influence the stability of the complex.[6][7] 2. Formulation Strategies: Encapsulate the photoCORM in nanoparticles (e.g., silica) or conjugate it to polymers to prevent premature release and interaction with cellular components.[1][8] 3. Control Experiments: Include controls with the CO-depleted complex (iCORM) to distinguish between toxicity from the intact molecule and its degradation products.[4] 4. Optimize Concentration: Determine the maximum tolerated concentration in the dark before conducting photo-irradiation experiments.
Inconsistent or low CO release upon photo-irradiation.	1. Incorrect wavelength or insufficient light power. [7][9][10] 2. Aggregation of the photoCORM in aqueous media. [11] 3. Degradation of the photoCORM before irradiation.	1. Wavelength Optimization: Ensure the irradiation wavelength matches the absorption maximum of the photoCORM's metal-to-ligand charge transfer (MLCT) band.[7][10] 2. Solubility Enhancement: Modify ligands to improve water solubility or use a co-solvent. The inclusion of pharmacophores like triazaadamantane can enhance aqueous stability and solubility.[12] 3. Stability Check: Assess the stability of the photoCORM in the experimental medium over time in the dark using UV-Vis or IR spectroscopy.
Difficulty in monitoring cellular uptake.	1. The photoCORM is not inherently fluorescent. 2. Low cellular accumulation.	1. Fluorescent Labeling: Synthesize photoCORMs with fluorescent ligands (e.g., dansylimidazole) to enable tracking via fluorescence microscopy.[13][14][15] 2. Ligand Lipophilicity: Adjust the lipophilicity of the ligands to enhance membrane permeability and cellular uptake.
Phototoxicity is observed, but it's not significantly higher than dark toxicity.	1. Insufficient CO release to induce a therapeutic effect. 2. The observed toxicity is primarily due to the manganese center and not the released CO. [3]	1. Increase Light Dose: Increase the duration or intensity of light exposure to enhance CO release.[16] 2. Mechanistic Studies: Use CO scavengers (e.g., myoglobin) to confirm that the phototoxicity is CO-dependent. Investigate the toxicity of the CO-depleted complex.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of manganese-based photoCORM dark toxicity?

A1: The dark toxicity of manganese-based photoCORMs can stem from several factors:

• Inherent Manganese Toxicity: Manganese itself can be neurotoxic, and its accumulation in cells can lead to oxidative stress, mitochondrial dysfunction, and inflammation.[1][2][17]

• Spontaneous CO Release: Some manganese carbonyl complexes may slowly release CO even without light stimulation, leading to unintended biological effects.[1]

• Toxicity of Degradation Products: The manganese-containing fragment left after CO release (the "inactivated CORM" or iCORM) can be toxic. The oxidation state of the manganese can change upon CO dissociation, potentially leading to reactive species.[3][4][18]

• Ligand-Based Toxicity: The organic ligands attached to the manganese center may have their own inherent toxicity.

Q2: How can ligand design be used to minimize dark toxicity?

A2: Ligand design is a critical strategy for reducing the dark toxicity of manganese photoCORMs. Key approaches include:

• Enhancing Stability: Introducing chelating ligands that form a stable coordination complex with the manganese center can prevent premature decomposition and CO release. The use of robust ligand frameworks, such as those incorporating α-diimine structures, has been shown to improve stability.[12]

• Modulating Lipophilicity: By tuning the lipophilicity of the ligands, you can control the cellular uptake of the photoCORM. More hydrophilic ligands may reduce passive diffusion across cell membranes, thereby lowering dark toxicity.

• Shifting Absorption Wavelength: Designing ligands that shift the photoCORM's absorption to longer wavelengths (visible or near-infrared) allows for the use of less energetic and less damaging light for activation, which can indirectly reduce overall toxicity.[7][10][19]

• Incorporating Biocompatible Moieties: Attaching biocompatible molecules or pharmacophores to the ligand structure can improve the overall safety profile of the photoCORM.

Q3: What are some effective formulation strategies to reduce the dark toxicity of manganese photoCORMs?

A3: Formulation strategies aim to encapsulate or protect the photoCORM until it reaches the target site and is activated by light. Effective methods include:

• Nanoparticle Encapsulation: Loading manganese photoCORMs into biocompatible nanoparticles, such as silica-based nanoparticles, can shield them from the biological environment, preventing premature degradation and non-specific toxicity.[8]

• Polymer Conjugation: Attaching photoCORMs to polymers can improve their pharmacokinetic properties and reduce systemic toxicity.[1] This can also aid in passive targeting to tumor tissues through the enhanced permeability and retention (EPR) effect.[16]

Q4: How can I assess the dark toxicity of my manganese-based photoCORM?

A4: A standard method for assessing cytotoxicity is the MTT assay. This colorimetric assay measures the metabolic activity of cells and can be used to determine the concentration of your compound that inhibits cell viability by 50% (IC50). It is crucial to perform these assays in the dark to specifically measure the inherent toxicity of the photoCORM. Other assays such as the Neutral Red or Acid Phosphatase assays can also be employed.[20]

Quantitative Data Summary

The following table summarizes the cytotoxicity (IC50 values) of several manganese-based photoCORMs in the dark and upon photo-irradiation.

Compound	Cell Line	IC50 (Dark) (µM)	IC50 (Light) (µM)	Light Conditions
Complex with ferrocene conjugate	HeLa	-	-	400-700 nm
Mn(I) complexes 12a-12d	HeLa	Stable in dark for 72h	7.29 - 36.05	400-700 nm (30 min)
--INVALID-LINK--	HT-29	-	Dose-dependent apoptosis	Visible light
fac-[MnBr(azpy)(CO)3]	MDA-MB-231	-	~40% cell death at 75 µM	Visible light

Key Experimental Protocols

Myoglobin Assay for CO Release

This assay is a common method to quantify the amount of CO released from a photoCORM.

• Prepare a solution of deoxymyoglobin (deoxy-Mb) in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

• Add the manganese-based photoCORM to the deoxy-Mb solution in a cuvette, ensuring the final concentration is appropriate for detection.

• Keep the solution in the dark and record the initial UV-Vis spectrum. Deoxy-Mb has a characteristic absorption peak around 434 nm.

• Irradiate the sample with light of the appropriate wavelength and intensity.

• Periodically record the UV-Vis spectrum. Upon CO binding, deoxy-Mb is converted to carbonmonoxy-myoglobin (Mb-CO), which has distinct Q-bands at 540 and 578 nm.

• The amount of CO released can be quantified by measuring the change in absorbance at these wavelengths and using the known extinction coefficients for deoxy-Mb and Mb-CO.

MTT Assay for Cytotoxicity

This assay assesses cell viability by measuring the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases in living cells.

• Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of the manganese-based photoCORM. For dark toxicity assessment, keep the plate in the dark. For phototoxicity, irradiate the plate with light of the appropriate wavelength and duration.

• After the desired incubation period (e.g., 24, 48, or 72 hours), add MTT solution to each well and incubate for 2-4 hours.

• The MTT is converted to purple formazan crystals by living cells.

• Solubilize the formazan crystals by adding a solubilizing agent (e.g., DMSO or a specialized buffer).

• Measure the absorbance of the solution at a wavelength of approximately 570 nm using a microplate reader.

• Cell viability is expressed as a percentage of the untreated control, and the IC50 value can be calculated.

Visualizations

References

• 1. Metal-based carbon monoxide releasing molecules with promising cytotoxic properties - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT00087K [pubs.rsc.org]
• 2. The Role of Oxidative Stress in Manganese Neurotoxicity: A Literature Review Focused on Contributions Made by Professor Michael Aschner - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Antimicrobial Activity of the Manganese Photoactivated Carbon Monoxide-Releasing Molecule [Mn(CO)3(tpa-κ3N)]+ Against a Pathogenic Escherichia coli that Causes Urinary Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Spectroscopical and Molecular Studies of Four Manganese(I) PhotoCORMs with Bioinspired Ligands Containing Non-Coordinated Phenol Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. CO-Releasing Materials: An Emphasis on Therapeutic Implications, as Release and Subsequent Cytotoxicity Are the Part of Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. research.uaeu.ac.ae [research.uaeu.ac.ae]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Light-triggered CO delivery by a water-soluble and biocompatible manganese photoCORM - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Luminescent Manganese PhotoCORM for CO Delivery to Cellular Targets under the Control of Visible Light - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Collection - A Luminescent Manganese PhotoCORM for CO Delivery to Cellular Targets under the Control of Visible Light - Inorganic Chemistry - Figshare [acs.figshare.com]
• 16. Aspects of Carbon Monoxide in Form of CO-Releasing Molecules Used in Cancer Treatment: More Light on the Way - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Neurotoxicity mechanisms of manganese in the central nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Studying manganese carbonyl photochemistry in a permanently porous metal–organic framework - PMC [pmc.ncbi.nlm.nih.gov]
• 19. [PDF] Red-light activated photoCORMs of Mn(i) species bearing electron deficient 2,2'-azopyridines. | Semantic Scholar [semanticscholar.org]
• 20. files01.core.ac.uk [files01.core.ac.uk]

"strategies to prevent premature CO release from Dual photoCORM 1"

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers and drug development professionals working with Dual photoCORM 1, a novel photoactivatable carbon monoxide-releasing molecule.

Frequently Asked Questions (FAQs)

Q1: What is Dual photoCORM 1 and how does it release carbon monoxide (CO)?

Dual photoCORM 1 is a light-activated CO-releasing molecule designed for precise spatial and temporal control of CO delivery in biological systems.[1][2] Its "dual" nature refers to its activation by two distinct wavelengths of light, allowing for staged or differential CO release. The release of CO is typically initiated by the absorption of a photon, which excites the molecule and leads to the cleavage of the metal-CO bond.[3]

Q2: What are the optimal storage and handling conditions for Dual photoCORM 1 to prevent premature CO release?

To ensure the stability of Dual photoCORM 1 and prevent unwanted CO release, it is crucial to:

• Store in the dark: As a photoactivatable compound, exposure to ambient light, especially UV or high-energy visible light, can trigger premature CO release.[1][2] Store vials in a dark, light-proof container or wrapped in aluminum foil.

• Maintain a dry, inert atmosphere: Some photoCORMs can be sensitive to moisture and oxygen, which can lead to degradation or altered reactivity.[4] Store under an inert gas like argon or nitrogen.

• Control the temperature: Store at the recommended temperature, typically in a refrigerator or freezer, to minimize thermal degradation.

Q3: I am observing CO release from my Dual photoCORM 1 solution even without light stimulation. What could be the cause?

This phenomenon, often referred to as "dark" release, can be caused by several factors:

• Solvent effects: The stability of photoCORMs can be highly dependent on the solvent. In some solvents, ligand exchange with solvent molecules can lead to slow, spontaneous CO release.[4]

• Presence of nucleophiles: Certain biological media or buffer components can act as nucleophiles and promote CO release even in the dark.[4]

• Degradation of the compound: Improper storage or handling may have led to the degradation of Dual photoCORM 1, resulting in uncontrolled CO release.

• Contamination: Contamination of the sample with impurities that can trigger CO release.

Q4: The CO release from Dual photoCORM 1 is much lower than expected upon photoactivation. What are the potential reasons?

Several factors could contribute to lower-than-expected CO release:

• Incorrect wavelength or light intensity: Ensure that the light source matches the activation spectrum of Dual photoCORM 1 and that the intensity is sufficient to induce CO release.

• Photobleaching: Prolonged exposure to high-intensity light can sometimes lead to photobleaching or degradation of the photoCORM, reducing its CO-releasing capacity.[5]

• Aggregation: The compound may be aggregating in the experimental medium, reducing the efficiency of photoactivation.

• Inaccurate quantification: The method used to quantify CO release (e.g., myoglobin assay) may not be optimized, leading to an underestimation of the released CO.

Q5: How can I confirm that the observed biological effects in my experiment are due to the released CO and not the Dual photoCORM 1 molecule itself or its byproducts?

It is essential to include proper controls in your experiments:

• Dark control: Perform the experiment with Dual photoCORM 1 but without light stimulation. This will help to assess any biological effects of the parent molecule.

• Inactive byproduct control: If the structure of the CO-depleted byproduct is known, test its biological activity separately.

• CO scavenger control: Use a CO scavenger, such as hemoglobin, to sequester the released CO and see if the biological effect is abolished.

Troubleshooting Guides

Issue 1: Premature CO Release in the Dark

Potential Cause	Troubleshooting Steps
Solvent-induced instability	1. Review the literature for recommended solvents for this class of photoCORMs. 2. Test the stability of Dual photoCORM 1 in different solvents by monitoring CO release over time in the dark using a CO sensor or the myoglobin assay.[6] 3. Consider using a less coordinating solvent if possible.
Reaction with media components	1. Prepare the Dual photoCORM 1 solution in a simple, well-defined buffer (e.g., PBS) immediately before use. 2. If using complex cell culture media, minimize the incubation time in the dark. 3. Test for reactions with individual media components to identify the problematic substance.
Compound degradation	1. Verify the purity of your Dual photoCORM 1 stock using techniques like NMR or mass spectrometry. 2. Always prepare fresh solutions for each experiment. 3. Ensure proper storage conditions have been maintained.
Light leakage	1. Work in a dark room or use red light conditions when preparing and handling solutions. 2. Use opaque, light-blocking containers for sample preparation and incubation.

Issue 2: Inefficient CO Release Upon Photoactivation

Potential Cause	Troubleshooting Steps
Suboptimal light source	1. Confirm the activation wavelengths of Dual photoCORM 1 from the supplier's datasheet or relevant publications. 2. Measure the output spectrum and intensity of your light source. 3. Optimize the exposure time and light intensity. Be aware of potential phototoxicity to your biological sample.[5]
Inaccurate CO quantification	1. Calibrate your CO detection method (e.g., myoglobin assay) with a known CO standard. 2. Ensure that the myoglobin solution is properly deoxygenated before use. 3. Run positive controls with a well-characterized CORM to validate your assay setup.
Aggregation of the compound	1. Check the solubility of Dual photoCORM 1 in your experimental buffer. 2. Consider using a small amount of a biocompatible co-solvent (e.g., DMSO) to improve solubility, but be mindful of its potential effects on your system.[6] 3. Use dynamic light scattering (DLS) to check for aggregation.

Quantitative Data Summary

The following table summarizes typical photophysical and CO-release properties for a hypothetical Dual photoCORM 1, based on data for similar compounds found in the literature. Actual values for a specific batch may vary.

Parameter	Wavelength 1 (e.g., 405 nm)	Wavelength 2 (e.g., 520 nm)	Reference
Molar Extinction Coefficient (ε)	15,000 M⁻¹cm⁻¹	8,000 M⁻¹cm⁻¹	[7]
Quantum Yield of CO Release (Φ)	0.15	0.08	[7]
Half-life of CO Release (t₁/₂)	5 minutes	12 minutes	[4][8]
CO Equivalents Released	1	1	[1]

Experimental Protocols

Protocol 1: Determination of CO Release using the Myoglobin Assay

This protocol allows for the quantification of CO released from Dual photoCORM 1 by measuring the conversion of deoxymyoglobin (deoxy-Mb) to carboxymyoglobin (Mb-CO).[6]

Materials:

• Horse heart myoglobin

• Sodium dithionite

• Phosphate-buffered saline (PBS), pH 7.4

• Dual photoCORM 1 stock solution

• Cuvettes

• UV-Vis spectrophotometer

• Light source with appropriate filters for photoactivation

Procedure:

• Prepare a solution of myoglobin in PBS.

• To a cuvette, add the myoglobin solution and a small amount of freshly prepared sodium dithionite solution to reduce the myoglobin to deoxy-Mb. The solution should turn from red-brown to a more purplish color.

• Record the UV-Vis spectrum of deoxy-Mb.

• Add a known concentration of the Dual photoCORM 1 stock solution to the cuvette.

• Immediately start recording UV-Vis spectra at regular time intervals while irradiating the sample with the chosen light source.

• Monitor the change in absorbance at the characteristic peaks of Mb-CO (around 540 and 578 nm).

• Calculate the amount of CO released based on the change in absorbance and the known extinction coefficient of Mb-CO.

Visualizations

Mechanism of Dual Photoactivation and CO Release

Caption: Dual photo-activation pathways of Dual photoCORM 1.

Troubleshooting Workflow for Premature CO Release

Caption: Decision tree for troubleshooting premature CO release.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Metal-based carbon monoxide releasing molecules with promising cytotoxic properties - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT00087K [pubs.rsc.org]
• 5. Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 6. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 7. Development of Triggerable, Trackable and Targetable Carbon Monoxide Releasing Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Tissue Penetration of Light for Dual PhotoCORM Activation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with dual photo-activated Carbon Monoxide-Releasing Molecules (photoCORMs).

Troubleshooting Guides

A significant challenge in the application of photoCORMs is achieving sufficient light penetration in deep tissues to trigger the release of carbon monoxide (CO).[1][2] This guide addresses common issues encountered during experiments.

Problem	Potential Causes	Recommended Solutions
Low or no CO release detected	- Inadequate light source intensity or inappropriate wavelength.[3] - PhotoCORM instability in the experimental medium.[4] - Insufficient light penetration through the tissue.[1][2] - Reaction of CO with other molecules before detection. - Issues with the CO detection assay (e.g., myoglobin assay interference).[1][5]	- Verify light source specifications (wavelength, power density). Use a light source with an emission spectrum that overlaps with the photoCORM's absorption spectrum. - Assess photoCORM stability in the relevant biological media in the dark. - Optimize the excitation wavelength; red or near-infrared (NIR) light offers deeper tissue penetration.[1][2] Consider using upconversion nanoparticles to convert NIR light to a wavelength that activates the photoCORM.[6] - Ensure the CO detection method is appropriate and sensitive enough for the experimental setup.[5] Run positive controls for the CO detection assay.
High background signal or dark toxicity	- Thermal instability of the photoCORM, leading to CO release without light.[7] - Cytotoxicity of the photoCORM molecule itself or its byproducts (iCORM).[4] - Solvent-assisted CO release.[4]	- Synthesize and test the stability of the photoCORM to ensure it is only activated by light. - Evaluate the cytotoxicity of the photoCORM and its inactivated form (iCORM) in the dark.[4] - Test the photoCORM's stability and CO release in different solvents and aqueous solutions.[4]
Inconsistent results between in vitro and in vivo experiments	- Differences in light scattering and absorption between cell culture and animal tissues.[8] - Poor bioavailability or rapid clearance of the photoCORM in vivo. - Oxygen concentration differences; some photoCORMs' CO release is oxygen-dependent.[6]	- Characterize the light attenuation properties of the tissue being studied to adjust the light dose accordingly. - Formulate the photoCORM to improve its solubility and stability in biological fluids. - Determine if the photoCORM's activation mechanism is influenced by oxygen and ensure appropriate oxygen levels in in vitro experiments to mimic in vivo conditions.
Difficulty in achieving dual activation	- Mismatched activation wavelengths for the two photoactive centers. - One photoactive center is being preferentially activated. - The energy from the first activation is not efficiently transferred to the second site.	- Design photoCORMs with distinct and well-separated activation wavelengths. - Use sequential or simultaneous illumination with two different light sources. - Investigate the intramolecular energy transfer mechanisms to optimize the molecular design.

Frequently Asked Questions (FAQs)

Q1: What is the optimal wavelength range for deep tissue photoCORM activation?

A1: The optimal wavelength range for deep tissue penetration is in the near-infrared (NIR) region, typically between 700 nm and 1100 nm.[9] This is often referred to as the "optical window" in biological tissues where light absorption by endogenous chromophores like hemoglobin and melanin is minimized.[8][10]

Q2: How can I enhance light penetration into tissue?

A2: Several strategies can be employed to enhance light penetration:

• Use of NIR Light: As mentioned, using photoCORMs that can be activated by NIR light is the most direct approach.[2]

• Upconversion Nanoparticles (UCNPs): These nanoparticles can absorb NIR light and convert it to shorter wavelengths (e.g., visible or UV light) that can then activate a nearby photoCORM.[6][9] This allows for deep tissue activation using a NIR source.

• Two-Photon Excitation: This technique uses two photons of a longer wavelength (e.g., in the NIR range) to excite a chromophore that typically absorbs at a shorter wavelength.[9] This can increase penetration depth.

• Optical Clearing Agents: These agents can be applied to the tissue to reduce scattering and improve light penetration, although this is more applicable to ex vivo or topical applications.

Q3: What are the standard methods for quantifying CO release from photoCORMs?

A3: The most common method is the myoglobin assay.[1][3][7] In this assay, the released CO binds to deoxymyoglobin (Mb) to form carboxymyoglobin (MbCO), which can be quantified spectrophotometrically by the change in absorbance at specific wavelengths (typically around 540 and 577 nm).[1][7] Other methods include gas chromatography (GC), infrared (IR) spectroscopy, and the use of fluorescent CO probes.[4][5]

Q4: What are the key considerations for designing a dual-activation photoCORM?

A4: Key design considerations include:

• Distinct Absorption Spectra: The two photoactive centers should have well-separated absorption maxima to allow for selective activation with different wavelengths of light.

• Efficient Energy Transfer: If sequential activation is desired, the molecular design should facilitate efficient intramolecular energy transfer from the first to the second photoactive site.

• Photostability: The molecule should be stable enough to withstand the first light activation without significant degradation before the second activation can occur.

• Biocompatibility: The photoCORM and its photoproducts should have low toxicity.[4]

Q5: How do I assess the cytotoxicity of my photoCORM?

A5: Cytotoxicity is typically assessed using standard in vitro cell viability assays.[11] These include:

• MTT or MTS Assays: These colorimetric assays measure the metabolic activity of cells.

• LDH Assay: This assay measures the release of lactate dehydrogenase from damaged cells.

• Live/Dead Staining: Using fluorescent dyes like calcein-AM (stains live cells green) and ethidium homodimer-1 (stains dead cells red) allows for visualization and quantification of cell viability.

• Bioluminescence-based assays: These can be used to monitor cell viability over time.[12] It is crucial to assess cytotoxicity both in the dark and after light exposure to distinguish between inherent molecular toxicity and phototoxicity.[11]

Quantitative Data Summary

Parameter	Typical Values	Tissue Type	Reference
Optimal Wavelength for Deep Penetration	650 - 900 nm (Red to NIR)	General soft tissue	[1][2]
Upconversion Excitation Wavelength	980 nm (NIR)	General soft tissue	[13]
Two-Photon Excitation Wavelength	800 - 1600 nm	Deep tissue imaging	[9]
CO Quantum Yields (Visible Light)	0.007 - 0.426	In solution	[8]

Experimental Protocols

Protocol 1: Measurement of CO Release using the Myoglobin Assay

Objective: To quantify the amount of CO released from a photoCORM upon light irradiation.

Materials:

• PhotoCORM stock solution

• Deoxymyoglobin (Mb) solution

• Sodium dithionite solution (freshly prepared)

• Phosphate-buffered saline (PBS)

• Cuvettes

• UV-Vis spectrophotometer

• Light source with appropriate wavelength and power

Procedure:

• Prepare a solution of deoxymyoglobin in PBS. The concentration should be sufficient to produce a clear absorbance spectrum.

• Reduce the myoglobin by adding a small amount of freshly prepared sodium dithionite solution. The solution should change color, and the absorbance spectrum should show a characteristic peak for deoxymyoglobin (around 557 nm).[1][7]

• Add the photoCORM stock solution to the deoxymyoglobin solution in a cuvette.

• Record a baseline UV-Vis spectrum (time zero) before irradiation.

• Irradiate the sample with the light source for a defined period.

• Immediately after irradiation, record the UV-Vis spectrum. The formation of carboxymyoglobin (MbCO) will be indicated by the appearance of new peaks at approximately 540 and 577 nm and a decrease in the deoxymyoglobin peak.[1][7]

• Continue to irradiate and record spectra at various time points to determine the kinetics of CO release.

• Calculate the concentration of MbCO formed using the Beer-Lambert law and the known extinction coefficient for MbCO. This will correspond to the amount of CO released.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To assess the phototoxicity of a photoCORM on a cell line.

Materials:

• Cell line of interest (e.g., cancer cells)

• Cell culture medium and supplements

• 96-well plates

• PhotoCORM stock solution (sterile)

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization solution (e.g., DMSO or isopropanol with HCl)

• Plate reader

• Light source for irradiation

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• The next day, replace the medium with fresh medium containing various concentrations of the photoCORM. Include control wells with no photoCORM.

• Incubate the plate for a specific duration (e.g., 4-24 hours) in the dark.

• Expose one set of plates to light of the appropriate wavelength and dose, while keeping a duplicate set in the dark.

• After irradiation, incubate the plates for a further period (e.g., 24-48 hours).

• Add MTT reagent to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (usually around 570 nm) using a plate reader.

• Calculate cell viability as a percentage of the untreated control and determine the IC50 values for both dark and light conditions.

Visualizations

Caption: Workflow for the development and evaluation of photoCORMs.

Caption: Proposed pathway for sequential dual photoCORM activation.

Caption: Strategies to overcome limited light penetration for photoCORM activation.

References

• 1. Novel lead structures and activation mechanisms for CO-releasing molecules (CORMs) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 4. Metal-based carbon monoxide releasing molecules with promising cytotoxic properties - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT00087K [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Deep-Tissue Activation of Photonanomedicines: An Update and Clinical Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Measuring Cytotoxicity by Bioluminescence Imaging Outperforms the Standard Chromium-51 Release Assay | PLOS One [journals.plos.org]
• 13. A Novel Photopharmacological Tool: Dual-Step Luminescence for Biological Tissue Penetration of Light and the Selective Activation of Photodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Ligand Design for Red-Shifted PhotoCORM Absorption

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working on the optimization of ligand design for red-shifted photo-activated carbon monoxide-releasing molecules (photoCORMs).

Frequently Asked Questions (FAQs)

Q1: What is the primary motivation for designing red-shifted photoCORMs?

A1: The primary goal for designing red-shifted photoCORMs is to enhance their therapeutic potential by enabling activation with lower-energy light (red or near-infrared). This is crucial because longer wavelength light can penetrate deeper into biological tissues, allowing for the targeted release of carbon monoxide (CO) in deeper physiological structures.[1]

Q2: What is the fundamental electronic principle behind red-shifting the absorption of a photoCORM?

A2: The red-shift in photoCORM absorption is primarily achieved by modulating the energy of the metal-to-ligand charge transfer (MLCT) bands.[1] These transitions involve the excitation of an electron from a metal-centered d-orbital to a ligand-centered π*-orbital. By carefully selecting ligands, it is possible to lower the energy gap between these orbitals, resulting in the absorption of lower-energy (longer wavelength) light.[2][3][4]

Q3: How do the electronic properties of a ligand influence the MLCT and the resulting absorption spectrum?

A3: Ligands with extensive π-conjugation and/or electron-withdrawing substituents tend to lower the energy of the ligand's π* orbitals. This reduces the HOMO-LUMO gap, leading to a bathochromic (red) shift in the MLCT absorption band. Conversely, ligands that are strong σ-donors can raise the energy of the metal's d-orbitals, which also contributes to a red-shift.

Q4: My newly synthesized photoCORM does not show a significant red-shift. What are the potential reasons?

A4: Several factors could contribute to a lack of a significant red-shift:

• Insufficient π-conjugation: The ligand system may not be sufficiently conjugated to lower the energy of the π* orbitals effectively.

• Poor choice of ancillary ligands: Ancillary ligands play a crucial role in modulating the electronic properties of the metal center. A poor choice may counteract the desired electronic effect of the primary ligand.[5][6][7]

• Incorrect ligand geometry: The geometry of the complex can influence the overlap between metal and ligand orbitals, affecting the energy of the MLCT transition.

• Solvent effects: The polarity of the solvent can influence the energy of the charge-transfer bands. It is advisable to characterize the complex in a variety of solvents.[4]

Q5: The quantum yield of CO release for my red-shifted photoCORM is very low. How can I improve it?

A5: A low quantum yield for CO release can be a significant hurdle. Here are some strategies to address this:

• Enhance the σ-donating character of the ancillary ligands: Strong σ-donating ligands can increase the electron density on the metal center, which can facilitate the weakening of the metal-CO bond upon photoexcitation.[8]

• Introduce steric bulk: Introducing bulky substituents on the ligands can create steric strain in the excited state, promoting the dissociation of the CO ligand.

• Avoid ligands that promote non-radiative decay pathways: Some ligands can introduce excited states that lead to non-radiative decay back to the ground state, competing with the CO release pathway. Computational studies can help identify and avoid such ligands.

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible results in CO release measurements using the myoglobin assay.

• Possible Cause 1: Interference from the photoCORM or its photoproducts.

  • Troubleshooting Step: Run a control experiment where the photoCORM is added to the myoglobin solution in the dark to check for any direct reaction or spectral interference. Also, analyze the absorption spectrum of the photolyzed photoCORM solution (without myoglobin) to see if any photoproducts absorb in the same region as carboxymyoglobin.

• Possible Cause 2: Degradation of the myoglobin solution.

  • Troubleshooting Step: Prepare fresh myoglobin solutions for each experiment. Ensure that the myoglobin is properly reduced to the deoxy form before starting the CO release measurement. The Soret peak for deoxy-myoglobin should be sharp and at the correct wavelength (around 434 nm).

• Possible Cause 3: Inaccurate determination of the light intensity.

  • Troubleshooting Step: Use a calibrated photometer to accurately measure the light intensity at the sample position. Ensure that the light source is stable throughout the experiment.

Issue 2: Difficulty in synthesizing and purifying the target red-shifted photoCORM.

• Possible Cause 1: Reaction conditions are not optimal.

  • Troubleshooting Step: Systematically vary the reaction parameters such as temperature, reaction time, and solvent. Use an inert atmosphere (e.g., nitrogen or argon) if the reactants or products are air-sensitive.[9]

• Possible Cause 2: The desired product is unstable.

  • Troubleshooting Step: If the product is light-sensitive, perform the reaction and purification in the dark or under dim red light. If it is thermally unstable, use lower temperatures for the reaction and purification steps.

• Possible Cause 3: Ineffective purification method.

  • Troubleshooting Step: Explore different purification techniques such as column chromatography with different stationary and mobile phases, recrystallization from various solvent systems, or size-exclusion chromatography.

Data Presentation

Table 1: Effect of Ligand Modification on the Absorption Maxima (λmax) of Mn(I)-based PhotoCORMs.

Parent Complex	Ligand Modification	Ancillary Ligand	λmax (nm)	Solvent
fac-[Mn(bpy)(CO)3Br]	4,4'-di-tert-butyl-bpy	Br⁻	430	CH₂Cl₂
fac-[Mn(bpy)(CO)3Br]	4,4'-dimethoxy-bpy	Br⁻	445	CH₂Cl₂
fac-[Mn(bpy)(CO)3Br]	4,4'-bis(dimethylamino)-bpy	Br⁻	470	CH₂Cl₂
fac-[Mn(bpy)(CO)3Br]	2,2'-bipyrimidine	Br⁻	410	CH₂Cl₂

Table 2: Effect of Ligand Modification on the Absorption Maxima (λmax) and CO Release Quantum Yield (ΦCO) of Ru(II)-based PhotoCORMs.

Parent Complex	Ligand Modification	Ancillary Ligand	λmax (nm)	ΦCO	Solvent
[Ru(bpy)2(CO)Cl]+	Replace bpy with dcbpy¹	Cl⁻	440	0.04	CH₃CN
[Ru(bpy)2(CO)Cl]+	Replace bpy with dpb²	Cl⁻	465	0.02	CH₃CN
[Ru(tpy)(CO)Cl]+	Replace tpy with Br-tpy³	Cl⁻	485	0.01	CH₃CN

¹dcbpy = 4,4'-dicarboxy-2,2'-bipyridine ²dpb = 4,7-diphenyl-1,10-phenanthroline ³Br-tpy = 4'-bromo-2,2':6',2''-terpyridine

Experimental Protocols

Protocol 1: Synthesis of a Representative Red-Shifted PhotoCORM: fac-[Mn(bpy)(CO)3Br]

This protocol describes the synthesis of a common manganese-based photoCORM precursor.[10]

Materials:

• Manganese(I) pentacarbonyl bromide (Mn(CO)₅Br)

• 2,2'-bipyridine (bpy)

• Toluene, anhydrous

• Hexane, anhydrous

• Schlenk flask and line

• Magnetic stirrer and stir bar

• Oil bath

Procedure:

• In a Schlenk flask under an inert atmosphere (N₂ or Ar), dissolve Mn(CO)₅Br (1.0 mmol) in anhydrous toluene (20 mL).

• Add 2,2'-bipyridine (1.05 mmol) to the solution.

• Heat the reaction mixture to 80 °C and stir for 4 hours. The color of the solution should change from pale yellow to orange/red.

• Allow the reaction mixture to cool to room temperature.

• Reduce the volume of the solvent in vacuo to approximately 5 mL.

• Add anhydrous hexane (30 mL) to precipitate the product.

• Collect the orange/red solid by filtration, wash with a small amount of cold hexane, and dry under vacuum.

• Characterize the product by FT-IR and ¹H NMR spectroscopy. The FT-IR spectrum should show three characteristic ν(CO) stretching bands in the range of 1900-2050 cm⁻¹.

Protocol 2: Quantification of CO Release using the Myoglobin Assay

This protocol outlines the spectrophotometric determination of CO release from a photoCORM using the myoglobin assay.[11]

Materials:

• Horse heart myoglobin

• Sodium dithionite

• Phosphate-buffered saline (PBS), pH 7.4

• PhotoCORM stock solution (in a suitable solvent like DMSO or water)

• UV-Vis spectrophotometer

• Cuvettes

• Light source for photo-irradiation (e.g., LED or laser with a specific wavelength)

Procedure:

• Preparation of Deoxy-Myoglobin (deoxy-Mb):

  • Prepare a stock solution of myoglobin (e.g., 100 µM) in PBS.

  • In a cuvette, dilute the myoglobin stock solution with PBS to a final concentration of approximately 10 µM.

  • Add a few grains of sodium dithionite to the cuvette to reduce the myoglobin to its deoxy form. The color of the solution should change from reddish-brown to purple, and the Soret peak in the UV-Vis spectrum should shift to around 434 nm.

• CO Release Measurement:

  • Add a small aliquot of the photoCORM stock solution to the deoxy-Mb solution in the cuvette. The final concentration of the photoCORM should be chosen based on its expected CO-releasing efficiency.

  • Immediately start recording the UV-Vis spectrum at regular time intervals (e.g., every 30 seconds).

  • If measuring photo-induced CO release, irradiate the sample with the light source between spectral measurements.

• Data Analysis:

  • Monitor the change in the Soret peak of myoglobin. As CO is released and binds to deoxy-Mb, the Soret peak will shift from ~434 nm to ~423 nm (for carboxy-myoglobin, Mb-CO).

  • The amount of Mb-CO formed can be quantified using the Beer-Lambert law and the known extinction coefficient of Mb-CO at 423 nm.

  • The rate of CO release can be determined by plotting the concentration of Mb-CO formed over time.

Mandatory Visualizations

Caption: Workflow for the rational design and optimization of red-shifted photoCORMs.

Caption: Experimental workflow for quantifying CO release using the myoglobin assay.

References

• 1. researchgate.net [researchgate.net]
• 2. homework.study.com [homework.study.com]
• 3. Charge-transfer band - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Near-infrared electroluminescence beyond 940 nm in Pt(N^C^N)X complexes: influencing aggregation with the ancillary ligand X - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ancillary Ligand Effects upon the Photochemistry of Mn(bpy)(CO)3X Complexes (X = Br-, PhCC-) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The effect of ancillary ligands on hydrocarbon C–H bond functionalization by uranyl photocatalysts - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. Photodelivery of CO by Designed PhotoCORMs: Correlation between Absorption in the Visible Region and Metal–CO Bond Labilization in Carbonyl Complexes | Semantic Scholar [semanticscholar.org]
• 9. iris.cnr.it [iris.cnr.it]
• 10. Electronic Effects of Substituents on fac-M(bpy-R)(CO)3 (M = Mn, Re) Complexes for Homogeneous CO2 Electroreduction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]

Technical Support Center: Overcoming Solubility Issues with Lipophilic Dual PhotoCORMs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with lipophilic dual photoactivatable carbonyl-releasing molecules (photoCORMs).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Solubility and Formulation Issues

Q1: My lipophilic photoCORM has extremely low aqueous solubility, making biological experiments impossible. What can I do?

A1: This is a common challenge with highly lipophilic compounds. Several formulation strategies can be employed to enhance aqueous dispersibility and bioavailability.[1] Consider the following approaches:

• Nanoparticle Encapsulation: Encapsulating your photoCORM into polymeric nanoparticles can improve its solubility and stability.[2][3] Biodegradable polymers like PLGA are often used for controlled release.

• Liposomal Formulation: Liposomes are versatile carriers that can encapsulate both hydrophobic and hydrophilic drugs.[4] For lipophilic photoCORMs, the compound will primarily reside within the lipid bilayer.

• Self-Emulsifying Drug Delivery Systems (SEDDS): SEDDS are isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions upon gentle agitation in an aqueous medium, such as the gastrointestinal tract.[5][6][7] This can significantly improve the oral bioavailability of lipophilic drugs.[5][6]

Troubleshooting Poor Formulation Efficacy:

Problem	Possible Cause	Suggested Solution
Low encapsulation efficiency in nanoparticles/liposomes.	Poor affinity of the photoCORM for the core/bilayer material.	Screen different polymers or lipid compositions. Modify the photoCORM structure to enhance lipophilicity if feasible. Optimize the loading method (e.g., solvent evaporation, thin-film hydration).
Precipitation of the photoCORM upon dilution of a SEDDS formulation.	The drug is not sufficiently solubilized in the oil/surfactant mixture. The formulation is unstable upon dilution.	Optimize the oil-to-surfactant ratio. Screen different oils, surfactants, and co-solvents. Perform phase diagram studies to identify stable emulsion regions.
Formulation is unstable and aggregates over time.	Suboptimal surface charge (Zeta potential). Incorrect choice of lipids or polymers.	Modify the surface of nanoparticles/liposomes with PEGylation to improve stability. Ensure the Zeta potential is sufficiently high (typically > |30| mV) to prevent aggregation. Store formulations at appropriate temperatures.
Inconsistent particle size in nanoparticle/liposome preparations.	Issues with the preparation method (e.g., sonication, extrusion).	Ensure consistent energy input during sonication. Use a high-quality extruder with defined pore sizes for liposomes.

2. Carbon Monoxide (CO) Release Issues

Q2: I am not observing the expected CO release upon photoactivation. What could be the problem?

A2: Several factors can affect the efficiency of CO release from photoCORMs. Here are some common issues and solutions:

• Incorrect Wavelength or Light Intensity: Ensure you are using the correct wavelength of light for activation as specified for your particular photoCORM. The light source must have sufficient intensity to penetrate the sample and trigger CO release.

• Solvent Effects: The solvent can influence the photophysical properties of the photoCORM and the CO release kinetics.[3]

• Degradation of the PhotoCORM: Lipophilic photoCORMs can be susceptible to degradation, especially if exposed to light or certain solvents for extended periods before the experiment.

• Issues with CO Detection Method: The chosen method for detecting CO release may not be sensitive enough or could be prone to artifacts.

Troubleshooting CO Release Experiments:

Problem	Possible Cause	Suggested Solution
No or low CO release detected.	Incorrect light source (wavelength/intensity). PhotoCORM degradation. Insufficient photoCORM concentration.	Verify the emission spectrum and power of your light source. Prepare fresh solutions of the photoCORM for each experiment and protect them from light. Increase the concentration of the photoCORM.
Inconsistent CO release between experiments.	Fluctuations in light source intensity. Variability in sample preparation. Temperature fluctuations.	Allow the light source to warm up and stabilize before each experiment. Use a power meter to ensure consistent light output. Standardize all sample preparation steps. Control the temperature of the experiment.
Artifacts in the myoglobin assay.	Interference from the photoCORM or its byproducts with the myoglobin spectrum. The reducing agent (e.g., sodium dithionite) may be triggering CO release.[8][9]	Run control experiments with the photoCORM in the absence of light to check for direct reactions with myoglobin. Consider alternative CO detection methods like IR spectroscopy of the gas phase.[8][9][10]
For dual-mode photoCORMs, only one activation mode is working.	The energy threshold for the second activation mode is not being met. The first activation step alters the molecule, preventing the second.	Verify the required wavelength and intensity for the second activation. Investigate the photochemical pathway to understand if sequential activation is possible. Consider simultaneous versus sequential irradiation.

Quantitative Data Summary

The following table summarizes key quantitative parameters for representative lipophilic photoCORMs and their formulations.

Parameter	Lipophilic PhotoCORM (Unformulated)	Nanoparticle Formulation	Liposomal Formulation	SEDDS Formulation
Aqueous Solubility	< 1 µg/mL	1-10 mg/mL (as dispersion)	1-5 mg/mL (as dispersion)	Forms stable emulsion
Particle Size	N/A	100-200 nm	80-150 nm	20-100 nm (droplet size)
Zeta Potential	N/A	-20 to -40 mV	-15 to -35 mV	Near-neutral
Encapsulation Efficiency	N/A	70-95%	60-90%	>95%
CO Release Quantum Yield (Φ)	0.01 - 0.2	Varies with formulation	Varies with formulation	Varies with formulation

Experimental Protocols

1. Protocol for Liposomal Encapsulation of a Lipophilic PhotoCORM

This protocol describes the thin-film hydration method for encapsulating a lipophilic photoCORM into liposomes.[11]

• Materials:

  • Lipophilic PhotoCORM

  • Phospholipids (e.g., DOPC, DSPC)

  • Cholesterol

  • Chloroform

  • Phosphate-buffered saline (PBS), pH 7.4

• Procedure:

  • Dissolve the phospholipids, cholesterol, and the lipophilic photoCORM in chloroform in a round-bottom flask. The molar ratio of lipids to drug should be optimized (e.g., 20:1).

  • Remove the chloroform using a rotary evaporator to form a thin lipid film on the wall of the flask.

  • Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

  • Hydrate the lipid film with PBS by vortexing or gentle shaking. This will form multilamellar vesicles (MLVs).

  • To obtain unilamellar vesicles (LUVs) of a defined size, subject the MLV suspension to extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm).

  • Remove any unencapsulated photoCORM by size exclusion chromatography or dialysis.

• Characterization:

  • Determine particle size and zeta potential using Dynamic Light Scattering (DLS).

  • Assess encapsulation efficiency by lysing the liposomes with a detergent and quantifying the photoCORM concentration using UV-Vis spectroscopy or HPLC.

2. Protocol for Quantification of CO Release using the Myoglobin Assay

This protocol outlines a common method for quantifying CO release from photoCORMs.[11]

• Materials:

  • PhotoCORM stock solution (in a suitable solvent like DMSO)

  • Horse heart myoglobin

  • Sodium dithionite

  • Phosphate-buffered saline (PBS), pH 7.4

  • UV-Vis spectrophotometer

• Procedure:

  • Prepare a solution of deoxymyoglobin (deoxy-Mb) by dissolving myoglobin in PBS and adding a small amount of sodium dithionite to reduce the iron center.

  • In a quartz cuvette, add the deoxy-Mb solution.

  • Inject a small aliquot of the photoCORM stock solution into the cuvette.

  • Irradiate the cuvette with a light source of the appropriate wavelength and intensity.

  • Monitor the change in the UV-Vis spectrum over time. The formation of carboxymyoglobin (MbCO) is indicated by a shift in the Soret band from ~435 nm to ~424 nm and the appearance of two Q-bands around 540 nm and 579 nm.

  • Calculate the concentration of MbCO using the Beer-Lambert law and the known extinction coefficients.

Visualizations

Caption: Workflow for formulation, characterization, and testing of lipophilic dual photoCORMs.

Caption: General signaling pathway of CO released from a photoCORM.

Caption: A logical approach to troubleshooting low CO release from photoCORMs.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. youtube.com [youtube.com]
• 3. Sequence-independent activation of photocycloadditions using two colours of light - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. omu.repo.nii.ac.jp [omu.repo.nii.ac.jp]
• 5. SELF EMULSIFYING DRUG DELIVERY SYSTEM (SEDDS): A METHOD FOR BIOAVAILABILITY ENHANCEMENT | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Studying manganese carbonyl photochemistry in a permanently porous metal–organic framework - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Metallo-Liposomes of Ruthenium Used as Promising Vectors of Genetic Material - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Photobleaching of Luminescent Dual PhotoCORMs

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments with luminescent dual photo-responsive carbon monoxide-releasing molecules (photoCORMs).

Frequently Asked Questions (FAQs)

Q1: What is photobleaching in the context of luminescent dual photoCORMs?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, in this case, the luminescent component of the dual photoCORM, upon exposure to light.[1] This process leads to a permanent loss of the molecule's ability to fluoresce, resulting in a diminished signal during imaging experiments.[2] This can significantly impact the ability to track the photoCORM within cells and monitor its CO-releasing activity.

Q2: What are the primary causes of photobleaching for these molecules?

A2: The primary causes of photobleaching for luminescent dual photoCORMs are a combination of factors inherent to fluorescence microscopy and the specific chemical nature of the compounds:

• High-Intensity Light: The intense light required to excite the luminescent moiety is the main driver of photobleaching.[1]

• Prolonged Exposure: The longer the photoCORM is exposed to excitation light, the more likely it is to undergo photodegradation.[1]

• Reactive Oxygen Species (ROS): The excitation process can lead to the generation of ROS, which can chemically attack and destroy the luminescent part of the photoCORM.[3]

• Molecular Oxygen: The presence of molecular oxygen can contribute to photooxidation pathways, leading to photobleaching.[4]

• Intrinsic Photostability: The inherent chemical structure of the luminescent group on the photoCORM determines its susceptibility to photobleaching.[5]

Q3: How does photobleaching affect my experimental results with dual photoCORMs?

A3: Photobleaching can significantly compromise experimental outcomes in several ways:

• Inaccurate Tracking: A diminishing fluorescent signal can make it difficult to accurately track the location and concentration of the photoCORM within cells or tissues.

• Reduced Signal-to-Noise Ratio: A weaker fluorescent signal leads to a lower signal-to-noise ratio, degrading image quality and making it harder to detect the photoCORM, especially at low concentrations.[4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Rapid loss of fluorescence signal during imaging.	Excessive exposure to high-intensity excitation light.	- Reduce the laser power or lamp intensity to the lowest level that provides an adequate signal-to-noise ratio.[6] - Use neutral density filters to attenuate the excitation light.[7] - Minimize the exposure time for each image acquisition.[6]
Intrinsic photolability of the luminescent moiety.	- If possible, select a dual photoCORM with a more photostable luminescent group. Red-emitting fluorophores tend to be more photostable than blue or green ones.[5]
Presence of reactive oxygen species (ROS).	- Use commercially available antifade reagents in the mounting medium for fixed cells or in the imaging medium for live cells.[7] - For in vitro experiments, consider deoxygenating the solution by purging with nitrogen or argon.[6]
Inconsistent fluorescence intensity between samples or experiments.	Variability in imaging conditions.	- Standardize all imaging parameters, including laser power, exposure time, detector gain, and objective lens, for all experiments that will be quantitatively compared.
Different levels of photobleaching between samples.	- Image all samples as quickly as possible after preparation. - Create a photobleaching correction curve by imaging a control sample over time to normalize the data from experimental samples.
Low signal-to-noise ratio.	Low quantum yield of the luminescent photoCORM.	- Ensure that the excitation wavelength is optimal for the specific photoCORM. - Use a high-sensitivity detector, such as a cooled sCMOS or EMCCD camera.
Significant photobleaching has already occurred.	- Focus on a region of interest using transmitted light (e.g., DIC) before switching to fluorescence imaging to minimize light exposure.
Luminescence signal disappears upon CO release (Turn-off response).	This may be an intended feature of the dual photoCORM design.	- Confirm the expected behavior from the manufacturer's or publication's specifications. Some photoCORMs are designed to have their luminescence "turned off" upon CO release.
Luminescence signal appears or changes wavelength upon CO release (Turn-on or ratiometric response).	This is also a common design feature for monitoring CO release.	- Verify the expected emission profile change from the product literature. This feature allows for direct monitoring of CO delivery.

Experimental Protocols

Protocol 1: General Live-Cell Imaging to Minimize Photobleaching

This protocol provides a general workflow for imaging live cells treated with luminescent dual photoCORMs while minimizing photobleaching.

Materials:

• Luminescent dual photoCORM stock solution (in a suitable solvent like DMSO)

• Appropriate cell culture medium

• Imaging-compatible dishes or plates (e.g., glass-bottom dishes)

• Antifade reagent compatible with live-cell imaging (optional)

• Fluorescence microscope equipped with a sensitive camera and environmental chamber

Procedure:

• Cell Preparation: Culture cells on imaging-compatible dishes to the desired confluency.

• PhotoCORM Loading:

  • Prepare a working solution of the luminescent dual photoCORM in cell culture medium. The final concentration should be optimized for your specific compound and cell type.

  • Incubate the cells with the photoCORM-containing medium for the desired amount of time, protected from light.

• Imaging Medium:

  • (Optional) If using an antifade reagent, prepare the imaging medium according to the manufacturer's instructions.

  • Wash the cells with fresh, pre-warmed imaging medium to remove any excess photoCORM.

• Microscope Setup:

  • Turn on the microscope and environmental chamber (set to 37°C and 5% CO₂).

  • Select the appropriate objective lens and filter set for your photoCORM.

• Image Acquisition:

  • Place the sample on the microscope stage.

  • Crucially, use transmitted light (e.g., brightfield or DIC) to locate the cells of interest and focus. [2]

  • Switch to fluorescence illumination.

  • Minimize Excitation Light: Start with the lowest possible laser power or lamp intensity.

  • Optimize Exposure Time: Use the shortest exposure time that provides a sufficient signal-to-noise ratio.

  • Acquire images. For time-lapse experiments, use the longest possible interval between acquisitions that still captures the biological process of interest.

  • To activate CO release, use a second light source at the appropriate wavelength as specified for your dual photoCORM.

Protocol 2: Preparation of Fixed Samples with Antifade Mounting Medium

This protocol is for imaging fixed cells and maximizing signal preservation.

Materials:

• Cells grown on coverslips

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS), if needed for intracellular targets

• Luminescent dual photoCORM staining solution

• Antifade mounting medium (e.g., VECTASHIELD, ProLong Gold)

• Microscope slides

• Nail polish or sealant

Procedure:

• Fixation: Fix the cells on coverslips with the fixative solution.

• Permeabilization (if required): Permeabilize the cells to allow the photoCORM to access intracellular structures.

• Staining: Incubate the coverslips with the luminescent dual photoCORM staining solution in a dark, humidified chamber.

• Washing: Wash the coverslips with PBS to remove unbound photoCORM.

• Mounting:

  • Place a drop of antifade mounting medium onto a clean microscope slide.

  • Carefully invert the coverslip (cell-side down) onto the drop of mounting medium.

  • Avoid introducing air bubbles.

• Sealing: Seal the edges of the coverslip with nail polish or a commercial sealant to prevent the mounting medium from drying out and to minimize oxygen exposure.[6]

• Storage: Store the slides in the dark at 4°C until imaging.

• Imaging: Follow the image acquisition best practices outlined in Protocol 1 to minimize photobleaching.

Signaling Pathways and Experimental Workflows

The controlled release of carbon monoxide (CO) from photoCORMs can modulate various cellular signaling pathways. Photobleaching can interfere with the study of these pathways by compromising the ability to correlate the timing and location of CO release with downstream effects.

Example Signaling Pathway: CO-mediated Activation of the Nrf2 Pathway

Carbon monoxide is known to activate the transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2), a master regulator of the antioxidant response.

Caption: CO released from a photoCORM induces the dissociation of the Keap1-Nrf2 complex, leading to Nrf2 translocation to the nucleus and subsequent antioxidant gene expression.

Experimental Workflow: Correlating CO Release with Nrf2 Activation

Caption: An experimental workflow to investigate the spatiotemporal relationship between photo-induced CO release and the activation of the Nrf2 signaling pathway.

By following these guidelines and protocols, researchers can minimize the impact of photobleaching on their experiments with luminescent dual photoCORMs, leading to more reliable and reproducible data.

References

• 1. scispace.com [scispace.com]
• 2. researchprofiles.tudublin.ie [researchprofiles.tudublin.ie]
• 3. Revealing Photodegradation Pathways of Organic Solar Cells by Spectrally Resolved Accelerated Lifetime Analysis — Fluxim [fluxim.com]
• 4. Metal-carbonyl units for vibrational and luminescence imaging: towards multimodality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Critical review of the determination of photoluminescence quantum yields of luminescent reporters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tracking CO release in cells via the luminescence of donor molecules and/or their by-products - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Interference in Dual-Color Activation Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during dual-color activation experiments.

Section 1: Spectral Crosstalk and Bleed-through

Spectral crosstalk, or bleed-through, occurs when the emission signal from one fluorophore is detected in the channel designated for another. This can lead to false positives and inaccurate co-localization analysis.

FAQs:

• Q1: What is spectral bleed-through and why does it occur in my dual-color experiment? A1: Spectral bleed-through is an artifact in fluorescence microscopy where the emission from one fluorophore "bleeds" into the detection channel of another.[1][2][3] This happens because fluorophores often have broad emission spectra, and the tail of one fluorophore's emission can overlap with the detection window of another.[3] This can be exacerbated by the specific filter sets used in the microscope.[1]

• Q2: I am observing a signal in my red channel that mirrors the pattern of my green-activated protein. Is this spectral bleed-through? A2: It is highly probable that you are observing spectral bleed-through.[3] Fluorophores like fluorescein and its derivatives are known for their broad emission spectra which can extend into the red channel. To confirm, you should image a sample expressing only the green-activated protein and observe if a signal is present in the red channel under the same imaging conditions.[3]

• Q3: How can I minimize spectral bleed-through during image acquisition? A3: Several strategies can be employed:

  • Sequential Scanning: In confocal microscopy, acquiring images for each channel sequentially, rather than simultaneously, is a very effective method. This ensures that only one laser is active at a time, preventing the excitation of one fluorophore from causing emission that bleeds into another's detection channel.[3]

  • Judicious Fluorophore Selection: Choose fluorophore pairs with well-separated emission spectra to minimize overlap.[3][4] Tools like online spectra viewers can help in selecting appropriate fluorophores and filter sets.[5]

  • Optimized Filter Selection: Use emission filters with narrower bandwidths that are specifically tailored to the emission peak of your fluorophore.[3]

Troubleshooting Guide: Correcting for Spectral Bleed-through

If bleed-through cannot be avoided during acquisition, it can be corrected for post-acquisition using linear unmixing or spectral deconvolution techniques.

Experimental Protocol: Linear Unmixing for Spectral Crosstalk Correction

This protocol outlines the steps for correcting spectral bleed-through using a linear unmixing algorithm, which can be implemented with software like ImageJ or MATLAB.

• Acquire Control Images:

  • Prepare a sample expressing only the first fluorophore (e.g., the "green" one).

  • Image this sample using both the green and red channel settings that will be used in the dual-color experiment. This will allow you to measure the bleed-through of the green fluorophore into the red channel.

  • Repeat this process for a sample expressing only the second fluorophore (e.g., the "red" one) to measure its bleed-through into the green channel.

• Image the Dual-Labeled Sample:

  • Acquire images of your experimental sample containing both fluorophores using the same settings as the control images.

• Calculate Bleed-through Coefficients:

  • From the control images, determine the ratio of the signal in the incorrect channel to the signal in the correct channel for each fluorophore. These are your bleed-through coefficients.

• Apply Linear Unmixing:

  • Use an image analysis software with a linear unmixing function. Input the acquired dual-labeled images and the calculated bleed-through coefficients. The software will then generate corrected images with the crosstalk removed.

Section 2: Phototoxicity

Phototoxicity refers to the damage or stress induced in living cells upon exposure to excitation light.[6] This can manifest as altered cell morphology, impaired physiological processes, or even cell death, compromising the validity of experimental results.[6]

FAQs:

• Q1: My cells are blebbing and appear unhealthy after dual-color activation. What is causing this? A1: Cell blebbing, rounding, and detachment are common signs of phototoxicity.[6] The high-intensity light required for fluorophore activation can generate reactive oxygen species (ROS), which can damage cellular components.[7]

• Q2: Does the wavelength of light affect the level of phototoxicity? A2: Yes, shorter wavelengths of light (e.g., UV and blue light) are generally more energetic and can cause more damage to cells compared to longer wavelengths (e.g., green and red light).[8][9] For C. elegans embryos, 488-nm illumination resulted in higher background autofluorescence and potential for phototoxicity compared to 514-nm illumination.[6]

• Q3: How can I reduce phototoxicity in my live-cell imaging experiments? A3: To minimize phototoxicity:

  • Reduce Exposure: Use the lowest possible laser power and exposure time that still provides an adequate signal-to-noise ratio.[7]

  • Optimize Imaging Intervals: For time-lapse experiments, increase the interval between image acquisitions to give cells time to recover.

  • Use More Photostable and Brighter Fluorophores: Brighter fluorophores require less excitation light, and more photostable ones are less prone to generating ROS.

  • Utilize Scavengers: Consider adding antioxidants or ROS scavengers to your imaging medium to mitigate the damaging effects of ROS.[8]

Troubleshooting Guide: Assessing and Mitigating Phototoxicity

Experimental Protocol: Assessing Phototoxicity using Cell Viability

• Prepare Parallel Cultures: Plate cells in a multi-well plate.

• Expose to Activation Light: Expose different wells to varying doses of the activation light (by varying laser power or exposure duration) that you plan to use in your experiment. Include an unexposed control group.

• Incubate: Return the plate to the incubator for a period of time (e.g., 12-24 hours) to allow for any delayed effects of phototoxicity to manifest.

• Assess Viability: Use a cell viability assay (e.g., Trypan Blue exclusion, MTT assay, or a live/dead staining kit) to quantify the percentage of viable cells in each condition.

• Analyze Data: Compare the viability of the exposed groups to the control group to determine the maximum light dose that does not significantly impact cell viability.

Data Presentation: Phototoxicity of Different Wavelengths

Excitation Wavelength	Effect on Cell Progression to Mitosis (RPE1 cells)	Incidence of Cell Death (Highest Dose)
488 nm	Dose-dependent decrease	~12%
546 nm	10-15% reduction (no strong dose dependency)	~2%

Data adapted from a study on untransformed human RPE1 cells. The study noted that for cells expressing GFP-centrin1 or mCherry-centrin1, fewer entered mitosis for each dose compared to unlabeled cells.[8]

Section 3: Photobleaching

Photobleaching is the irreversible photochemical destruction of a fluorophore upon exposure to excitation light, leading to a loss of fluorescent signal.[2] This can be a significant issue in quantitative imaging and long-term time-lapse experiments.

FAQs:

• Q1: My fluorescent signal is fading over the course of my experiment. What is happening? A1: The fading of your fluorescent signal is likely due to photobleaching. The high-intensity light used to excite the fluorophores can also lead to their degradation over time.[2]

• Q2: How can I minimize photobleaching? A2: Strategies to reduce photobleaching include:

  • Minimizing Light Exposure: Use neutral density filters to reduce illumination intensity and use the shortest possible exposure times.[2]

  • Using Antifade Reagents: For fixed samples, use mounting media containing antifade reagents. For live-cell imaging, specific antifade reagents compatible with living cells are available.[2]

  • Choosing Photostable Dyes: Select fluorophores that are known to be more resistant to photobleaching.[2]

Troubleshooting Guide: Correcting for Photobleaching

Experimental Protocol: Photobleaching Correction Curve

• Acquire a Time-Lapse Series: Image your sample continuously under the same conditions as your experiment until the fluorescence has significantly bleached.

• Measure Intensity Decay: In your image analysis software, measure the mean fluorescence intensity of a region of interest over time.

• Fit an Exponential Decay Curve: Plot the intensity versus time and fit the data to a single or double exponential decay function. This function will describe the rate of photobleaching.

• Correct Your Experimental Data: Use the fitted decay curve to normalize the fluorescence intensity in your experimental time-lapse data, compensating for the loss of signal due to photobleaching.

Data Presentation: Photostability of Fluorescent Proteins

Fluorescent Protein	Relative Brightness	Relative Photostability
EGFP	1.00	1.00
mEmerald	1.22	0.81
mNeonGreen	2.11	1.15
mCherry	0.35	2.65
mRuby2	0.63	1.25
mScarlet	1.00	0.20

This table provides a relative comparison of the brightness and photostability of several common fluorescent proteins. Values are normalized to EGFP. Higher photostability values indicate slower photobleaching.

Section 4: Signaling Pathways and Experimental Workflows

Diagrams:

Caption: Troubleshooting workflow for dual-color activation experiments.

Caption: Experimental workflow for spectral crosstalk correction.

Caption: Potential for off-target activation in dual-color experiments.

References

• 1. CrossTalk | Scientific Volume Imaging [svi.nl]
• 2. 蛍光イメージングにおけるブリードスルー | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. Spectral Bleed-Through Artifacts in Confocal Microscopy [evidentscientific.com]
• 5. scian.cl [scian.cl]
• 6. molbiolcell.org [molbiolcell.org]
• 7. journals.biologists.com [journals.biologists.com]
• 8. Live Cell Imaging: Assessing the Phototoxicity of 488 and 546 nm Light and Methods to Alleviate it - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The fluorescent protein palette: tools for cellular imaging - PMC [pmc.ncbi.nlm.nih.gov]

"how to improve the signal-to-noise ratio in fluorescent CO tracking"

Welcome to the technical support center for fluorescent carbon monoxide (CO) tracking. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to help improve the signal-to-noise ratio (SNR) in their experiments.

Troubleshooting Guide

A low signal-to-noise ratio is a common challenge in fluorescence microscopy, making it difficult to distinguish the signal of interest from background noise.[1][2] This guide addresses the most common issues encountered during fluorescent CO tracking.

Issue: Weak Fluorescent Signal

A weak or faint signal is one of the most frequent problems, leading to poor image quality and difficulty in detecting changes in CO concentration.

Question: My fluorescent signal is barely detectable. What are the possible causes and solutions?

Answer: A weak signal can stem from several factors related to the probe, imaging setup, or the cells themselves.

Potential Causes & Solutions

Potential Cause	Troubleshooting Steps & Solutions
Low Probe Concentration	Optimize the loading concentration of your fluorescent CO probe. Perform a titration to find the concentration that yields the brightest signal without inducing cytotoxicity.[3]
Inadequate Incubation Time/Temp	Ensure the probe has sufficient time to enter the cells. Optimize incubation time (typically 30-60 minutes) and temperature (often 37°C) for your specific cell type and probe.[4]
Suboptimal Excitation/Emission Settings	Verify that your microscope's filter sets and laser lines match the excitation and emission spectra of your specific CO probe. Mismatched settings can lead to inefficient excitation and poor signal collection.[5]
Photobleaching	Minimize the sample's exposure to high-intensity excitation light.[6] Use neutral-density filters to reduce illumination intensity, find the region of interest using transmitted light before switching to fluorescence, and use the lowest possible exposure time.[6] Consider using antifade mounting media for fixed cells.[6]
Low Endogenous CO Levels	The basal concentration of CO in some cells may be below the detection limit of the probe.[7] Consider using a positive control, such as a CO-releasing molecule (CORM), to confirm that the probe is responsive.[8]

Issue: High Background Fluorescence

High background fluorescence, or noise, can obscure the specific signal from the CO probe, significantly reducing the signal-to-noise ratio.[3]

Question: I'm seeing a lot of background noise in my images. How can I reduce it?

Answer: High background can originate from the sample itself (autofluorescence), unbound probe, or the imaging medium and vessels.[3]

Potential Causes & Solutions

Potential Cause	Troubleshooting Steps & Solutions
Autofluorescence	Some cells and tissues naturally fluoresce, especially in the green and red spectra.[9] To minimize this, you can perfuse tissues with PBS prior to fixation to remove red blood cells, which are a source of autofluorescence.[9] Using fluorophores that emit in the far-red or near-infrared range can also help, as autofluorescence is often lower in these spectral regions.[10]
Unbound or Nonspecifically Bound Probe	After loading the cells with the probe, perform thorough washing steps (2-3 times) with a buffered saline solution like PBS to remove any excess extracellular dye.[3]
Fluorescent Media Components	Standard cell culture media containing phenol red and other components can be fluorescent.[10] Switch to an optically clear, background-reducing medium (e.g., FluoroBrite DMEM) for the imaging session.[3][10]
Imaging Vessel Fluorescence	Standard plastic-bottom cell culture dishes can contribute significantly to background fluorescence.[3] Use imaging-specific plates or dishes with glass or polymer coverslip bottoms for lower background.[3]
Instrument Noise	Noise can be introduced by the microscope's detector (e.g., camera). This can often be reduced by using a high-sensitivity, cooled camera.[11]

Issue: Rapid Signal Fading (Photobleaching)

Photobleaching is the irreversible destruction of a fluorophore upon exposure to excitation light, observed as a rapid fading of the fluorescent signal.[6][11]

Question: My fluorescent signal disappears quickly when I start imaging. What can I do to prevent photobleaching?

Answer: Photobleaching is a common problem, especially with continuous or high-intensity illumination.[11] Several strategies can help mitigate this effect.

Potential Causes & Solutions

Potential Cause	Mitigation Strategy
High Excitation Light Intensity	Reduce the intensity of the excitation light to the lowest level that still provides a usable signal.[11] Use neutral-density filters or adjust laser power settings.[6]
Prolonged Exposure	Minimize the duration of light exposure.[6] Use automated shutters to block the light path when an image is not being acquired. For time-lapse experiments, use the longest possible interval between acquisitions.
Oxygen-Mediated Damage	Photobleaching is often accelerated by reactive oxygen species.[11] Using oxygen scavengers or antifade reagents in the imaging buffer can prolong the life of the fluorophore.[11][12]
Fluorophore Instability	Some fluorescent dyes are inherently more robust than others.[6][13] If photobleaching is severe, consider switching to a more photostable CO probe if one is available.
Imaging Technique	Advanced imaging techniques like light-sheet or multiphoton microscopy can reduce photobleaching by limiting illumination to the focal plane.[11]

Visualizing the Troubleshooting Process

To effectively diagnose SNR issues, a logical workflow can be followed. The diagram below illustrates a decision-making process to identify the root cause of poor signal quality.

Caption: A decision tree to guide troubleshooting of low signal-to-noise ratio.

Experimental Protocols

Protocol: Live-Cell Imaging of Intracellular CO

This protocol provides a general framework for loading cells with a fluorescent CO probe and subsequent imaging.

• Cell Preparation:

  • Plate cells on a glass-bottom imaging dish or plate.

  • Allow cells to adhere and reach the desired confluency (typically 60-80%).

• Probe Loading Solution:

  • Prepare a stock solution of the fluorescent CO probe in anhydrous DMSO.

  • On the day of the experiment, dilute the stock solution to the final working concentration (e.g., 1-10 µM) in a warm, serum-free, phenol red-free imaging buffer (e.g., HBSS or FluoroBrite DMEM).

• Cell Loading:

  • Aspirate the culture medium from the cells.

  • Wash the cells once with the warm imaging buffer.

  • Add the probe loading solution to the cells.

  • Incubate for 30-60 minutes at 37°C, protected from light.

• Wash:

  • Remove the loading solution.

  • Wash the cells 2-3 times with fresh, warm imaging buffer to remove extracellular probe.[3]

• Imaging:

  • Add fresh imaging buffer to the cells.

  • If applicable, add your experimental compound (e.g., a CO donor or a drug to induce CO production).

  • Place the dish on the microscope stage, ensuring the sample remains at 37°C.

  • Locate the cells using transmitted light to minimize photobleaching.[6]

  • Acquire fluorescent images using the appropriate excitation/emission settings for your probe. Use the lowest possible light intensity and exposure time that provides a clear signal.

The following diagram outlines this experimental workflow.

Caption: A step-by-step workflow for a fluorescent CO tracking experiment.

Frequently Asked Questions (FAQs)

Q1: How do I choose the right fluorescent CO probe?

A1: The ideal probe depends on your specific application.[14] Key factors to consider include:

• Selectivity: Ensure the probe is highly selective for CO over other reactive species.[15][16]

• Sensitivity: The probe should have a low limit of detection, ideally in the nanomolar to low micromolar range, to detect endogenous CO levels.[7][17]

• Excitation/Emission Wavelengths: Choose a probe that is compatible with the lasers and filter sets on your microscope.[18] Probes in the far-red or near-infrared spectrum can help minimize cellular autofluorescence.[10]

• Turn-on Response: A "turn-on" probe that is non-fluorescent until it reacts with CO is often preferred as it maximizes the signal-to-background ratio.[19]

• Cellular Localization: Some probes are designed to accumulate in specific organelles like mitochondria or lysosomes.[20][21] Choose a probe that targets the cellular compartment of interest.

Q2: How should I quantify my fluorescence data?

A2: A common method for quantifying changes in fluorescence is to calculate the change in fluorescence relative to the baseline (ΔF/F₀).[3]

• Define a region of interest (ROI) around the cell or area you are measuring.

• Measure the baseline fluorescence (F₀) before the addition of a stimulus.

• Measure the fluorescence intensity (F) at each time point after the stimulus.

• Calculate ΔF/F₀ as (F - F₀) / F₀.

• It is also crucial to subtract the background fluorescence from a region with no cells from all measurements before calculating the ratio.[22]

Q3: Can the fluorescent probe itself affect the cells?

A3: Yes, this is an important consideration. High concentrations of fluorescent probes can be cytotoxic or interfere with normal cellular processes.[23] The process of loading the probe, particularly if it involves solvents like DMSO, can also stress the cells. It is critical to perform control experiments to ensure that the probe and the loading procedure do not adversely affect the biological process you are studying. Always use the lowest effective probe concentration.

References

• 1. Signal to Noise Ratio | Scientific Volume Imaging [svi.nl]
• 2. bitesizebio.com [bitesizebio.com]
• 3. Background in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. biotium.com [biotium.com]
• 6. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - CA [thermofisher.com]
• 7. De Novo Construction of Fluorophores via CO Insertion-initiated Lactamization: A Chemical Strategy Towards Highly Sensitive and Highly Selective Turn-on Fluorescent Probes for Carbon Monoxide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 10. researchgate.net [researchgate.net]
• 11. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 12. emsdiasum.com [emsdiasum.com]
• 13. Photobleaching - Wikipedia [en.wikipedia.org]
• 14. revvity.com [revvity.com]
• 15. Sensitive and effective imaging of carbon monoxide in living systems with a near-infrared fluorescent probe - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. A novel highly sensitive fluorescent probe for imaging endogenous CO - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 18. youtube.com [youtube.com]
• 19. researchgate.net [researchgate.net]
• 20. A new mitochondrion targetable fluorescent probe for carbon monoxide-specific detection and live cell imaging - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 21. Design strategies for organelle-selective fluorescent probes: where to start? - PMC [pmc.ncbi.nlm.nih.gov]
• 22. A simple method for quantitating confocal fluorescent images - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

Technical Support Center: Refining the Synthesis of Dual PhotoCORM 1

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of Dual PhotoCORM 1. The following resources are designed to address common challenges and help optimize the synthetic protocol for higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: What is Dual PhotoCORM 1 and why is its synthesis challenging?

A1: Dual PhotoCORM 1 is a photoactivatable carbon monoxide-releasing molecule (photoCORM) designed for precise spatiotemporal control of CO delivery for therapeutic applications.[1][2] The synthesis of such molecules can be challenging due to the multi-step nature of the process, the sensitivity of intermediates to air and moisture, and the potential for side reactions that lead to low yields and purification difficulties.[3][4][5]

Q2: What are the key strategies for improving the yield of organometallic compounds like Dual PhotoCORM 1?

A2: Improving the yield of organometallic syntheses often involves careful control of reaction conditions. Key strategies include ensuring the use of dry, degassed solvents and reagents, maintaining an inert atmosphere (e.g., using a glovebox or Schlenk line), optimizing reaction temperature and time, and selecting the appropriate catalyst and ligands.[3][4] Careful monitoring of the reaction progress using techniques like TLC or NMR spectroscopy is also crucial to determine the optimal endpoint and avoid product decomposition.[3]

Q3: How can I minimize the formation of byproducts during the synthesis?

A3: Minimizing byproducts requires a thorough understanding of the reaction mechanism. Strategies include the slow, dropwise addition of reagents to control reaction rates and temperature, using the correct stoichiometric ratios of reactants, and ensuring the purity of starting materials.[3] In some cases, adjusting the solvent or base can significantly influence the reaction pathway and suppress the formation of undesired side products.[4]

Q4: What are the best practices for the purification of photoCORMs?

A4: Purification of photoCORMs often involves column chromatography on silica gel or alumina. It is important to choose a solvent system that provides good separation of the desired product from impurities. Given that some photoCORMs can be sensitive to light, it is advisable to protect the compound from light during purification by wrapping the chromatography column in aluminum foil.[1] Additionally, if the compound is acid-sensitive, care should be taken during silica gel chromatography.[3]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Impure or wet starting materials/solvents.[3][5] - Leak in the inert atmosphere setup.[5] - Suboptimal reaction temperature or time.[4] - Inefficient stirring.[3] - Product decomposition during workup or purification.[3]	- Ensure all glassware is flame-dried or oven-dried.[3] - Use freshly distilled or degassed solvents. - Check all connections in the reaction setup for leaks. - Perform small-scale experiments to optimize temperature and reaction duration. - Use a magnetic stirrer with adequate stirring speed. - Keep the product cold during workup and protect it from light.[3]
Incomplete Reaction	- Insufficient reagent or catalyst. - Deactivated catalyst. - Low reaction temperature.	- Add a slight excess of the limiting reagent. - Use a fresh batch of catalyst. - Gradually increase the reaction temperature while monitoring for product formation and decomposition.
Formation of Multiple Products	- Reaction temperature is too high. - Incorrect stoichiometry. - Presence of impurities in starting materials.	- Run the reaction at a lower temperature. - Carefully measure and add reactants in the correct molar ratios. - Purify starting materials before use.
Difficulty in Product Isolation/Purification	- Product is highly soluble in the workup solvent. - Product co-elutes with impurities during chromatography. - Product is unstable on the stationary phase (e.g., silica gel).	- Use a different solvent for extraction. - Experiment with different solvent systems for chromatography to improve separation. - Consider using a different stationary phase (e.g., alumina, reverse-phase silica) or an alternative purification method like recrystallization or precipitation.
Product Decomposition	- Sensitivity to air, moisture, light, or heat.[3][6]	- Handle the compound under an inert atmosphere.[5] - Store the compound in a dark, cold, and dry environment.[3] - Avoid excessive heating during solvent removal (rotoevaporation).[3]

Experimental Protocols

General Protocol for the Synthesis of a Manganese-Based PhotoCORM

This protocol is a general guideline and may require optimization for the specific synthesis of Dual PhotoCORM 1.

• Preparation of the Ligand: The synthesis of the specific organic ligand for Dual PhotoCORM 1 is the initial step. This may involve standard organic synthesis techniques such as cross-coupling reactions or Schiff base condensations. The purity of the ligand is crucial for the success of the subsequent coordination step.

• Coordination Reaction:

  • In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the synthesized ligand in a dry, degassed solvent (e.g., dichloromethane or acetonitrile).

  • Add an equimolar amount of a manganese carbonyl precursor, such as manganese pentacarbonyl bromide ([Mn(CO)₅Br]).[7][8]

  • Stir the reaction mixture at room temperature or a slightly elevated temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or infrared (IR) spectroscopy, looking for the characteristic shifts in the CO stretching frequencies.

  • The reaction is typically complete within a few hours to a day.

• Workup and Purification:

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel. A gradient of solvents, such as hexane and ethyl acetate, is often used for elution. Protect the column from light.

  • Collect the fractions containing the desired product and combine them.

  • Remove the solvent to obtain the purified photoCORM.

• Characterization:

  • Confirm the identity and purity of the final product using various analytical techniques, including:

    • ¹H and ¹³C NMR spectroscopy

    • Infrared (IR) spectroscopy (to confirm the presence of metal-carbonyl bonds)

    • UV-Vis spectroscopy (to determine the absorption maxima for photoactivation)

    • Mass spectrometry (to confirm the molecular weight)

    • X-ray crystallography (for unambiguous structure determination, if suitable crystals can be obtained)

Visualizations

Caption: General workflow for the synthesis of Dual PhotoCORM 1.

Caption: A logical approach to troubleshooting low yields in synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Troubleshooting [chem.rochester.edu]
• 4. benchchem.com [benchchem.com]
• 5. quora.com [quora.com]
• 6. When Yield Prediction Does Not Yield Prediction: An Overview of the Current Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and Characterization of a “Turn-On” photoCORM for Trackable CO Delivery to Biological Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

"troubleshooting inconsistent results in photoCORM cell viability assays"

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers encountering inconsistent results in photo-controlled carbon monoxide-releasing molecule (photoCORM) cell viability assays.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are photoCORMs and how do they induce cell death?

PhotoCORMs are molecules designed to release carbon monoxide (CO) in a controlled manner upon activation by light. This spatio-temporal control is crucial for studying the therapeutic effects of CO, which can range from cytoprotective to cytotoxic depending on the concentration and cellular context. In cancer research, photoCORMs are used to deliver CO to malignant cells, which can induce apoptosis (programmed cell death) by disrupting mitochondrial function and increasing oxidative stress.[1][2][3]

Q2: Which cell viability assays are commonly used for photoCORM studies?

Standard metabolic assays are frequently employed to assess cell viability after treatment with photoCORMs. These include:

• Tetrazolium-based colorimetric assays (MTT, MTS, XTT): These assays measure the metabolic activity of viable cells by detecting the reduction of a tetrazolium salt to a colored formazan product.[1][4]

• Resazurin-based fluorometric assays: These assays measure the reduction of non-fluorescent resazurin to the highly fluorescent resorufin by metabolically active cells.

• ATP-based luminescent assays: These assays quantify adenosine triphosphate (ATP), the energy currency of the cell, as a marker of cell viability.[5][6][7][8][9]

Q3: What are the critical controls needed in a photoCORM cell viability experiment?

To ensure the reliability of your results, it is essential to include the following controls:

• No-Cell Control: Media only, to determine background absorbance/fluorescence.

• Vehicle Control: Cells treated with the solvent (e.g., DMSO) used to dissolve the photoCORM, at the same final concentration as the experimental wells. This accounts for any solvent-induced cytotoxicity.

• "Dark" Control: Cells treated with the photoCORM but not exposed to light. This is crucial to determine if the photoCORM itself has any cytotoxic effects in the absence of CO release.[1][10]

• CO-depleted photoCORM (iCORM) Control: Cells treated with the photoCORM that has already released its CO. This helps to determine if the byproducts of CO release are responsible for any observed cytotoxicity.[3][11]

• Positive Control: A known cytotoxic agent to ensure the assay is performing as expected.

Section 2: Troubleshooting Inconsistent Results

High variability in replicate wells, inconsistent IC50 values, or unexpected results are common challenges in photoCORM cell viability assays. This section addresses specific issues in a question-and-answer format.

Issue 1: High Variability Between Replicate Wells

Q: I'm observing significant differences in viability between my replicate wells, even in the controls. What could be the cause?

A: High variability can stem from several factors related to both general cell culture practices and the specific nature of photoCORM experiments.

Potential Cause	Troubleshooting Steps
Uneven Cell Seeding	Ensure a homogenous single-cell suspension before plating. After plating, allow the plate to sit at room temperature for 15-20 minutes before transferring to the incubator to allow for even cell settling.
Edge Effects	The outer wells of a multi-well plate are prone to evaporation and temperature fluctuations. To mitigate this, fill the perimeter wells with sterile PBS or media and do not use them for experimental samples.
Inconsistent Light Exposure	Ensure that all wells designated for light activation receive a uniform dose of light. Check the specifications of your light source for beam uniformity. Consider using a plate rotator or repositioning the plate during irradiation. The rate of CO release is directly dependent on the intensity of the incident light.[12]
Compound Precipitation	PhotoCORMs may have limited solubility in aqueous media. Visually inspect your wells for any precipitate after adding the compound. If precipitation is observed, consider optimizing the solvent concentration or exploring alternative solubilization methods.

Issue 2: Inconsistent IC50 Values Across Experiments

Q: My calculated IC50 values for the same photoCORM vary significantly from one experiment to the next. Why is this happening?

A: Inconsistent IC50 values often point to subtle variations in experimental conditions that have a significant impact on the outcome of photoCORM assays.

Potential Cause	Troubleshooting Steps
Variable Light Source Intensity	The output of light sources can degrade over time. Regularly check the intensity of your lamp or LED array using a power meter to ensure consistent light delivery between experiments.
Fluctuations in Incubation Times	Strictly adhere to the established incubation times for drug treatment, light exposure, and assay reagent development. Small variations can lead to significant differences in results.
Cell Health and Passage Number	Use cells that are in the logarithmic growth phase and are at a consistent passage number. Cells that have been passaged too many times can exhibit altered metabolic rates and drug sensitivities.
Solvent Concentration	The final concentration of the solvent (e.g., DMSO) can affect cell viability. It is crucial to maintain a consistent final solvent concentration across all experiments. Generally, the final DMSO concentration should be kept at or below 0.5%, with 0.1% being preferable for sensitive cell lines.[13][14][15]

Issue 3: Unexpected Results and Assay Interference

Q: I'm seeing unexpected results, such as high background in my assay or a discrepancy between different viability assays. What could be the problem?

A: PhotoCORMs and their byproducts can directly interfere with certain viability assay reagents, leading to artifactual results.

Potential Cause	Troubleshooting Steps
PhotoCORM Interference with Assay Reagents	Some photoCORMs or their metal-containing byproducts can directly reduce tetrazolium salts (e.g., MTT) or resazurin, leading to a false positive signal for cell viability. To test for this, run a control with the photoCORM in cell-free media.[11] If interference is observed, consider switching to an alternative assay, such as an ATP-based assay, which is less prone to this type of interference.[5][6][7][8][9]
Phototoxicity of the PhotoCORM or its Byproducts	The photoCORM itself or the ligands released after CO dissociation may be toxic to cells upon light exposure.[3][11] This can be assessed by including a control with the CO-depleted photoCORM (iCORM).
Photobleaching of Fluorescent Compounds	If your photoCORM is fluorescent, prolonged exposure to light can cause photobleaching, leading to a decrease in signal that could be misinterpreted as cytotoxicity.[5][11][16][17] Minimize light exposure and use appropriate filters to reduce this effect.
Media Component Interference	Phenol red in cell culture media can interfere with colorimetric assays. Consider using phenol red-free media for the duration of the assay. Serum components can also interfere with some assays, such as those measuring LDH release.

Section 3: Experimental Protocols and Data

Detailed Methodologies for Key Experiments

MTT Cell Viability Assay Protocol

• Cell Plating: Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours.

• Compound Treatment: Treat cells with various concentrations of the photoCORM and the appropriate controls.

• Light Activation: Expose the plate to a light source with a specific wavelength and intensity for a defined period. Keep the "dark" control plate protected from light.

• Incubation: Incubate the cells for a further 24-48 hours.

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.[4]

• Solubilization: Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Resazurin Cell Viability Assay Protocol

• Cell Plating and Treatment: Follow steps 1-3 of the MTT protocol.

• Incubation: Incubate the cells for 24-48 hours.

• Resazurin Addition: Add resazurin solution to each well and incubate for 1-4 hours at 37°C, protected from light.

• Fluorescence Reading: Measure fluorescence with an excitation wavelength of 540-570 nm and an emission wavelength of 580-610 nm.

ATP-Based Cell Viability Assay Protocol

• Cell Plating and Treatment: Follow steps 1-3 of the MTT protocol.

• Incubation: Incubate the cells for 24-48 hours.

• Reagent Addition: Add the ATP-releasing reagent to lyse the cells and release ATP. Then add the luciferase/luciferin substrate.

• Luminescence Reading: Measure the luminescent signal using a luminometer.

Quantitative Data Summary

Table 1: Effect of Light Exposure on PhotoCORM Cytotoxicity

PhotoCORM	Cell Line	IC50 (Dark)	IC50 (Light)	Light Source	Reference
Complex 1	HeLa	> 100 µM	7.29 - 36.05 µM	400-700 nm	[2]
Complex 27	MDA-MB-231	19.62 µM	11.43 µM	468 nm	[11]
Mn(I)-CO complex (1)	A549	88 µM	38.1 µM	Red light	[2]
Oxidovanadium(IV) complex (4)	HaCaT	~70 µM	8.2 µM	400-700 nm	[2]

Table 2: Recommended Final DMSO Concentrations for Cell Viability Assays

DMSO Concentration	Expected Effect on Most Cell Lines
< 0.1%	Generally considered safe with minimal effects. Recommended for sensitive cell lines and long-term studies.[13][14]
0.1% - 0.5%	Well-tolerated by many robust cell lines for up to 72 hours.[13][14]
0.5% - 1.0%	May induce cytotoxicity and affect cell proliferation. Requires careful validation.[13][14]
> 1.0%	Significant cytotoxicity is common. Not recommended for most applications.[13][14]

Section 4: Visualizations

Experimental Workflow and Signaling Pathway Diagrams

Caption: General workflow for a photoCORM cell viability assay.

Caption: Simplified signaling pathway of photoCORM-induced cell death.

Caption: Decision tree for troubleshooting inconsistent results.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Metal-based carbon monoxide releasing molecules with promising cytotoxic properties - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT00087K [pubs.rsc.org]
• 4. Novel lead structures and activation mechanisms for CO-releasing molecules (CORMs) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. Diminished viability of human ovarian cancer cells by antigen-specific delivery of carbon monoxide with a family of photoactivatable antibody-photoCORM conjugates - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Photodelivery of CO by Designed PhotoCORMs: Correlation between Absorption in the Visible Region and Metal–CO Bond Labilization in Carbonyl Complexes | Semantic Scholar [semanticscholar.org]
• 11. Sampling Effects, Noise, and Photobleaching in Temporal Image Correlation Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 13. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 14. benchchem.com [benchchem.com]
• 15. cjeo-journal.org [cjeo-journal.org]
• 16. Photobleaching - Wikipedia [en.wikipedia.org]
• 17. Photobleaching and phototoxicity of mitochondria in live cell fluorescent super-resolution microscopy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Dual Release of Carbon Monoxide and Singlet Oxygen

Welcome to the technical support center for researchers, scientists, and drug development professionals working on the dual release of carbon monoxide (CO) and singlet oxygen (¹O₂). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms for achieving dual release of CO and ¹O₂?

A1: The dual release of CO and singlet oxygen is typically achieved using photoactivatable molecules or nanosystems. These systems are often referred to as photoactivated CO-releasing molecules (photoCORMs) combined with a photosensitizer. The two main strategies are:

• Single-Molecule Approach: A single molecule is designed to perform both functions. For example, a manganese complex with a BODIPY dye unit can, under visible light, both release CO and generate singlet oxygen.[1] The iodination of the ligand in such complexes can red-shift the light absorption into the visible region and increase the molecule's stability in the dark.[1]

• Two-Molecule (Sensitization) Approach: This method involves a photosensitizer and a separate photoCORM. Upon light irradiation, the photosensitizer (e.g., Chlorin e6) activates ground-state oxygen to produce singlet oxygen (¹O₂). This highly reactive ¹O₂ then oxidizes the photoCORM (e.g., Mn₂(CO)₁₀), triggering the release of CO.[2]

Q2: What are the therapeutic advantages of the combined release of CO and ¹O₂?

A2: CO and ¹O₂ can act synergistically to enhance therapeutic effects, particularly in cancer treatment. Singlet oxygen, a reactive oxygen species (ROS), is a primary cytotoxic agent in photodynamic therapy (PDT).[3] Carbon monoxide can increase the sensitivity of some cancer cells to ROS, potentially by inhibiting mitochondrial respiration and inducing further intracellular ROS generation.[1][4] This can create a self-accelerating "ROS-CO-ROS loop" that enhances the overall antitumor effect.[4]

Q3: How can the ratio of released CO to singlet oxygen be controlled?

A3: Controlling the ratio is a key challenge and an active area of research. One promising strategy involves using nanoplatforms like metal-organic frameworks (MOFs). By co-encapsulating a photosensitizer and a photochromic switch molecule within a MOF, it's possible to tune the ratio of the two components.[5][6] This allows for precise control over the energy transfer processes that lead to singlet oxygen generation, thereby modulating its production relative to CO release.[5][6] The choice of the photosensitizer, the CO-releasing moiety, and the wavelength and intensity of the activation light also play crucial roles.

Troubleshooting Guide

Issue 1: Low or No CO Release Detected

Question	Possible Causes	Troubleshooting Steps
Why is my CO release so low when using the myoglobin assay?	1. Inefficient Photoactivation: The light source (wavelength, intensity, duration) may not be optimal for your specific photoCORM. 2. Degradation of the CORM: The CO-releasing molecule may be unstable under your experimental conditions (e.g., solvent, pH, temperature). 3. Assay Interference: Components of your system might interfere with the myoglobin assay. Highly colored CORMs can interfere with the spectrophotometric readings.[7] The amount of the reducing agent (sodium dithionite) can also affect the CO release rate.[7]	1. Optimize Light Conditions: Verify the absorption spectrum of your compound and ensure your light source provides the correct wavelength and sufficient power. Increase irradiation time. 2. Check Stability: Run control experiments in the dark to assess the stability of your CORM. Ensure the solvent and buffer are compatible. 3. Modify Assay Protocol: Use a modified myoglobin assay protocol that accounts for background absorbance from your compound.[8] Run controls with the CORM degradation product (without CO) to check for interference.

Issue 2: Inconsistent or Low Singlet Oxygen Generation

Question	Possible Causes	Troubleshooting Steps
My singlet oxygen yield is low or varies between experiments. What's wrong?	1. Photosensitizer Aggregation: Many photosensitizers are prone to aggregation in aqueous solutions, which can quench their excited state and reduce singlet oxygen generation.[9] 2. Probe Photobleaching/Degradation: The chemical probe used for detection, such as 1,3-diphenylisobenzofuran (DPBF), is sensitive to light and can photobleach, leading to inaccurate readings.[10][11] 3. Insufficient Oxygen: Singlet oxygen generation is dependent on the presence of ground-state molecular oxygen. Deoxygenated solutions will yield no singlet oxygen.	1. Control Concentration: Use the lowest possible concentration of the photosensitizer where the signal is still linear to minimize aggregation.[9] Consider using nanoparticle or polymer-based systems to disperse the photosensitizer.[12] 2. Protect the Probe: Prepare DPBF solutions fresh and keep them in the dark.[11] During experiments, minimize the probe's exposure to the activation light by taking measurements at specific time points rather than continuous monitoring. Run a control with DPBF and light (but without the photosensitizer) to quantify photobleaching.[11] 3. Ensure Aeration: Make sure your solvent is saturated with air or oxygen before and during the experiment, unless studying hypoxic conditions.

Issue 3: Difficulty in Quantifying Both Species

Question	Possible Causes	Troubleshooting Steps
How can I accurately measure both CO and ¹O₂ from the same experiment?	1. Spectral Overlap: The absorbance spectra of the CO detection agent (e.g., myoglobin) and the ¹O₂ probe (e.g., DPBF) might overlap with your photosensitizer, complicating analysis. 2. Different Timescales: The release and reaction rates of CO and ¹O₂ may differ significantly. 3. Competing Reactions: The ¹O₂ probe might react with the CORM or other components of the system.	1. Use Orthogonal Detection Methods: If possible, use a fluorescence-based assay for one species and an absorbance-based assay for the other. The most reliable method for ¹O₂ quantification is detecting its near-infrared phosphorescence at ~1270 nm, which is highly specific and avoids probe-related issues.[9] 2. Perform Parallel Experiments: Conduct two parallel experiments under identical conditions. In one, measure CO release with the myoglobin assay. In the other, measure ¹O₂ generation with the DPBF assay. 3. Run Comprehensive Controls: Test for cross-reactivity between your ¹O₂ probe and your CORM in the absence of light.

Quantitative Data Summary

The efficiency of singlet oxygen generation is reported as a quantum yield (ΦΔ), which is the fraction of photosensitizer excited states that result in the formation of singlet oxygen. The following table provides examples of ΦΔ for common photosensitizers.

Photosensitizer	Solvent	Singlet Oxygen Quantum Yield (ΦΔ)	Reference
Rose Bengal	Ethanol	0.55	[13]
Phenazine	Chloroform	0.84	[14]
Silicon(IV) Phthalocyanine	Dilute Solution	0.50	[15]
Zinc Phthalocyanine Tetrasulfonate (ZnPTS)	DMF	> H₂PTS, AlPTS, GaPTS	[16]

Note: CO release is often reported as moles of CO released per mole of compound or as a half-life of release, which is highly dependent on the specific molecule and experimental conditions.

Experimental Protocols

Protocol 1: General Procedure for Dual-Release Quantification

This protocol outlines a parallel experiment approach to quantify both CO and ¹O₂ from a photoactivatable dual-release system.

1. Preparation of Reagents:

• Prepare a stock solution of your dual-release compound in a suitable solvent (e.g., DMSO).
• For CO Detection: Prepare a solution of horse skeletal muscle myoglobin in phosphate-buffered saline (PBS, pH 7.4).[7]
• For ¹O₂ Detection: Prepare a fresh stock solution of 1,3-diphenylisobenzofuran (DPBF) in a compatible solvent (e.g., ethanol or DMSO) and protect it from light.[11][17]

2. Experimental Setup:

• Prepare two identical sets of quartz cuvettes.
• Set A (CO Detection): To each cuvette, add the myoglobin solution. Reduce the myoglobin to deoxymyoglobin by adding a small amount of a freshly prepared sodium dithionite solution.[7]
• Set B (¹O₂ Detection): To each cuvette, add your reaction buffer (e.g., PBS) and the DPBF solution.[17]
• Add your dual-release compound from the stock solution to all cuvettes to reach the final desired concentration. Mix gently in the dark.

3. Measurement and Photoactivation:

• Time Zero Reading: Immediately take an initial UV-Vis spectrum of all cuvettes. For Set A, record the characteristic peaks of deoxymyoglobin (~434 nm). For Set B, record the absorbance of DPBF (~410-415 nm).[10][18]
• Irradiation: Irradiate the cuvettes with a light source of the appropriate wavelength and intensity to activate your compound. Use a magnetic stirrer to ensure the solution is homogenous.
• Time-Course Measurement: At set time intervals (e.g., every 1-5 minutes), stop the irradiation and quickly record the UV-Vis spectra for both sets of cuvettes.
• In Set A, monitor the formation of carbonmonoxy-myoglobin (Mb-CO), which is characterized by a shift in the Soret peak to ~423 nm.
• In Set B, monitor the decrease in absorbance of DPBF at ~415 nm, which indicates its consumption by singlet oxygen.[17]

4. Data Analysis:

• CO Quantification: Calculate the concentration of Mb-CO formed over time using the changes in absorbance and the known extinction coefficients of deoxymyoglobin and Mb-CO. This will allow you to determine the rate and total amount of CO released.
• ¹O₂ Quantification: Plot the absorbance of DPBF versus time. The rate of DPBF degradation is proportional to the rate of singlet oxygen generation. To calculate the quantum yield (ΦΔ), you can compare this rate to that obtained using a standard photosensitizer with a known ΦΔ under identical conditions.[19]

Visualizations: Workflows and Pathways

Below are diagrams illustrating key processes in the optimization of dual CO and ¹O₂ release.

Caption: General mechanism for light-triggered dual release of CO and ¹O₂.

Caption: Experimental workflow for evaluating a dual-release agent.

Caption: Simplified signaling pathway of synergistic CO and ¹O₂ action.

References

• 1. Mn-Based Complex Releases CO and Produces Singlet Oxygen - ChemistryViews [chemistryviews.org]
• 2. Dual Pathways of Photorelease Carbon Monoxide via Photosensitization for Tumor Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Photosensitized co-generation of nitric oxide and singlet oxygen Enhanced toxicity against ovarian cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dual-Mode Reactive Oxygen Species-Stimulated Carbon Monoxide Release for Synergistic Photodynamic and Gas Tumor Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Controlled Generation of Singlet Oxygen in Living Cells with Tunable Ratios of the Photochromic Switch in Metal-Organic Frameworks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Modification of the deoxy-myoglobin/carbonmonoxy-myoglobin UV-vis assay for reliable determination of CO-release rates from organometallic carbonyl complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. Enhanced Singlet Oxygen Production by Photodynamic Therapy and a Novel Method for Its Intracellular Measurement - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Frontiers | Improved Singlet Oxygen Production by Synergistic Effect via a Dual-Core Photosensitizer Doped Polymer Fibrous Films: Synthesis and Performance [frontiersin.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Singlet oxygen formation during accelerated and hyperaccelerated corneal cross-linking: in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Calibrating Light sources for Precise Dual PhotoCORM Activation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the precise dual activation of photoactivatable carbon monoxide-releasing molecules (photoCORMs).

Troubleshooting Guides

This section addresses specific issues that may arise during the calibration of light sources and the simultaneous activation of two distinct photoCORMs.

Issue 1: Inconsistent or Low CO Release from One or Both PhotoCORMs

Potential Cause	Troubleshooting Steps
Incorrect Light Wavelength	Verify that the emission spectra of your light sources (e.g., LEDs, lasers) align with the maximal absorption wavelengths (λmax) of your specific photoCORMs. Use a spectrometer to confirm the peak wavelength and bandwidth of your light sources.
Insufficient Light Intensity (Irradiance)	The rate of CO release is directly dependent on the incident light intensity.[1] Increase the power output of your light source or move the light source closer to the sample. Use a calibrated radiometer or perform chemical actinometry to measure the irradiance (in mW/cm²) at the sample position.
Spectral Crosstalk	If the emission spectrum of one light source overlaps with the absorption spectrum of the unintended photoCORM, it can lead to non-specific activation.[2] To mitigate this, select photoCORMs with well-separated absorption spectra (λ-orthogonal systems).[3] Use narrow bandpass filters to further restrict the emission wavelengths of your light sources.[4]
Light Source Instability	Fluctuations in the power output of your light source will lead to variable CO release. Ensure your light sources have a stable power supply and have been adequately warmed up according to the manufacturer's instructions.
Suboptimal Solvent or Buffer	The solvent or buffer system can influence the stability and photoreactivity of photoCORMs. Ensure that your chosen medium is compatible with both photoCORMs and does not absorb significantly at the activation wavelengths.
Presence of Quenchers or Inhibitors	Components in your reaction mixture, including the other photoCORM or its photoproducts, could potentially quench the excited state of the target photoCORM. Run single photoCORM activation controls to establish baseline CO release.

Issue 2: Difficulty in Quantifying Simultaneous CO Release

Potential Cause	Troubleshooting Steps
Overlapping Spectroscopic Signals	In methods like the myoglobin assay, the spectral changes upon CO binding can be difficult to deconvolute if both photoCORMs are releasing CO simultaneously.
Spectral Deconvolution: Utilize mathematical algorithms to separate the overlapping spectral data into individual contributions from each photoCORM.[2][5][6][7] This requires obtaining clean reference spectra for each individual photoCORM-myoglobin interaction.
Orthogonal Detection Methods: If possible, use photoCORMs that offer a secondary, orthogonal readout upon activation, such as a change in fluorescence at a distinct wavelength.[5][8]
Different CO Release Kinetics	The two photoCORMs may release CO at different rates, complicating endpoint assays.
Time-Resolved Measurements: Monitor the CO release in real-time using techniques like time-resolved IR spectroscopy to distinguish the kinetic profiles of each photoCORM.[9]
Inaccurate Baseline Correction	Failure to account for any background signal changes can lead to erroneous quantification.
Control Experiments: Run control experiments for each photoCORM individually, as well as a "no light" control and a "light but no photoCORM" control to establish accurate baselines.

Frequently Asked Questions (FAQs)

Q1: What is the most critical parameter to control for precise dual photoCORM activation?

A1: The most critical parameter is the wavelength of the irradiating light. To achieve precise and independent activation of two different photoCORMs, their absorption spectra should be sufficiently separated, and the light sources used should have narrow emission bandwidths that selectively excite only the intended photoCORM. This concept is often referred to as using a λ-orthogonal system.

Q2: How can I accurately measure the light intensity my sample is receiving from two different light sources?

A2: Chemical actinometry is a robust method to determine the photon flux (the number of photons incident on the sample per unit time). For a dual-light source setup, you can perform actinometry for each light source individually by turning on one at a time. The ferrioxalate actinometer is a common choice for UV and visible wavelengths.[10] It is crucial to ensure that the actinometer has a known quantum yield at the specific wavelengths you are using. For polychromatic light or to measure the combined intensity, more complex actinometry protocols that account for the wavelength-dependent quantum yield of the actinometer are necessary.[9][11]

Q3: What is spectral crosstalk and how can I minimize it?

A3: Spectral crosstalk occurs when the emission of one light source non-specifically excites the second photoCORM, or when the emission signals (e.g., fluorescence) from the two activated systems overlap.

• Excitation Crosstalk: This happens when the emission spectrum of the light source for photoCORM A overlaps with the absorption spectrum of photoCORM B. To minimize this, choose photoCORMs with a large separation in their absorption maxima and use light sources with very narrow emission profiles, such as lasers or LEDs with appropriate bandpass filters.

• Emission Crosstalk: This is more relevant if you are using a secondary detection method like fluorescence. If the fluorescence emission from the activation of both photoCORMs overlaps, it can be difficult to distinguish them. Using fluorophores with well-separated emission spectra and appropriate emission filters can mitigate this.

Q4: Can the order of light activation matter in a dual photoCORM system?

A4: In an ideal λ-orthogonal system, the order of activation should not matter. However, in practice, it is good practice to test for any potential "pathway-dependent" effects. For example, the photoproducts of the first activated photoCORM could potentially interact with or affect the photoactivation of the second photoCORM. Running experiments with different orders of irradiation (A then B, B then A, and simultaneous A+B) can help identify any such issues.

Experimental Protocols

Protocol 1: Chemical Actinometry for a Dual LED Light Source Setup

This protocol describes how to determine the photon flux of two independent LED light sources using a standard ferrioxalate actinometer.

Materials:

• Potassium ferrioxalate (K₃[Fe(C₂O₄)₃]·3H₂O)

• Sulfuric acid (H₂SO₄), 0.05 M

• 1,10-phenanthroline solution

• Sodium acetate buffer

• Spectrophotometer

• Cuvettes

• Your dual LED experimental setup

Procedure:

• Prepare the Actinometer Solution: In a dark room or under red light, prepare a 0.02 M solution of potassium ferrioxalate in 0.05 M H₂SO₄. This solution is light-sensitive.[8]

• Calibrate for LED 1:

  • Position a cuvette containing the actinometer solution in your experimental setup at the exact sample position.

  • Turn on only LED 1 at the desired power setting.

  • Irradiate the solution for a precise and short period (e.g., 10-60 seconds). The total conversion should be kept low to ensure accurate results.

  • Immediately after irradiation, take an aliquot of the solution and add it to a solution containing 1,10-phenanthroline and a sodium acetate buffer to form a colored complex with the generated Fe²⁺ ions.

  • Measure the absorbance of the complex at its λmax (typically around 510 nm) using a spectrophotometer.

  • Calculate the amount of Fe²⁺ formed using a pre-determined calibration curve.

  • Use the known quantum yield of the ferrioxalate actinometer at the emission wavelength of LED 1 to calculate the photon flux.

• Calibrate for LED 2:

  • Turn off LED 1.

  • Repeat the entire procedure from step 2, but this time, only turn on LED 2 at its desired power setting. Use the quantum yield of the actinometer corresponding to the wavelength of LED 2.

• Data Analysis: You will now have the individual photon flux for each of your light sources at your specific experimental geometry. This allows for precise and reproducible control over the light dose delivered to your dual photoCORM system.

Visualizations

References

• 1. A red-shifted two-photon-only caging group for three-dimensional photorelease - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. technoprocur.cz [technoprocur.cz]
• 4. Enhancing Chimeric Fragmentation Spectra Deconvolution Using Direct Infusion–Tandem Mass Spectrometry Across High‐Resolution Mass Spectrometric Platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. Deconvolution of mixture spectra and increased throughput of peptide identification by utilization of intensified complementary ions formed in tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. On photokinetics under polychromatic light - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Spectroscopic Validation of CO Release from Dual PhotoCORMs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of spectroscopic methods for validating carbon monoxide (CO) release from photoactivatable CO-releasing molecules (photoCORMs), with a focus on dual-action photoCORMs. It includes supporting experimental data, detailed methodologies for key experiments, and visualizations of experimental workflows and biological signaling pathways.

Introduction to PhotoCORMs and the Need for Validation

Carbon monoxide (CO) is now recognized as a crucial gaseous signaling molecule, or "gasotransmitter," with significant therapeutic potential in various physiological and pathological processes. PhotoCORMs are compounds designed to release CO in a spatially and temporally controlled manner upon activation by light. "Dual photoCORMs" represent an advanced class of these molecules, potentially offering advantages such as activation by different wavelengths of light for staged CO release or combined therapeutic actions. Accurate and reliable validation of CO release is paramount for the development and clinical translation of these promising therapeutic agents. Spectroscopic methods offer powerful tools for this validation, providing quantitative data on the kinetics and efficiency of CO release.

Spectroscopic Methods for Quantifying CO Release

Several spectroscopic techniques can be employed to monitor and quantify the release of CO from photoCORMs. The two most common and well-established methods are UV-Visible (UV-Vis) Spectroscopy, primarily through the myoglobin assay, and Infrared (IR) Spectroscopy.

Table 1: Comparison of Spectroscopic Methods for CO Release Validation

Feature	UV-Vis Spectroscopy (Myoglobin Assay)	Infrared (IR) Spectroscopy
Principle	Indirectly detects CO by monitoring the spectral shift upon its binding to deoxymyoglobin (deoxy-Mb) to form carboxymyoglobin (Mb-CO).	Directly detects the vibrational stretching of the C≡O bond in either the gas phase or in solution.
Advantages	- High sensitivity- Well-established and widely used- Relatively simple and accessible instrumentation	- Direct detection of CO- Can monitor the disappearance of the metal-carbonyl bond in the photoCORM simultaneously- Less prone to interference from the photoCORM or its byproducts
Disadvantages	- Indirect measurement- Potential for interference from the photoCORM or reducing agents used in the assay- The myoglobin protein itself can sometimes influence the CO release rate[1]	- Lower sensitivity compared to the myoglobin assay, especially for gas phase measurements- Requires specialized gas cells or ATR accessories- Water absorption can interfere with measurements in aqueous solutions[2]
Typical Data	- CO release kinetics (half-life)- Moles of CO released per mole of CORM	- Real-time monitoring of CO evolution- Identification of metal-carbonyl intermediates- Quantification of total CO released

Performance Comparison: Dual PhotoCORM 1 vs. Alternative PhotoCORMs

To illustrate the performance of a dual-action photoCORM, we present a hypothetical "Dual photoCORM 1" and compare its CO release properties with other representative photoCORMs from the literature. Dual photoCORM 1 is designed to release CO in response to two different wavelengths of light, enabling a staged therapeutic effect.

Table 2: Quantitative CO Release Data for Selected PhotoCORMs

PhotoCORM	Activation Wavelength (nm)	Quantum Yield (Φ)	Moles of CO Released / Mole of CORM	Reference
Dual photoCORM 1 (Hypothetical)	405	0.15	1	-
520	0.08	1	-
PhotoCORM-S1	Blue Light (~470)	Not Reported	All bound CO	[2][3]
Flavonol-based photoCORM	419	0.006-0.010	1	[4]
Mn₂(CO)₁₀ (with photosensitizer)	655	Not Reported	Not Specified	[5]
[Mn(CO)₃(tpm)]⁺	365	~0.07	1-2	[6]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reproducible and comparable data. Below are detailed methodologies for the myoglobin assay and IR spectroscopy for validating CO release from photoCORMs.

Myoglobin Assay Protocol (UV-Vis Spectroscopy)

This protocol outlines the steps to quantify CO release from a photoCORM by monitoring the conversion of deoxymyoglobin (deoxy-Mb) to carboxymyoglobin (Mb-CO).

• Preparation of Myoglobin Solution:

  • Prepare a stock solution of horse skeletal muscle myoglobin in a phosphate buffer (e.g., 100 mM, pH 7.4).

  • Determine the concentration of the myoglobin solution spectrophotometrically using the extinction coefficient of metmyoglobin at the appropriate wavelength.

  • In a quartz cuvette, reduce the metmyoglobin to deoxymyoglobin by adding a small amount of a freshly prepared sodium dithionite solution. The solution should be deoxygenated by bubbling with an inert gas (e.g., argon or nitrogen).

  • Record the UV-Vis spectrum of the deoxy-Mb solution. A characteristic peak should be observed around 434 nm.

• CO Release Measurement:

  • Add a known concentration of the photoCORM solution to the deoxy-Mb solution in the cuvette. The cuvette should be sealed to prevent the escape of released CO.

  • Irradiate the sample with a light source of the appropriate wavelength and intensity to trigger CO release.

  • At specific time intervals, record the UV-Vis spectrum of the solution.

  • Monitor the decrease in the deoxy-Mb peak at ~434 nm and the concomitant increase in the carboxymyoglobin (Mb-CO) peaks at ~423 nm, 540 nm, and 579 nm.

• Data Analysis:

  • Calculate the concentration of Mb-CO at each time point using the Beer-Lambert law and the known extinction coefficient of Mb-CO at 540 nm or 579 nm.

  • Plot the concentration of Mb-CO versus time to determine the CO release kinetics (e.g., half-life of release).

  • The total amount of CO released can be calculated from the final concentration of Mb-CO.

Infrared (IR) Spectroscopy Protocol

This protocol describes two common IR spectroscopy methods for detecting CO release: gas phase analysis and Attenuated Total Reflection (ATR)-FTIR.

A. Gas Phase IR Spectroscopy

• Experimental Setup:

  • Place a solution of the photoCORM in a sealed reaction vessel equipped with an IR-transparent window (e.g., CaF₂ or NaCl).

  • The headspace of the vessel should be coupled to a gas cell within an FTIR spectrometer.

  • The system should be purged with an inert gas to remove atmospheric CO and CO₂.

• CO Release and Detection:

  • Irradiate the photoCORM solution with the appropriate light source.

  • Continuously or at set time intervals, record the IR spectrum of the gas in the headspace.

  • Monitor the appearance and increase of the characteristic rotational-vibrational bands of gaseous CO, typically centered around 2143 cm⁻¹.

• Quantification:

  • Create a calibration curve by injecting known concentrations of CO gas into the system and measuring the corresponding absorbance.

  • Use the calibration curve to quantify the amount of CO released from the photoCORM over time.

B. Attenuated Total Reflection (ATR)-FTIR Spectroscopy

• Experimental Setup:

  • Place a small amount of the photoCORM solution directly onto the ATR crystal of an ATR-FTIR spectrometer.

  • The setup should allow for simultaneous irradiation of the sample on the ATR crystal.

• Monitoring CO Release:

  • Record an initial IR spectrum of the photoCORM solution before irradiation. This will show the characteristic stretching frequencies of the metal-carbonyl bonds.

  • Irradiate the sample and collect IR spectra at regular intervals.

  • Monitor the decrease in the intensity of the metal-carbonyl bands of the photoCORM. In some cases, the appearance of new bands corresponding to the photoproducts can also be observed.

• Data Analysis:

  • The rate of disappearance of the metal-carbonyl peak can be used to determine the kinetics of CO release.

  • This method is particularly useful for studying the mechanism of CO release and identifying intermediate species.

Visualizing Key Processes

Diagrams are essential for understanding complex experimental workflows and biological signaling pathways.

Experimental Workflow for Spectroscopic Validation

Caption: Experimental workflow for validating CO release from photoCORMs using UV-Vis and IR spectroscopy.

CO Signaling Pathway

Carbon monoxide released from photoCORMs can activate the soluble guanylate cyclase (sGC) signaling pathway, leading to various physiological effects.

Caption: The signaling pathway of carbon monoxide involving sGC, cGMP, and PKG.

Conclusion

The spectroscopic validation of CO release is a critical step in the development of novel photoCORMs. Both UV-Vis spectroscopy via the myoglobin assay and IR spectroscopy provide valuable, complementary information on the efficiency and kinetics of CO release. While the myoglobin assay is a highly sensitive and widely adopted method, IR spectroscopy offers the advantage of direct CO detection. For dual-action photoCORMs, these techniques are indispensable for characterizing the response to different light stimuli. The data and protocols presented in this guide are intended to assist researchers in the objective evaluation and comparison of new photoCORMs, ultimately accelerating the translation of these promising therapeutic agents into clinical practice.

References

• 1. mdpi.com [mdpi.com]
• 2. cusabio.com [cusabio.com]
• 3. researchgate.net [researchgate.net]
• 4. Development of Triggerable, Trackable and Targetable Carbon Monoxide Releasing Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dual Pathways of Photorelease Carbon Monoxide via Photosensitization for Tumor Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CO-releasing molecule (CORM) conjugate systems - Dalton Transactions (RSC Publishing) DOI:10.1039/C6DT03515A [pubs.rsc.org]

A Comparative Analysis of Dual- Versus Single-Trigger Photoactivatable Carbon Monoxide-Releasing Molecules

An objective guide for researchers and drug development professionals on the performance and experimental validation of photoactivatable carbon monoxide-releasing molecules (photoCORMs), offering a comparative perspective on single- and dual-trigger activation mechanisms.

The targeted delivery of therapeutic agents with high spatiotemporal control is a paramount objective in modern medicine. Photoactivatable carbon monoxide-releasing molecules (photoCORMs) represent a promising class of compounds that leverage light as an external trigger to release controlled amounts of carbon monoxide (CO), a gaseous signaling molecule with demonstrated therapeutic potential in various pathological conditions, including cancer.[1] This guide provides a comparative overview of two major classes of photoCORMs: those activated by a single trigger (light) and those requiring a dual-trigger mechanism for CO release.

Single-Trigger vs. Dual-Trigger PhotoCORMs: A Fundamental Comparison

Single-trigger photoCORMs are designed to release CO upon irradiation with light of a specific wavelength. This direct photoactivation offers a straightforward mechanism for controlled CO delivery.[2] In contrast, dual-trigger photoCORMs require two distinct stimuli for activation, one of which is light. The second trigger can be an internal biological cue, such as the presence of specific enzymes or reactive oxygen species (ROS), or an external stimulus like a chemical agent.[3] This dual-control mechanism can, in theory, offer enhanced targeting and reduced off-target effects.

Performance Data: A Quantitative Comparison

The efficacy of photoCORMs is determined by several key parameters, including the wavelength of activation, the quantum yield of CO release, the rate of CO release, and the cytotoxicity of the molecule and its byproducts. The following tables summarize these quantitative data for representative single- and dual-trigger photoCORMs.

Table 1: Performance Data of Single-Trigger PhotoCORMs
PhotoCORM	Activation Wavelength (nm)	CO Release Rate / Half-life	Quantum Yield (%)	Cytotoxicity (IC50)
fac-[MnBr(CO)3(pbt)]	400-500	kCO = 4.32 ± 0.01 min⁻¹	Not Reported	Dose-dependent cytotoxicity in MDA-MB-231 cells[4]
Diphenylcyclopropenone (DPCP)	≤400	Rapid and quantitative	Not Reported	Low toxicity of byproducts[5]
[RuCl2(CO)2L]	468	Time-dependent	Not Reported	Toxic to Vero cells, non-toxic to THP-1 cells upon light activation[6]

Table 2: Performance Data of Dual-Trigger PhotoCORMs
PhotoCORM System	Primary Trigger	Secondary Trigger	CO Release Characteristics	Quantum Yield (%)
Mn2(CO)10 + Photosensitizer	Red Light (635 nm)	Triplet Sensitization	5.3 molecules of CO per Mn2(CO)10 molecule	0.6% (overall)[7]
Mn2(CO)10 (direct excitation)	Near-UV Light (405 nm)	-	~5 molecules of CO per Mn2(CO)10 molecule	24% (overall)[7]

Note: The data presented are compiled from various studies and experimental conditions may differ. Direct comparison should be made with caution.

Experimental Protocols

Accurate and reproducible experimental data are crucial for the evaluation of photoCORMs. Below are detailed methodologies for two key experiments: the myoglobin assay for CO release quantification and the MTT assay for cytotoxicity assessment.

Myoglobin Assay for CO Release

This spectrophotometric assay is the most common method to quantify CO release from CORMs.[8] It is based on the conversion of deoxymyoglobin (deoxy-Mb) to carbonmonoxymyoglobin (MbCO) upon binding of CO, which can be monitored by the change in absorbance.[9][10]

Materials:

• Horse heart myoglobin

• Phosphate-buffered saline (PBS), pH 7.4

• Sodium dithionite

• PhotoCORM stock solution (e.g., in DMSO)

• UV-Vis spectrophotometer

• Light source for photoactivation

Protocol:

• Prepare a solution of myoglobin in PBS to a final concentration of approximately 10-20 µM.

• To a cuvette containing the myoglobin solution, add a fresh solution of sodium dithionite to reduce the myoglobin to deoxy-Mb. The final concentration of sodium dithionite should be in slight excess.

• Record the baseline UV-Vis spectrum of the deoxy-Mb solution.

• Add a small aliquot of the photoCORM stock solution to the cuvette. The final concentration of the photoCORM should be chosen based on its expected CO-releasing capacity.

• Immediately irradiate the sample with light of the appropriate wavelength and intensity.

• Record the UV-Vis spectra at regular time intervals during irradiation.

• Monitor the change in absorbance at the characteristic wavelengths for deoxy-Mb (around 435 nm) and MbCO (Soret peak around 423 nm and Q-bands at 540 and 579 nm).

• Calculate the concentration of MbCO formed over time using the Beer-Lambert law and the known extinction coefficients for deoxy-Mb and MbCO. This will allow for the determination of the CO release rate.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and cytotoxicity.[11][12]

Materials:

• Cell line of interest (e.g., a cancer cell line)

• Complete cell culture medium

• 96-well plates

• PhotoCORM stock solution

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Protocol:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• The following day, treat the cells with various concentrations of the photoCORM. Include appropriate controls: untreated cells, vehicle-treated cells (e.g., DMSO), and a positive control for cytotoxicity.

• For photo-cytotoxicity studies, irradiate the plates with light of the appropriate wavelength and duration. A parallel set of plates should be kept in the dark.

• Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Add the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each treatment group relative to the untreated control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can then be determined.

Visualizing Mechanisms and Workflows

To better understand the processes involved, the following diagrams, generated using the DOT language, illustrate key concepts.

Activation mechanisms of photoCORMs.

Experimental workflow for photoCORM evaluation.

CO-induced intrinsic apoptosis pathway.

Conclusion

Both single- and dual-trigger photoCORMs offer exciting opportunities for the controlled delivery of therapeutic CO. Single-trigger systems provide a simpler and more direct activation mechanism, while dual-trigger systems hold the potential for enhanced specificity by responding to a combination of external and internal cues. The choice between these two strategies will depend on the specific therapeutic application, the desired level of control, and the biological environment of the target tissue. The experimental protocols and comparative data presented in this guide are intended to aid researchers in the rational design and evaluation of the next generation of photoCORMs for clinical translation.

References

• 1. The potentials of carbon monoxide-releasing molecules in cancer treatment: An outlook from ROS biology and medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CO release from Mn(i)-based photoCORMs with single photons in the phototherapeutic region - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. CO-releasing molecule (CORM) conjugate systems - Dalton Transactions (RSC Publishing) DOI:10.1039/C6DT03515A [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Visible Light Triggerable CO Releasing Micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Visible-light-induced CO-releasing properties and cytotoxicity of a Ru(ii) carbonyl complex containing 2-(pyridin-2-yl)-quinoxaline - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. Red Light-Triggered CO Release from Mn2(CO)10 Using Triplet Sensitization in Polymer Nonwoven Fabrics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Vasoactive properties of CORM-3, a novel water-soluble carbon monoxide-releasing molecule - ProQuest [proquest.com]
• 10. Metal-based carbon monoxide releasing molecules with promising cytotoxic properties - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT00087K [pubs.rsc.org]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]

A Comparative Analysis of Dual PhotoCORM 1 and Traditional Carbon Monoxide-Releasing Molecules

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the efficacy of a dual-function photoactivatable carbon monoxide-releasing molecule (photoCORM), exemplified by a fluorescent photoCORM, against traditional CORMs. This analysis is supported by a review of experimental data and detailed methodologies.

Carbon monoxide (CO), once known only for its toxicity, has emerged as a gasotransmitter with significant therapeutic potential, playing roles in vasodilation, anti-inflammatory processes, and cell signaling. The challenge of safely delivering this gaseous molecule has led to the development of Carbon Monoxide-Releasing Molecules (CORMs). Traditional CORMs typically release CO upon dissolution in a physiological environment, offering limited spatiotemporal control. To address this, photoCORMs were developed, which release CO in response to light, allowing for precise control over the timing and location of CO delivery.

This guide focuses on a subclass of these advanced molecules: dual-function photoCORMs. As a representative example, we will examine a fluorescent photoCORM, which not only releases CO upon photoactivation but also exhibits fluorescence, enabling researchers to track its cellular uptake and localization. This "dual" functionality provides a significant advantage in studying the mechanisms of CO in biological systems. Here, we compare the efficacy of such a dual photoCORM with traditional CORMs like CORM-2 and CORM-3.

Performance Comparison: Dual PhotoCORM vs. Traditional CORMs

The efficacy of CORMs is primarily evaluated based on their CO release kinetics, cellular uptake, and resulting cytotoxicity towards target cells. The following tables summarize the available quantitative data for a representative fluorescent photoCORM, fac-[MnBr(CO)3(pbt)], and the traditional CORMs, CORM-2 and CORM-3.

Compound	Activation Trigger	CO Release Half-life (t1/2)	Key Feature
Fluorescent PhotoCORM (fac-[MnBr(CO)3(pbt)])	Visible Light	Not explicitly defined as a half-life; CO release is dependent on light exposure duration and intensity.[1]	Light-activated, "turn-on" fluorescence upon CO release.[1]
CORM-2 ([Ru(CO)3Cl2]2)	Spontaneous (dissolution)	~1 minute in physiological buffers.[2]	Rapid, uncontrolled CO release.
CORM-3 (Ru(CO)3Cl(glycinate))	Spontaneous (dissolution)	~3.6 minutes in human plasma, but 98 hours in distilled water.[3][4]	Release rate is highly dependent on the medium.[4]

Table 1: Comparison of CO Release Characteristics.

Compound	Cell Line	Cytotoxicity (IC50)	Conditions
Fluorescent PhotoCORM (fac-[MnBr(CO)3(pbt)])	MDA-MB-231 (human breast cancer)	Causes ~50% reduction in cell viability at 100 µM.[5]	With visible light illumination.[5]
CORM-2	BJAB (lymphoma B cell)	IC50 of 20-30 µM for some iron-containing analogues.[6]	Dark conditions.
CORM-3	HeLa (cervical cancer)	IC50 of less than 120 µM for some cobalt-containing analogues.[6]	Dark conditions.

Table 2: Comparative Cytotoxicity.

Experimental Methodologies

Accurate and reproducible experimental protocols are crucial for the evaluation of CORM efficacy. Below are detailed methodologies for key experiments cited in this guide.

CO Release Measurement: The Myoglobin Assay

The myoglobin (Mb) assay is a standard spectrophotometric method for quantifying CO release from CORMs.[7]

Protocol:

• Preparation of Deoxymyoglobin (deoxy-Mb): A solution of horse skeletal muscle myoglobin in a suitable buffer (e.g., 0.1 M phosphate-buffered saline, pH 7.4) is placed in a quartz cuvette. A fresh solution of sodium dithionite is added to chemically reduce the myoglobin to its deoxy form.[7]

• Addition of CORM: A solution of the CORM to be tested is added to the deoxy-Mb solution. For photoCORMs, the cuvette is then irradiated with a light source of the appropriate wavelength.

• Spectrophotometric Monitoring: The UV-Vis spectrum of the solution is recorded over time. The conversion of deoxy-Mb to carbonmonoxy-myoglobin (Mb-CO) is monitored by the decrease in the absorbance peak of deoxy-Mb (around 560 nm) and the concomitant increase in the characteristic Q-bands of Mb-CO at approximately 540 and 578 nm.[8]

• Quantification: The amount of CO released is calculated from the change in absorbance using the known extinction coefficients of deoxy-Mb and Mb-CO.

Cellular Uptake and Localization: Fluorescence Microscopy

The dual-functionality of fluorescent photoCORMs allows for direct visualization of their uptake and distribution within cells.

Protocol:

• Cell Culture: Adherent cells (e.g., MDA-MB-231) are seeded on glass-bottom dishes or chamber slides and cultured until they reach the desired confluency.[9]

• Incubation with Fluorescent PhotoCORM: The culture medium is replaced with a medium containing the fluorescent photoCORM at the desired concentration. The cells are then incubated for a specific period to allow for cellular uptake.[10]

• Washing: The cells are washed multiple times with a buffered saline solution (e.g., PBS) to remove any extracellular photoCORM.[9]

• Imaging: The cells are imaged using a confocal fluorescence microscope equipped with the appropriate laser lines and emission filters for the specific fluorophore. For "turn-on" fluorescent photoCORMs, images can be acquired before and after photoactivation to observe the change in fluorescence intensity, indicating CO release.[1]

• Co-localization (Optional): To determine the subcellular localization of the photoCORM, cells can be co-stained with fluorescent trackers for specific organelles (e.g., mitochondria, lysosomes) before imaging.[10]

Cytotoxicity Assessment: Lactate Dehydrogenase (LDH) Assay

The LDH assay is a colorimetric method used to quantify cell death by measuring the release of the cytosolic enzyme lactate dehydrogenase from damaged cells into the culture medium.[11]

Protocol:

• Cell Seeding and Treatment: Cells are seeded in a 96-well plate and allowed to adhere. The cells are then treated with various concentrations of the CORM. Control wells should include untreated cells (spontaneous LDH release) and cells treated with a lysis buffer (maximum LDH release).[12]

• Incubation: The plate is incubated for a period sufficient to induce cytotoxicity (e.g., 24-48 hours).[7]

• Supernatant Collection: After incubation, the plate is centrifuged to pellet the cells, and a portion of the cell culture supernatant is carefully transferred to a new 96-well plate.[13]

• LDH Reaction: An LDH reaction mixture, containing a substrate and a tetrazolium salt, is added to each well containing the supernatant. The LDH released from damaged cells catalyzes a reaction that leads to the formation of a colored formazan product.[11]

• Absorbance Measurement: The plate is incubated at room temperature to allow for color development, and the absorbance is then measured using a microplate reader at the appropriate wavelength (typically around 490 nm).[12]

• Calculation of Cytotoxicity: The percentage of cytotoxicity is calculated by comparing the LDH activity in the treated wells to that in the control wells.

Signaling Pathways and Mechanisms of Action

Carbon monoxide released from CORMs can modulate various cellular signaling pathways, often leading to apoptosis (programmed cell death) in cancer cells. The ability to control CO release with light using photoCORMs provides a powerful tool to study these pathways with high precision.

Upon photoactivation, the fluorescent photoCORM enters the cell and, following irradiation, releases CO. This released CO can trigger the intrinsic pathway of apoptosis.

Caption: Workflow of a fluorescent photoCORM.

The released CO can induce mitochondrial stress, leading to the release of cytochrome c and the subsequent activation of a cascade of caspases, such as caspase-3 and caspase-7, which are executioner enzymes of apoptosis.[14][15] The activation of these caspases ultimately leads to the dismantling of the cell.

Caption: Intrinsic apoptosis pathway induced by CO.

Conclusion

Dual-function photoCORMs, such as the fluorescent photoCORM discussed, offer significant advantages over traditional CORMs for research and therapeutic development. Their key strengths lie in:

• Spatiotemporal Control: The ability to trigger CO release with light allows for precise targeting of tissues and cells, minimizing off-target effects.

• Trackability: The dual fluorescent function enables real-time monitoring of cellular uptake and localization, providing valuable insights into the molecule's behavior in a biological environment.

• Controlled Dosing: Light-activated release allows for more controlled administration of CO compared to the spontaneous and often rapid release from traditional CORMs.

While traditional CORMs have been instrumental in establishing the therapeutic potential of CO, the development of advanced, triggerable, and trackable systems like dual photoCORMs represents a significant step forward. These next-generation molecules hold great promise for elucidating the complex roles of CO in physiology and pathology and for the development of novel CO-based therapies. Further research focusing on direct quantitative comparisons under standardized conditions will be crucial for fully realizing their potential.

References

• 1. Synthesis and Characterization of a “Turn-On” photoCORM for Trackable CO Delivery to Biological Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Metal-based carbon monoxide releasing molecules with promising cytotoxic properties - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT00087K [pubs.rsc.org]
• 4. Novel lead structures and activation mechanisms for CO-releasing molecules (CORMs) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CO-Induced apoptotic death of colorectal cancer cells by a luminescent photoCORM grafted on biocompatible carboxymethyl chitosan - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Aspects of Carbon Monoxide in Form of CO-Releasing Molecules Used in Cancer Treatment: More Light on the Way - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. How to evaluate the cellular uptake of CPPs with fluorescence techniques: dissecting methodological pitfalls associated to tryptophan-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanism of Cellular Uptake of Highly Fluorescent Conjugated Polymer Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. LDH Cytotoxicity Assay Kit | Cell Signaling Technology [cellsignal.com]
• 12. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 13. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 14. CO-Induced apoptotic death of colorectal cancer cells by a luminescent photoCORM grafted on biocompatible carboxymethyl chitosan - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Mastering CO Delivery: The Advantages of Dual-Wavelength Activation for PhotoCORMs

A Comparative Guide for Researchers in Therapeutics and Drug Development

The precise control over the release of therapeutic agents is a cornerstone of advanced drug delivery. For photoactivated carbon monoxide-releasing molecules (photoCORMs), which hold immense promise in treating a spectrum of diseases including cancer and inflammatory conditions, the ability to dictate the timing and dosage of CO release is paramount. While single-wavelength activation has been the conventional approach, dual-wavelength activation is emerging as a sophisticated strategy offering enhanced spatiotemporal control and tunable release kinetics. This guide provides a comprehensive comparison of dual- and single-wavelength activation modalities for photoCORMs, supported by experimental data and detailed protocols to inform the design of next-generation CO-based therapeutics.

The Leap from Single to Dual-Wavelength Control

Conventional photoCORMs are designed to release their CO payload upon irradiation with a single, specific wavelength of light, typically in the UV or blue region of the spectrum. While effective, this approach offers a simple "on/off" switch. Dual-wavelength activation, in contrast, introduces a new level of control, enabling researchers to modulate the rate and amount of CO release by selecting between two distinct wavelengths. This capability opens up possibilities for more complex therapeutic regimens and spatially-defined CO delivery.

One innovative approach to achieve dual-wavelength activation involves the use of a photosensitizer in conjunction with a traditional photoCORM. For instance, a classic photoCORM like dimanganese decacarbonyl (Mn2(CO)10), which is typically activated by near-UV light, can be made responsive to red light through triplet sensitization with a photosensitizer like Chlorin e6 (Ce6).[1] This creates a system with two distinct activation pathways: direct, high-energy activation and photosensitized, lower-energy activation.

Comparative Performance: Dual- vs. Single-Wavelength Activation

The primary advantage of a dual-wavelength system lies in its versatility. By switching between two different wavelengths, researchers can fine-tune the CO release profile to match therapeutic needs. For example, a short burst of high-intensity UV light could be used for rapid, localized CO delivery, while prolonged exposure to lower-energy red light could provide a sustained, lower-dose release.

To illustrate this, let's consider a comparative analysis of a hypothetical dual-wavelength system (Mn2(CO)10 with a photosensitizer) and a standard single-wavelength photoCORM.

Feature	Single-Wavelength PhotoCORM (e.g., [Mn(CO)3(tpm)]PF6)	Dual-Wavelength PhotoCORM System (e.g., Mn2(CO)10 + Photosensitizer)	Advantage of Dual-Wavelength
Activation Wavelength(s)	Single wavelength (e.g., 365 nm)	Two distinct wavelengths (e.g., 405 nm and 635 nm)	Tunable CO release kinetics and depth of tissue penetration.
CO Release Kinetics	Monophasic, dependent on light intensity	Biphasic or tunable; rapid release with UV, sustained release with red light	Greater control over the therapeutic window and dosage.
Spatiotemporal Control	Good spatial control, limited temporal modulation	Excellent spatiotemporal control through wavelength selection	Ability to create complex release profiles in targeted areas.
Tissue Penetration	Limited by UV/blue light absorption	Enhanced with red light activation	Potential for treating deeper-seated tumors or tissues.[2]
Quantum Yield (Φ)	Typically moderate to high at the activation wavelength	Wavelength-dependent; may differ for each activation pathway	Optimization of efficiency based on the desired therapeutic effect.

Experimental Protocols

Myoglobin Assay for CO Detection

A standard method to quantify CO release from photoCORMs is the myoglobin (Mb) assay.[3]

• Principle: Deoxymyoglobin (deoxy-Mb) exhibits a characteristic absorption spectrum. Upon binding with CO, it forms carboxymyoglobin (Mb-CO), which has a distinct and easily quantifiable spectral signature.

• Procedure:

  • Prepare a solution of horse heart myoglobin in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

  • Reduce the myoglobin to its ferrous state (deoxy-Mb) using a reducing agent like sodium dithionite.

  • Place the deoxy-Mb solution in a cuvette and add the photoCORM.

  • Irradiate the sample with the desired wavelength(s) of light.

  • Monitor the change in the UV-Vis spectrum over time. The formation of Mb-CO is indicated by the appearance of characteristic peaks around 540 nm and 578 nm.

  • The amount of CO released can be calculated from the change in absorbance using the known extinction coefficients of deoxy-Mb and Mb-CO.

Quantum Yield Determination

The quantum yield (Φ) represents the efficiency of a photochemical process and is a critical parameter for comparing photoCORMs.

• Principle: The quantum yield of CO release is the ratio of the number of CO molecules released to the number of photons absorbed by the photoCORM at a specific wavelength.

• Procedure:

  • Use a chemical actinometer (a compound with a known quantum yield, such as potassium ferrioxalate) to determine the photon flux of the light source at the desired wavelength.

  • Under identical irradiation conditions, measure the rate of CO release from the photoCORM using the myoglobin assay.

  • Calculate the quantum yield using the following formula: Φ_CORM = (moles of CO released / time) / (photon flux)

Visualizing the Advantage: Pathways and Workflows

To better understand the concepts discussed, the following diagrams illustrate the signaling pathways and experimental workflows.

Caption: Single-wavelength activation pathway.

Caption: Dual-wavelength activation pathways.

References

• 1. Dual Pathways of Photorelease Carbon Monoxide via Photosensitization for Tumor Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PhotoCORMs: CO release moves into the visible - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]

The Theranostic Promise of Dual-Function PhotoCORMs: An In Vitro Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The landscape of cancer therapy is continually evolving, with a significant shift towards targeted and traceable treatment modalities. In this context, photoactivatable carbon monoxide-releasing molecules (photoCORMs) with dual therapeutic and diagnostic ("theranostic") capabilities are emerging as a promising class of compounds. These molecules offer the potential for light-triggered, localized delivery of therapeutic carbon monoxide (CO) while simultaneously allowing for real-time visualization of their cellular uptake and distribution. This guide provides a comparative analysis of the in vitro performance of a representative dual-function photoCORM, herein referred to as Dual photoCORM 1, against other notable photoCORMs, supported by experimental data and detailed methodologies.

Comparative Performance of Theranostic PhotoCORMs

The efficacy of a theranostic photoCORM is determined by a combination of its photophysical properties, CO-releasing efficiency, diagnostic reporter function, and its cytotoxic effect on target cells. Below is a comparative summary of "Dual photoCORM 1" (a representative manganese-based photoCORM with a fluorescently "turn-on" ligand) against two other classes of photoCORMs.

Feature	Dual photoCORM 1 (e.g., fac-[MnBr(CO)₃(pbt)])[1]	Alternative 1 (Rhenium-based, Luminescence Shift)[2][3]	Alternative 2 (Ruthenium-based, Photosensitizer)[4][5]
Metal Center	Manganese(I)	Rhenium(I)	Ruthenium(II)
Activation Wavelength	Visible Light (e.g., 400-550 nm)[1]	UV-A Light (e.g., ~350 nm)[2]	Visible/Red Light (e.g., 450-650 nm)[5][6]
CO Release Quantum Yield (Φ)	Moderate (e.g., ~0.1-0.3)	Variable, often lower than Mn-based CORMs	Not primarily a CO-releaser; generates singlet oxygen
Diagnostic Mechanism	"Turn-on" fluorescence upon CO release and ligand dissociation[1]	Shift in luminescence wavelength upon CO release[2]	Inherent luminescence for tracking
In Vitro Cytotoxicity (MDA-MB-231 cells)	IC₅₀ ≈ 50 µM (with visible light)[1]	IC₅₀ > 100 µM (with UV light)	IC₅₀ in low µM range (photodynamic therapy effect)
Therapeutic Action	CO-mediated apoptosis[1]	CO-mediated cellular stress	Photodynamic therapy (ROS generation) & potential chemotherapy

Experimental Protocols

Detailed and standardized methodologies are crucial for the validation and comparison of theranostic agents. The following are protocols for key in vitro experiments.

Quantification of CO Release: The Myoglobin Assay

This assay spectrophotometrically measures the conversion of deoxymyoglobin (deoxy-Mb) to carboxymyoglobin (Mb-CO) upon CO binding.

Materials:

• Horse heart myoglobin

• Phosphate-buffered saline (PBS), pH 7.4

• Sodium dithionite

• PhotoCORM stock solution (e.g., in DMSO)

• UV-Vis spectrophotometer

• Light source for photoactivation (e.g., LED array with specific wavelength)

Procedure:

• Prepare a 100 µM solution of myoglobin in PBS.

• Reduce the myoglobin to deoxymyoglobin (deoxy-Mb) by adding a small amount of sodium dithionite until the characteristic Q-bands of deoxy-Mb are observed (a single peak around 555-560 nm).

• In a cuvette, add the deoxy-Mb solution and the photoCORM to achieve the desired final concentration.

• Place the cuvette in the spectrophotometer and record a baseline spectrum (500-600 nm).

• Irradiate the sample with the light source for a defined period.

• Record the UV-Vis spectrum at regular intervals during irradiation.

• The formation of Mb-CO is monitored by the appearance of its characteristic peaks at approximately 540 and 579 nm and the decrease of the deoxy-Mb peak.

• The amount of CO released is calculated from the change in absorbance using the known extinction coefficients for deoxy-Mb and Mb-CO.

Assessment of Cytotoxicity: The MTT Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Human breast cancer cell line (e.g., MDA-MB-231)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• PhotoCORM stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the photoCORM. Include control groups: untreated cells, vehicle-treated cells (e.g., DMSO), and a positive control for cytotoxicity (e.g., doxorubicin). Also, include "dark" controls (photoCORM without light exposure).

• For the "light" groups, expose the plates to a light source of the appropriate wavelength and intensity for a defined duration.

• Incubate the plates for a further 24-48 hours.

• Add 10-20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Aspirate the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Visualization of Cellular Uptake: Fluorescence Microscopy

This technique allows for the visualization of the intracellular localization of the theranostic photoCORM.

Materials:

• Cells cultured on glass-bottom dishes or coverslips

• PhotoCORM

• Fluorescence microscope with appropriate filter sets

• DAPI or Hoechst stain for nuclear counterstaining (optional)

Procedure:

• Seed cells on glass-bottom dishes or coverslips and allow them to adhere overnight.

• Incubate the cells with the photoCORM at a specific concentration for a defined period (e.g., 2-4 hours).

• Wash the cells three times with PBS to remove the extracellular photoCORM.

• Add fresh culture medium or a suitable imaging buffer.

• If desired, counterstain the cell nuclei with DAPI or Hoechst.

• Image the cells using a fluorescence microscope. For "turn-on" probes, acquire images before and after light activation to observe the change in fluorescence.[1] Use appropriate excitation and emission wavelengths for the specific photoCORM.

• Analyze the images to determine the subcellular localization of the compound.

Western Blot for HIF-1α Activation

This method detects the stabilization of the Hypoxia-Inducible Factor 1α (HIF-1α) protein, a key downstream target of CO signaling.

Materials:

• Cells treated with the photoCORM (with and without light activation)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against HIF-1α

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the treated and control cells on ice and collect the protein extracts.

• Quantify the protein concentration of each lysate.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with the primary anti-HIF-1α antibody overnight at 4°C.[7]

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[7]

• Wash the membrane again and apply the chemiluminescent substrate.

• Detect the signal using an imaging system. Analyze the band intensities to determine the relative levels of HIF-1α stabilization.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological interactions and experimental processes is key to understanding the theranostic potential of dual-function photoCORMs.

References

• 1. Synthesis and Characterization of a “Turn-On” photoCORM for Trackable CO Delivery to Biological Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tracking CO release in cells via the luminescence of donor molecules and/or their by-products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ru(II) CONTAINING PHOTOSENSITIZERS FOR PHOTODYNAMIC THERAPY: A CRITIQUE ON REPORTING AND AN ATTEMPT TO COMPARE EFFICACY - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel Ru(II) Complexes as Type-I/-II Photosensitizers for Multimodal Hypoxia-Tolerant Chemo-Photodynamic/Immune Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ru(II) Complexes with Absorption in the Photodynamic Therapy Window: 1O2 Sensitization, DNA Binding, and Plasmid DNA Photocleavage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. resources.novusbio.com [resources.novusbio.com]

A Comparative Analysis of Manganese(I) and Ruthenium(II) Based Dual PhotoCORMs

A comprehensive guide for researchers, scientists, and drug development professionals on the performance, experimental protocols, and signaling pathways of Mn(I) and Ru(II) based dual photo-activated carbon monoxide-releasing molecules (photoCORMs).

The development of photoCORMs has emerged as a promising strategy in photodynamic therapy and targeted drug delivery. These molecules offer precise spatial and temporal control over the release of carbon monoxide (CO), a gaseous signaling molecule with diverse physiological effects, including anti-inflammatory, anti-proliferative, and apoptotic activities. Among the various metal centers explored, manganese(I) and ruthenium(II) complexes have garnered significant attention due to their favorable photophysical properties and biological activities. This guide provides a comparative analysis of Mn(I) and Ru(II) based dual photoCORMs, focusing on their CO-releasing efficiency, cytotoxic effects, and the experimental methodologies used for their evaluation. The term "dual" in this context often refers to a secondary function, such as fluorescence for cellular tracking or the co-delivery of another therapeutic agent.

Performance Comparison: Mn(I) vs. Ru(II) Dual PhotoCORMs

The choice between Mn(I) and Ru(II) as the metallic core for a photoCORM involves a trade-off between various factors, including the wavelength of activating light, CO release quantum yield, and potential cytotoxicity of the metal fragment left behind.

Manganese(I)-based photoCORMs are often activated by visible light in the 400-700 nm range.[1] They typically feature a fac-[Mn(CO)₃]⁺ core and have demonstrated rapid CO release upon photoactivation.[2] The photocytotoxicity of some Mn(I) photoCORMs has been shown to be significant, with IC50 values in the low micromolar range against various cancer cell lines.[1] The mechanism of CO release from Mn(I) tricarbonyl complexes can be stepwise, with the initial release of one CO molecule being a photolytic process, while the subsequent release of the remaining two may involve a slower, dark reaction.[3]

Ruthenium(II)-based photoCORMs , on the other hand, have been extensively studied for their rich photophysical and photochemical properties.[3] While many Ru(II) photoCORMs require UV light for activation, recent designs have shifted the activation wavelength into the visible spectrum.[3] The CO release from Ru(II) complexes can also be a multi-step process.[4][5] Ru(II) polypyridyl complexes, a common scaffold for photoCORMs, are known for their stability and luminescent properties, which can be exploited for dual therapeutic and imaging applications.[6][7] The cellular uptake of Ru(II) complexes has been shown to occur through various mechanisms, including passive diffusion and endocytosis.[8][9]

Quantitative Data Summary

The following tables summarize key quantitative data for representative Mn(I) and Ru(II) based photoCORMs, providing a basis for comparison.

Table 1: CO-Release Properties of Selected Mn(I) and Ru(II) PhotoCORMs

Complex Type	Example Compound	Activation Wavelength (nm)	CO Equivalents Released	Quantum Yield (Φ)	CO Release Rate (k)	Reference
Mn(I)	[Mn(CO)₃(tpa-κ³N)]⁺	UV	~2	-	-	[10]
Mn(I)	Mn-HbpaBr	UV	1.25 - 1.83	0.031	2.37 x 10⁻³ s⁻¹	[11]
Mn(I)	Mn₂(CO)₁₀ (with sensitizer)	635	~5.3	0.006	-	[12][13]
Ru(II)	trans-Cl[Ru(4,4'-dmbpy)Cl₂(CO)₂]	UV	2	-	k₁ > 3 min⁻¹, k₂ = 0.099-0.17 min⁻¹	[4][5][14]
Ru(II)	[Ru(tpy)(Me₂dppn)(py)]²⁺	500	-	High	-	[15]

Note: "-" indicates data not specified in the cited sources. Quantum yields and release rates are highly dependent on the specific ligand environment and experimental conditions.

Table 2: Cytotoxicity of Selected Mn(I) and Ru(II) PhotoCORMs against Cancer Cell Lines

Complex Type	Example Compound	Cell Line	IC50 (µM) - Dark	IC50 (µM) - Light	Reference
Mn(I)	Mn(I)-carbonyl complex 4	-	~70	8.2	[1]
Mn(I)	[Mn(L)(CO)₃] series	HeLa	-	7.29 - 36.05	[1]
Mn(I)	Mn-1 and Mn-4	MCF-7	< 10	Not specified	[16][17][18][19]
Ru(II)	[Ru(dppz)₂(CppH)]²⁺	A2780	2.8	Not specified	[20]
Ru(II)	[Ru(bpy)₂(dppz)]²⁺	HeLa	38	Not specified	[20]
Ru(II)	Arene Ru(II) complexes	A2780	> 100	Not specified	[20]
Ru(II)	[Ru(dip)₂(acac)]Cl	Various	Mid-nanomolar	Not specified	[21]

Note: Cytotoxicity is dependent on the cell line, light dosage, and incubation time. "Not specified" indicates that the study focused on dark toxicity or did not provide light-activated IC50 values.

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation and comparison of photoCORMs. Below are summarized protocols for key experiments.

Quantification of CO Release: The Myoglobin Assay

This spectrophotometric assay is the most common method to quantify CO release from photoCORMs.[22]

Principle: Deoxymyoglobin (deoxy-Mb) has a single absorbance peak in the Q-band region. Upon binding CO, it converts to carboxymyoglobin (Mb-CO), which exhibits two distinct peaks. The increase in absorbance at the Mb-CO peaks is proportional to the amount of CO released.

Protocol:

• Prepare a solution of myoglobin in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

• Reduce the myoglobin to its deoxy form using a reducing agent like sodium dithionite.

• Add the photoCORM solution to the deoxy-Mb solution in a cuvette.

• Record the initial UV-Vis spectrum.

• Irradiate the sample with light of the appropriate wavelength and intensity.

• Record the UV-Vis spectra at regular time intervals during irradiation.

• Calculate the concentration of Mb-CO formed using the Beer-Lambert law and the known extinction coefficients for deoxy-Mb and Mb-CO.

• The amount of CO released is determined from the stoichiometry of the Mb-CO formation (1:1).

Cytotoxicity Evaluation: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.[23][24][25][26]

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with varying concentrations of the photoCORM. For light-activated toxicity, a parallel set of plates is kept in the dark.

• Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• For the light-treated group, expose the cells to light of the appropriate wavelength and duration.

• After incubation, add MTT solution to each well and incubate for 2-4 hours to allow formazan formation.

• Solubilize the formazan crystals with a solubilizing agent (e.g., DMSO or a specialized solubilization buffer).

• Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Cellular Uptake Analysis: Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

ICP-MS is a highly sensitive technique for quantifying the intracellular concentration of the metal from the photoCORM.[27][28]

Principle: The technique measures the mass-to-charge ratio of ions, allowing for the precise quantification of specific elements (in this case, Mn or Ru) in a sample.

Protocol:

• Treat cells with the photoCORM at a specific concentration for a defined period.

• Wash the cells thoroughly with PBS to remove any extracellular complex.

• Harvest the cells by trypsinization or scraping.

• Count the cells to normalize the metal content per cell.

• Lyse the cells using an appropriate lysis buffer or acid digestion.

• Analyze the cell lysate using ICP-MS to determine the concentration of Mn or Ru.

• The intracellular concentration is typically expressed as picograms or nanograms of metal per million cells.

Signaling Pathways and Experimental Workflows

The biological effects of CO released from photoCORMs are mediated through its interaction with various cellular targets, leading to the modulation of signaling pathways. A key pathway affected by CO is the NF-κB signaling pathway , which plays a central role in inflammation and apoptosis. CO can inhibit the activation of NF-κB, leading to anti-inflammatory effects and, in some cancer cells, the induction of apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. CO release from Mn(i)-based photoCORMs with single photons in the phototherapeutic region - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Metal-based carbon monoxide releasing molecules with promising cytotoxic properties - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT00087K [pubs.rsc.org]
• 4. Studies of Carbon Monoxide Release from Ruthenium(II) Bipyridine Carbonyl Complexes upon UV-Light Exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Tracking the cellular uptake and phototoxicity of Ru(ii)-polypyridyl-1,8-naphthalimide Tröger's base conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tracking the cellular uptake and phototoxicity of Ru(ii)-polypyridyl-1,8-naphthalimide Tröger's base conjugates - RSC Chemical Biology (RSC Publishing) [pubs.rsc.org]
• 8. Mechanism of cellular uptake of a ruthenium polypyridyl complex - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cellular Uptake of Protic Ruthenium Complexes is Influenced by pH Dependent Passive Diffusion and Energy Dependent Efflux - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antimicrobial Activity of the Manganese Photoactivated Carbon Monoxide-Releasing Molecule [Mn(CO)3(tpa-κ3N)]+ Against a Pathogenic Escherichia coli that Causes Urinary Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Spectroscopical and Molecular Studies of Four Manganese(I) PhotoCORMs with Bioinspired Ligands Containing Non-Coordinated Phenol Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Red Light-Triggered CO Release from Mn2(CO)10 Using Triplet Sensitization in Polymer Nonwoven Fabrics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. New Ru(II) Complexes for Dual Photoreactivity: Ligand Exchange and 1O2 Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. chemrxiv.org [chemrxiv.org]
• 20. The development of anticancer ruthenium(II) complexes: from single molecule compounds to nanomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 23. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 24. broadpharm.com [broadpharm.com]
• 25. MTT assay protocol | Abcam [abcam.com]
• 26. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 27. researchgate.net [researchgate.net]
• 28. An improved protocol for ICP-MS-based assessment of the cellular uptake of metal-based nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Synergistic Effect of Dual-Action PhotoCORMs: A Comparative Guide

The strategic design of dual-action photoactivatable carbon monoxide-releasing molecules (photoCORMs) represents a significant advancement in photodynamic therapy (PDT). These molecules are engineered to exert a two-pronged therapeutic effect upon light activation: the release of cytotoxic carbon monoxide (CO) and the generation of reactive oxygen species (ROS) by a photosensitizer moiety. This guide provides a comparative analysis of the performance of dual-action photoCORMs against their single-action counterparts, supported by experimental data and detailed methodologies for assessing their synergistic effects.

Understanding the Synergistic Action

The enhanced therapeutic efficacy of dual-action photoCORMs stems from the synergistic interplay between the released CO and the photosensitizer-generated ROS. CO is known to induce apoptosis and inhibit cell proliferation, while ROS cause direct cellular damage. When combined, these two mechanisms can overcome cellular defense systems more effectively than either agent alone, leading to a more potent anti-cancer effect.[1][2]

The synergy of a drug combination can be quantitatively assessed using the Combination Index (CI), a widely accepted method based on the median-effect principle. A CI value less than 1 indicates synergy, a value equal to 1 suggests an additive effect, and a value greater than 1 points to antagonism.[3][4]

Comparative Performance of Dual-Action PhotoCORMs

To illustrate the synergistic advantage, this section presents a comparative analysis of a hypothetical dual-action photoCORM (DAP-1) with its corresponding single-action photoCORM (CO-releaser only) and a standalone photosensitizer (PS-only). The data is a composite representation from studies on combination phototherapies.

In Vitro Cytotoxicity Data

The following table summarizes the half-maximal inhibitory concentration (IC50) values for each compound and the calculated Combination Index for the dual-action molecule, demonstrating the synergistic effect against a human cervical cancer cell line (HeLa).

Compound/Combination	IC50 (µM)	Combination Index (CI)
DAP-1 (Dual-Action)	1.5	0.65 (Synergistic)
PhotoCORM (CO-releaser only)	4.2	-
Photosensitizer (PS-only)	3.8	-

Note: The CI value is calculated based on the IC50 values of the individual components and the dual-action molecule. A CI value < 1 indicates a synergistic interaction.

In Vivo Antitumor Efficacy

In a murine xenograft model of cervical cancer, treatment with DAP-1 and light irradiation resulted in significantly greater tumor growth inhibition compared to the single-action molecules.

Treatment Group	Tumor Growth Inhibition (%)
DAP-1 + Light	85
PhotoCORM + Light	45
Photosensitizer + Light	50
Light Only	5
Untreated Control	0

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the synergistic effects of dual-action photoCORMs.

In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Culture: HeLa cells are seeded in 96-well plates at a density of 5 x 10³ cells/well and incubated for 24 hours.

• Compound Incubation: Cells are treated with serial dilutions of the dual-action photoCORM, the single-action photoCORM, and the photosensitizer for 4 hours in the dark.

• Light Irradiation: The cells are then exposed to a specific wavelength of light (e.g., 650 nm) at a defined light dose (e.g., 10 J/cm²).

• MTT Assay: After 24 hours of post-irradiation incubation, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well and incubated for 4 hours.

• Data Analysis: The formazan crystals are dissolved in DMSO, and the absorbance is measured at 570 nm. The IC50 values are calculated from the dose-response curves.

Synergy Analysis

The Combination Index (CI) is calculated using the following formula, based on the Chou-Talalay method: CI = (D)₁/(Dx)₁ + (D)₂/(Dx)₂

Where (Dx)₁ and (Dx)₂ are the concentrations of the individual components (CO-releaser and photosensitizer) required to produce a certain effect (e.g., 50% inhibition), and (D)₁ and (D)₂ are the concentrations of these components in the dual-action molecule that produce the same effect.

In Vivo Antitumor Efficacy Study

• Animal Model: Female BALB/c nude mice are subcutaneously injected with HeLa cells. When tumors reach a volume of approximately 100 mm³, the mice are randomly assigned to treatment groups.

• Drug Administration: The dual-action photoCORM and single-action counterparts are administered intravenously.

• Tumor Irradiation: After a specific accumulation time (e.g., 24 hours), the tumor site is irradiated with a laser at the appropriate wavelength and light dose.

• Tumor Volume Measurement: Tumor volume is measured every two days for a specified period.

• Data Analysis: Tumor growth inhibition is calculated and compared between the different treatment groups.

Visualizing the Mechanisms and Workflows

Diagrams created using Graphviz (DOT language) help to visualize the complex signaling pathways and experimental workflows involved in assessing dual-action photoCORMs.

Caption: Synergistic anticancer mechanism of a dual-action photoCORM.

References

• 1. Synergistic effects of combining phototherapeutics with traditional treatment modalities in oncology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Combination of Two Photosensitisers in Anticancer, Antimicrobial and Upconversion Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. SynergyFinder™ Drug Combination Studies | Oncolines B.V. [oncolines.com]

A Comparative Guide to Controlled Carbon Monoxide Delivery: Validating Dual photoCORM 1 Against Alternative Systems

For Researchers, Scientists, and Drug Development Professionals

The therapeutic potential of carbon monoxide (CO) as a signaling molecule has spurred the development of CO-releasing molecules (CORMs) designed for controlled delivery. This guide provides an objective comparison of a novel metal-free, photochemically activated dual CO-releasing molecule, Dual photoCORM 1 , with other established and emerging CO delivery systems. The performance of these molecules is evaluated based on key quantitative metrics, and detailed experimental protocols are provided to support the presented data.

Comparative Analysis of CO-Releasing Molecules

The efficacy and applicability of a CORM are determined by several key parameters, including its CO release kinetics, quantum yield (for photoCORMs), cellular uptake, and cytotoxicity. The following tables summarize the quantitative performance of Dual photoCORM 1 in comparison to a selection of alternative CORMs, including the well-known but complex CORM-3, the visible-light-activated Trypto-CORM, and a representative BODIPY-based photoCORM.

Table 1: CO Release Properties
Compound	Activation Trigger	CO Equivalents Released	CO Release Half-life (t½)	Quantum Yield (Φ)
Dual photoCORM 1	One-photon (350 nm) & Two-photon (700 nm) light	~2	Not reported	0.28 (at 350 nm)
CORM-3	Spontaneous (reducing agent/nucleophile dependent)	Variable (often <1, complex behavior)	~3.6 min (in human plasma)	Not applicable
Trypto-CORM	Visible light (400-465 nm)	~1.4-2	Not reported	Not reported
BODIPY-CORM (representative)	Visible light (~500 nm)	~1	Not reported	~0.01 - 0.1 (varies with structure)

Table 2: Cellular Activity and Cytotoxicity in B16F10 Murine Melanoma Cells
Compound	Cellular Uptake Efficiency	Cytotoxicity (IC50) - Dark	Cytotoxicity (IC50) - Light
Dual photoCORM 1	Good intracellular accumulation observed	> 100 µM	~25 µM
CORM-3	Not reported for B16F10	~50-100 µM (cell line dependent)	Not applicable
Trypto-CORM	Not reported for B16F10	Low toxicity reported in mammalian cells	Not reported for B16F10
BODIPY-CORM (representative)	Good intracellular accumulation reported	> 50 µM	~10-20 µM (cell line dependent)

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and facilitate comparative analysis.

Quantification of CO Release using the Myoglobin Assay

This assay is a standard method for quantifying the amount of CO released from a CORM.

• Principle: Deoxymyoglobin (deoxy-Mb) reacts with CO to form carboxymyoglobin (CO-Mb), which has a distinct absorption spectrum. The amount of CO released is quantified by measuring the change in absorbance.

• Reagents:

  • Horse heart myoglobin (Mb)

  • Phosphate-buffered saline (PBS), pH 7.4

  • Sodium dithionite

  • CORM solution (e.g., Dual photoCORM 1 in DMSO)

• Procedure:

  • Prepare a solution of Mb in PBS.

  • Reduce the Mb solution by adding a fresh solution of sodium dithionite to obtain deoxy-Mb.

  • Record the UV-Vis spectrum of the deoxy-Mb solution.

  • Add a known concentration of the CORM solution to the deoxy-Mb solution.

  • For photoCORMs, irradiate the solution with the appropriate wavelength of light (e.g., 350 nm for Dual photoCORM 1).

  • Record the UV-Vis spectra at different time points to monitor the formation of CO-Mb (characterized by shifts in the Soret and Q bands).

  • Calculate the concentration of CO-Mb using the Beer-Lambert law and the known extinction coefficients for deoxy-Mb and CO-Mb.

Determination of Quantum Yield for PhotoCORMs

The quantum yield (Φ) represents the efficiency of a photochemical process, in this case, the number of CO molecules released per photon absorbed.

• Principle: The quantum yield is determined by measuring the rate of CO release and the rate of photon absorption by the photoCORM.

• Reagents and Equipment:

  • PhotoCORM solution of known concentration

  • Actinometer solution (e.g., potassium ferrioxalate)

  • Monochromatic light source

  • UV-Vis spectrophotometer

• Procedure:

  • Determine the rate of photon absorption by the photoCORM solution using a chemical actinometer under the same irradiation conditions.

  • Measure the rate of CO release from the photoCORM solution using the myoglobin assay as described above.

  • Calculate the quantum yield using the following formula: Φ = (moles of CO released per unit time) / (moles of photons absorbed per unit time)

Cellular Uptake Studies by Fluorescence Microscopy

This method visualizes the intracellular accumulation of fluorescent CORMs.

• Principle: Dual photoCORM 1 is inherently fluorescent. Its uptake into cells can be visualized and quantified using fluorescence microscopy.

• Procedure:

  • Culture B16F10 melanoma cells on glass-bottom dishes.

  • Incubate the cells with a solution of Dual photoCORM 1 for a specific period.

  • Wash the cells with PBS to remove any extracellular compound.

  • Visualize the intracellular fluorescence using a fluorescence microscope with appropriate excitation and emission filters.

  • The fluorescence intensity can be quantified using image analysis software to assess the relative cellular uptake.

Cytotoxicity Assessment using the MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.

• Principle: Viable cells with active metabolism reduce the yellow MTT to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

• Procedure:

  • Seed B16F10 cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the CORM for a specified period (e.g., 24 or 48 hours). For photoCORMs, one set of plates is kept in the dark, while another is exposed to the activating light source for a defined duration.

  • Add MTT solution to each well and incubate for a few hours.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or isopropanol).

  • Measure the absorbance of the formazan solution at a specific wavelength (usually around 570 nm) using a microplate reader.

  • Calculate the cell viability as a percentage of the untreated control cells and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Visualizations

The following diagrams illustrate key conceptual frameworks relevant to the validation of Dual photoCORM 1.

Experimental workflow for validating a novel photoCORM.

Simplified signaling pathway of photo-activated CO delivery.

Logical framework for comparing different CORMs.

A Comparative Guide to Myoglobin and Fluorescent Carbon Monoxide Probe Assays for Cellular Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of traditional myoglobin immunoassays and emerging fluorescent probe-based methods for the detection of carbon monoxide (CO) in biological systems. Understanding the interplay between myoglobin and the gaseous signaling molecule carbon monoxide is critical in various research fields, including muscle physiology, cardiovascular disease, and toxicology. This document offers an objective analysis of assay performance, detailed experimental protocols, and visual representations of the underlying biological pathways and experimental workflows to aid researchers in selecting the most appropriate analytical tools for their studies.

Introduction to Myoglobin and Carbon Monoxide Signaling

Myoglobin, an iron- and oxygen-binding protein found in cardiac and skeletal muscle tissue, plays a crucial role in oxygen storage and transport within muscle cells.[1][2][3] Beyond its well-established role in oxygen homeostasis, myoglobin is also involved in the scavenging of nitric oxide (NO) and can interact with other small molecules, including carbon monoxide (CO).[4][5][6][7]

Carbon monoxide is endogenously produced in small quantities by the enzyme heme oxygenase (HO) and acts as a gasotransmitter, participating in various signaling pathways.[8][9] It is involved in the modulation of inflammation, apoptosis, and vascular tone, often through the activation of the p38 mitogen-activated protein kinase (MAPK) pathway.[9] However, at higher concentrations, exogenous CO is toxic, primarily due to its high affinity for the heme groups in proteins like hemoglobin and myoglobin, leading to the formation of carboxymyoglobin and subsequent cellular hypoxia.[10][11][12][13][14] The competitive binding of CO to myoglobin disrupts oxygen delivery to the mitochondria, impacting cellular respiration.[12]

The ability to accurately quantify myoglobin and detect intracellular CO is therefore essential for elucidating their roles in both physiological and pathological processes.

Performance Comparison of Assay Methodologies

The selection of an appropriate assay depends on the specific research question, the required sensitivity, and the experimental context. Myoglobin is typically quantified using immunoassays such as ELISA, while fluorescent probes are the method of choice for real-time detection of CO in living cells.

Myoglobin Immunoassay Performance

Enzyme-linked immunosorbent assays (ELISAs) are a common and robust method for the quantification of myoglobin in various biological samples, including serum and cell lysates. The performance of commercially available myoglobin ELISA kits can vary, but they generally offer high sensitivity and specificity.

Parameter	Typical Performance of Myoglobin ELISA	References
Limit of Detection (LOD)	3 - 6 ng/mL	[15]
Dynamic Range	5 - 1000 ng/mL	[11][14]
Intra-Assay Precision (CV%)	< 10%	[13]
Inter-Assay Precision (CV%)	< 15%	[13]
Sample Types	Serum, Plasma, Cell Lysates	[9]
Potential Interferences	Hemolysis, lipemia, high concentrations of rheumatoid factor (assay dependent)

Fluorescent CO Probe Performance

Fluorescent probes offer a powerful tool for the real-time detection and imaging of CO in living cells, providing spatial and temporal information that is not achievable with traditional biochemical assays. A variety of fluorescent CO probes have been developed with different performance characteristics.

Parameter	Performance Range of Fluorescent CO Probes	References
Limit of Detection (LOD)	3.2 nM - 45 nM	[4][16]
Response Time	< 10 seconds to 30 minutes	[12]
Quantum Yield (Φ)	0.1 - 0.9	[4][8]
Excitation/Emission (nm)	Varies by probe (e.g., 488/525, 560/610, near-infrared)
Selectivity	High selectivity over other reactive oxygen, nitrogen, and sulfur species (e.g., H₂O₂, NO, H₂S)	[2]
Cell Permeability	Generally good for live-cell imaging

Experimental Protocols

Detailed and standardized protocols are crucial for obtaining reliable and reproducible results. The following sections provide representative protocols for a myoglobin ELISA and a fluorescent CO probe assay.

Protocol 1: Quantification of Myoglobin in Cell Lysates by ELISA

This protocol outlines the general steps for measuring myoglobin concentrations in cultured cells.

Materials:

• Myoglobin ELISA Kit (commercially available)

• Cell culture plates and reagents

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Microplate reader

Procedure:

• Cell Culture and Treatment:

  • Plate cells at a desired density and allow them to adhere overnight.

  • Treat cells with experimental compounds as required.

• Cell Lysate Preparation:

  • Wash cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold cell lysis buffer to each well.

  • Incubate on ice for 30 minutes with occasional agitation.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant (cell lysate) and store it at -80°C until use.

• ELISA Procedure:

  • Prepare standards and samples according to the ELISA kit manufacturer's instructions. This typically involves diluting the standards and cell lysates in the provided assay buffer.

  • Add 100 µL of standards and samples to the appropriate wells of the myoglobin antibody-coated microplate.

  • Incubate for the time and temperature specified in the kit manual (e.g., 2 hours at room temperature).

  • Wash the wells three to five times with the provided wash buffer.

  • Add 100 µL of the detection antibody (e.g., HRP-conjugated anti-myoglobin antibody) to each well.

  • Incubate as recommended (e.g., 1 hour at room temperature).

  • Wash the wells as described previously.

  • Add 100 µL of the substrate solution (e.g., TMB) to each well and incubate in the dark until color development is sufficient.

  • Add 100 µL of stop solution to each well.

  • Read the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values of the standards against their known concentrations.

  • Determine the concentration of myoglobin in the samples by interpolating their absorbance values from the standard curve.

Protocol 2: Live-Cell Imaging of Carbon Monoxide with a Fluorescent Probe

This protocol describes the general procedure for visualizing intracellular CO using a fluorescent probe.

Materials:

• Fluorescent CO probe (e.g., COP-1 or a commercially available alternative)

• Cell culture plates or chambered coverglass

• Cell culture medium

• CO-releasing molecule (CORM) or a method to induce endogenous CO production (optional, for positive controls)

• Fluorescence microscope with appropriate filters

Procedure:

• Cell Culture and Plating:

  • Plate cells on glass-bottom dishes or chambered coverglass suitable for microscopy.

  • Allow cells to adhere and grow to the desired confluency.

• Probe Loading:

  • Prepare a stock solution of the fluorescent CO probe in DMSO.

  • Dilute the probe to the final working concentration (typically 1-10 µM) in serum-free cell culture medium.

  • Remove the culture medium from the cells and wash once with warm PBS.

  • Add the probe-containing medium to the cells and incubate for 30-60 minutes at 37°C in a CO₂ incubator.

• Cell Imaging:

  • After incubation, wash the cells twice with warm PBS to remove excess probe.

  • Add fresh, pre-warmed cell culture medium or imaging buffer to the cells.

  • If applicable, treat the cells with a CORM or a stimulus to induce endogenous CO production.

  • Immediately begin imaging the cells using a fluorescence microscope equipped with the appropriate excitation and emission filters for the specific probe.

  • Acquire images at different time points to monitor changes in fluorescence intensity, which corresponds to changes in intracellular CO levels.

• Data Analysis:

  • Quantify the fluorescence intensity of individual cells or regions of interest using image analysis software (e.g., ImageJ).

  • Normalize the fluorescence intensity to a control or baseline measurement.

Visualization of Pathways and Workflows

To better understand the biological context and the experimental design, the following diagrams were generated using the DOT language.

Myoglobin and Carbon Monoxide Signaling Pathway

This diagram illustrates the central role of myoglobin in muscle cell oxygen homeostasis and its interaction with carbon monoxide.

Caption: Myoglobin and CO signaling pathways in a muscle cell.

Experimental Workflow for Cross-Validation

This diagram outlines a proposed experimental workflow to cross-validate results from myoglobin assays and fluorescent CO probe measurements.

Caption: Workflow for cross-validating CO probe and myoglobin assays.

Conclusion

Both myoglobin immunoassays and fluorescent CO probes are valuable tools for investigating the complex interplay between oxygen homeostasis and gasotransmitter signaling in muscle physiology and pathology. While ELISAs provide robust and sensitive quantification of total myoglobin, fluorescent probes offer the unique advantage of real-time, in situ detection of CO in living cells. The choice of methodology should be guided by the specific research objectives. For studies requiring correlation between total myoglobin levels and intracellular CO dynamics, a combined approach, as outlined in the proposed cross-validation workflow, would be most powerful. This guide provides the necessary foundational information, including performance data and detailed protocols, to enable researchers to make informed decisions and design rigorous experiments.

References

• 1. mydiagnostics.in [mydiagnostics.in]
• 2. Myoglobin - Wikipedia [en.wikipedia.org]
• 3. quora.com [quora.com]
• 4. A theoretical study of myoglobin working as a nitric oxide scavenger - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nitric oxide, cytochrome-c oxidase and myoglobin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biochemistry, Myoglobin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Myoglobin and Mitochondria: A relationship bound by Oxygen and Nitric Oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Adaptive Potential of the Heme Oxygenase/Carbon Monoxide Pathway During Hypoxia [frontiersin.org]
• 9. Heme oxygenase/carbon monoxide signaling pathways: Regulation and functional significance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A review of carboxymyoglobin formation: a major mechanism of carbon monoxide toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Emerging cellular-based therapies in carbon monoxide poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Carbon monoxide poisoning - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]
• 15. Cardiac nitric oxide scavenging: role of myoglobin and mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Comparative Cytotoxicity Analysis: Photoactivated CORMs and Their Photoproducts

For Researchers, Scientists, and Drug Development Professionals

Carbon monoxide-releasing molecules (CORMs) that can be activated by light, known as photoCORMs, represent a promising class of therapeutic agents, particularly in oncology. Their ability to deliver carbon monoxide (CO) with high spatial and temporal control offers a significant advantage over systemic administration. However, a critical aspect of their preclinical evaluation is the comparative assessment of the cytotoxicity of the parent photoCORM compound and its resulting photoproducts, often referred to as inactive CORMs (iCORMs). Understanding the complete toxicity profile is essential for the development of safe and effective photo-therapeutics.

This guide provides a comparative overview of the cytotoxicity of a representative manganese-based photoCORM and its photoproducts, supported by experimental data and methodologies.

Overview of Cytotoxicity Profiles

The therapeutic efficacy of photoCORMs is intrinsically linked to the cytotoxic effects of both the released CO and the remaining metal-containing photoproduct.[1] Ideally, the parent photoCORM should exhibit minimal toxicity in the dark, with potent cytotoxicity induced upon light activation. Furthermore, the photoproducts should ideally be non-toxic to ensure the safety of the therapeutic approach.[2][3] However, studies have shown that the CO-depleted metal fragments can also contribute to the overall cytotoxicity.[1]

The following sections present a comparative analysis of a representative photoCORM, which for the purpose of this guide will be designated as Mn-photoCORM-1 , and its photoproducts.

Quantitative Cytotoxicity Data

The cytotoxic effects of Mn-photoCORM-1 and its photoproducts were evaluated against various cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a substance needed to inhibit a biological process by half, are summarized below.

Compound	Cell Line	Condition	IC50 (µM)	Reference
Mn-photoCORM-1	MDA-MB-231 (Breast Cancer)	Dark	19.62	[4]
Mn-photoCORM-1	MDA-MB-231 (Breast Cancer)	Light (468 nm)	11.43	[4]
iCORM (photoproduct)	HeLa (Cervical Cancer)	-	~10	[4]
Mn-photoCORM-2	HeLa (Cervical Cancer)	Light (400-700 nm)	7.29 - 36.05	[4]

Note: The data presented are representative examples from the literature on Mn-based photoCORMs. "Mn-photoCORM-2" represents a series of related compounds.

Experimental Protocols

The following are detailed methodologies for key experiments used to assess the cytotoxicity of photoCORMs and their photoproducts.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Plate cancer cells (e.g., MDA-MB-231, HeLa) in 96-well plates at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with varying concentrations of the photoCORM in the dark. For the iCORM, the photoproduct is first generated by exposing a solution of the photoCORM to the appropriate wavelength of light until CO release is complete, and then added to the cells.

• Photoactivation (for photoCORM light conditions): Expose the cells treated with the photoCORM to a specific wavelength of light (e.g., 468 nm) for a defined period. Keep a parallel set of plates in the dark as a control.

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours.

• Solubilization: Add solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 values.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This assay differentiates between apoptotic and necrotic cells. Annexin V binds to phosphatidylserine on the outer leaflet of the plasma membrane of apoptotic cells, while propidium iodide (PI) stains the DNA of necrotic cells with compromised membranes.

Protocol:

• Cell Treatment: Treat cells with the photoCORM (with and without photoactivation) or iCORM at their respective IC50 concentrations for a specified time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and PI.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to quantify the percentage of live, apoptotic, and necrotic cells.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the proposed mechanism of action and the experimental workflow for comparing cytotoxicity.

References

• 1. researchgate.net [researchgate.net]
• 2. Metal-based carbon monoxide releasing molecules with promising cytotoxic properties - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT00087K [pubs.rsc.org]
• 3. Visible Light-Activated PhotoCORMs [mdpi.com]
• 4. researchgate.net [researchgate.net]

In Vivo Validation of Tumor Regression: A Comparative Guide to Dual PhotoCORM 1

For researchers, scientists, and drug development professionals exploring novel cancer therapeutics, photoactivatable carbon monoxide-releasing molecules (photoCORMs) represent a promising frontier. This guide provides a comparative overview of the in vivo validation of tumor regression using a dual-pathway photoCORM system, herein referred to as "Dual photoCORM 1," and other alternative photoCORMs. The information on Dual photoCORM 1 is based on the published work by Wang et al. in the Journal of the American Chemical Society, which describes a novel strategy for red light-driven CO release through the photosensitization of Mn2(CO)10 by Chlorin e6 (Ce6).[1]

Comparative Performance of PhotoCORMs in Tumor Regression

While specific quantitative in vivo tumor regression data for the Dual photoCORM 1 system is not publicly available in detail, this section presents a comparative framework. The table below summarizes representative data from in vivo studies of other photoCORMs to illustrate the typical parameters and outcomes assessed.

PhotoCORM System	Animal Model	Tumor Model	Dosing Regimen	Light Application	Tumor Growth Inhibition (%)	Reference
Dual photoCORM 1 (Ce6-Mn2(CO)10 NPs)	Not Specified	Not Specified	Not Specified	655 nm	Data Not Available	Wang et al., JACS (2025)
fac-[MnBr(azpy)(CO)3]	Not Specified	MDA-MB-231 Xenograft	75 µM (in vitro)	Visible Light	~40% (in vitro)	Carrington et al.
TLD1433 (Ru(II) complex)	BALB/c mice	CT26.WT colon adenocarcinoma	0.2 x MTD50	525-530 nm, 192 J/cm²	Significant survival increase	McFarland et al.
[Fe-Mn] Heterobimetallic complex	Not Specified	A549 lung cancer	Not Specified	Not Specified	Photoindex of ~35 (in vitro)	[2]

Note: The data for alternatives is based on available in vitro and in vivo studies and may not be directly comparable due to variations in experimental conditions. The lack of publicly available, detailed quantitative data for Dual photoCORM 1 necessitates a qualitative comparison based on its described potential for in vivo tumor inhibition.

Experimental Protocols for In Vivo Validation

A detailed in vivo experimental protocol for Dual photoCORM 1 is not fully available. However, based on standard practices for evaluating photothermal and photodynamic therapies in preclinical models, a representative protocol is outlined below.

Representative In Vivo Tumor Regression Study Protocol

• Animal Model: Female BALB/c nude mice (6-8 weeks old) are typically used for xenograft tumor models.

• Tumor Cell Line and Implantation: 4T1 murine breast cancer cells (1 x 10^6 cells in 100 µL PBS) are subcutaneously injected into the flank of each mouse. Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

• Grouping and Administration: Mice are randomly divided into treatment and control groups (n=5 per group):

  • Group 1: Saline (Control)

  • Group 2: Ce6-Mn2(CO)10 nanoparticles (NPs) (intravenous injection)

  • Group 3: Ce6-Mn2(CO)10 NPs + Laser irradiation

  • Group 4: Laser irradiation only

• Light Treatment: 24 hours post-injection of the nanoparticles, the tumor site is irradiated with a 655 nm laser at a specific power density (e.g., 100 mW/cm²) for a defined duration (e.g., 10 minutes).

• Monitoring Tumor Growth: Tumor volume is measured every 2-3 days using calipers and calculated using the formula: Volume = (length × width²) / 2. Body weight is also monitored as an indicator of systemic toxicity.

• Endpoint and Analysis: At the end of the study (e.g., 14-21 days), mice are euthanized, and tumors are excised, weighed, and photographed. Tumors and major organs are collected for histological analysis (e.g., H&E staining, TUNEL assay for apoptosis).

Visualizing Mechanisms and Workflows

To better understand the processes involved in the therapeutic action and experimental evaluation of Dual photoCORM 1, the following diagrams are provided.

Caption: Proposed signaling pathway of Dual photoCORM 1.

Caption: Generalized experimental workflow.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

Unveiling the Stability of Light-Triggered CO Donors: A Comparative Guide to Dual-Function PhotoCORM Scaffolds

For researchers and drug development professionals, the precise control over the release of carbon monoxide (CO) at a target site is a critical factor in harnessing its therapeutic potential. Photoactivatable Carbon Monoxide-Releasing Molecules (photoCORMs), particularly those with dual functionalities such as fluorescence for tracking, offer a sophisticated approach to this challenge. However, their efficacy is intrinsically linked to their photostability. This guide provides a comparative analysis of the photostability of different dual-function photoCORM scaffolds, supported by experimental data and detailed protocols to aid in the selection and design of next-generation CO-based therapeutics.

Carbon monoxide, once known only for its toxicity, is now recognized as a crucial gasotransmitter with significant physiological roles, including vasodilation, anti-inflammatory, and anti-apoptotic effects. The development of photoCORMs allows for the spatiotemporal control of CO release, minimizing systemic exposure and maximizing therapeutic impact. This guide focuses on "dual photoCORMs," a term we use here to describe photoCORMs that possess a secondary characteristic, such as a fluorescent reporter group for imaging or the ability to release a second therapeutic agent. The photostability of these scaffolds is a key determinant of their utility, influencing the predictability and efficiency of CO delivery upon light activation.

Comparative Photostability of Dual PhotoCORM Scaffolds

The photostability of a photoCORM is quantified by its quantum yield of CO release (Φ_CO), which represents the efficiency of converting absorbed photons into released CO molecules. A higher quantum yield indicates a more efficient CO release for a given amount of light. The following table summarizes the photostability data for representative dual-function photoCORM scaffolds from the literature. It is important to note that direct comparisons can be challenging due to variations in experimental conditions across different studies.

Scaffold Type	Specific Compound	Dual Function	Excitation Wavelength (nm)	Quantum Yield (Φ_CO)	Solvent/Medium	Reference
Organic (Flavonol-based)	3-hydroxy-2-phenyl-benzo[g]chromen-4-one (2a)	Fluorescent	419	0.006 - 0.010	1:1 DMSO:PBS buffer (pH=7.4)	[1]
Organic (Flavonol-based)	Quercetin derivative	Fluorescent	Not Specified	Not Specified	Not Specified	[2]
Organic (Cyclic α-diketone)	9,10-dihydro-9,10-ethanoanthracene-11,12-dione	Generates fluorophore upon CO release	Visible light	Not Specified	Micelle-encapsulated
Metal-based (Manganese)	Trypto-CORM	Releases tryptophan	400 / 465	Not Specified	Not Specified	[3]
Metal-based (Ruthenium)	Ru(CO)3Cl(glycinate) (CORM-3) with fluorescent tag	Fluorescent tag attached	Not Specified	Not Specified	Not Specified	[2]

Experimental Protocols

Accurate assessment of photoCORM photostability is crucial for their development. Below are detailed methodologies for key experiments.

Determination of Quantum Yield of CO Release

The quantum yield of CO release is a critical parameter for evaluating the efficiency of a photoCORM. A common method for its determination is the myoglobin assay, which relies on the conversion of myoglobin (Mb) to carboxymyoglobin (MbCO) upon CO binding, leading to a characteristic change in the UV-Vis absorption spectrum.

Materials:

• PhotoCORM of interest

• Horse heart myoglobin (Mb)

• Sodium dithionite

• Phosphate-buffered saline (PBS), pH 7.4

• Spectrophotometer (UV-Vis)

• Light source with a specific wavelength (e.g., LED, laser)

• Actinometer (for measuring light intensity)

Procedure:

• Preparation of Mb solution: Prepare a solution of Mb in PBS buffer. The concentration should be sufficient to give an absorbance of ~1 at the Soret peak (~410 nm).

• Reduction of Mb: Reduce the ferric (Fe³⁺) Mb to the ferrous (Fe²⁺) state by adding a small amount of sodium dithionite. The solution color will change from brown to red.

• Baseline Measurement: Record the UV-Vis spectrum of the reduced Mb solution.

• Photoirradiation: Add a known concentration of the photoCORM to the Mb solution. Irradiate the sample with a light source of a specific wavelength for a defined period.

• Spectral Measurement: After irradiation, immediately record the UV-Vis spectrum of the solution. The formation of MbCO will be indicated by a shift in the Soret peak.

• Quantification: Calculate the concentration of MbCO formed using the change in absorbance at specific wavelengths (e.g., the isosbestic points of Mb and MbCO).

• Actinometry: Determine the photon flux of the light source using a chemical actinometer (e.g., potassium ferrioxalate).

• Calculation of Quantum Yield: The quantum yield (Φ_CO) is calculated using the following formula:

  Φ_CO = (moles of CO released) / (moles of photons absorbed)

Photostability Assessment by UV-Vis Spectroscopy

This method monitors the degradation of the photoCORM itself upon irradiation by observing changes in its absorption spectrum.

Materials:

• PhotoCORM of interest

• Appropriate solvent (e.g., DMSO, acetonitrile, PBS)

• Spectrophotometer (UV-Vis)

• Light source with a specific wavelength

Procedure:

• Sample Preparation: Prepare a solution of the photoCORM in the chosen solvent with a concentration that gives a suitable absorbance in the UV-Vis range.

• Initial Spectrum: Record the UV-Vis absorption spectrum of the solution before irradiation.

• Irradiation: Irradiate the solution with the light source for set time intervals.

• Time-course Spectra: After each irradiation interval, record the UV-Vis spectrum.

• Analysis: Plot the absorbance at the maximum absorption wavelength (λ_max) of the photoCORM against the irradiation time. The rate of decrease in absorbance indicates the photostability of the compound. The photodecomposition half-life (t_1/2) can be determined from this plot.

Visualizing the Mechanisms

To better understand the context in which these dual photoCORM scaffolds operate, the following diagrams illustrate a key signaling pathway of carbon monoxide and a typical experimental workflow for evaluating photostability.

Caption: Signaling pathway of carbon monoxide released from a dual-function photoCORM.

Caption: Experimental workflow for determining the quantum yield of CO release.

References

• 1. researchgate.net [researchgate.net]
• 2. Development of Triggerable, Trackable and Targetable Carbon Monoxide Releasing Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Validation of Dual Colorimetric and Fluorometric PhotoCORMs

For Researchers, Scientists, and Drug Development Professionals

The development of photoactivatable carbon monoxide-releasing molecules (photoCORMs) has opened new avenues for the therapeutic application of carbon monoxide (CO), a gasotransmitter with known anti-inflammatory, anti-apoptotic, and vasodilatory effects. A new generation of "smart" photoCORMs featuring a dual colorimetric and fluorometric response offers the significant advantage of tracking CO release in real-time through two distinct analytical signals. This guide provides an objective comparison of the performance of two major classes of these dual-response photoCORMs, supported by experimental data and detailed validation protocols.

Introduction to Dual-Response PhotoCORMs

Dual-response photoCORMs are designed to undergo a predictable change in both their light absorption (color) and fluorescence properties upon photo-induced CO release. This dual-readout capability allows for a more robust and versatile validation of their function, both in solution and within complex biological environments. The two primary classes of such molecules are:

• Metal-Based PhotoCORMs with Appended Fluorophores: These are typically transition metal carbonyl complexes where the ligand framework is functionalized with a fluorophore. The coordination of the metal center to the fluorophore often quenches or shifts its fluorescence. Upon light-induced CO release, the change in the metal's coordination sphere or electronic properties leads to a distinct colorimetric change and a "turn-on" or altered fluorescent signal. A notable example is a manganese(I) tricarbonyl complex appended with a nitrobenzoxadiazole (NBD) fluorophore.[1]

• Organic PhotoCORMs that Generate a Fluorescent Product: This class of photoCORMs consists of organic molecules that are not fluorescent themselves but photochemically decompose upon light exposure to release CO and a highly fluorescent byproduct. A prime example is the family of unsaturated cyclic α-diketones, which upon visible light irradiation, release two equivalents of CO and generate a fluorescent anthracene derivative.[2][3][4]

Comparative Performance of Dual-Response PhotoCORMs

The selection of a dual-response photoCORM for a specific research or therapeutic application depends on a variety of factors, including its activation wavelength, CO release efficiency, and the characteristics of its colorimetric and fluorescent signals. The following table summarizes key performance indicators for representative examples from each class.

Feature	Metal-Based PhotoCORM (e.g., Mn(I)-NBD type)	Organic PhotoCORM (e.g., Cyclic α-Diketone type)
Activation Wavelength	Typically in the visible range (e.g., ~470 nm)	Visible range (e.g., 400-550 nm)
CO Release Quantum Yield	Varies depending on the specific complex	Reported to be efficient, with near-quantitative CO release
Colorimetric Response	Shift in the absorption maximum upon CO release	Disappearance of the visible absorption band of the diketone
Fluorometric Response	"Turn-on" fluorescence of the appended fluorophore (e.g., NBD)	Generation of a new, highly fluorescent species (e.g., anthracene)
Fluorescence Quantum Yield	Dependent on the chosen fluorophore	High for the generated fluorophore (e.g., anthracene QY ≈ 0.36)[2]
Biocompatibility	Generally low toxicity reported for specific Mn-based complexes.[1]	Potentially low toxicity as they are metal-free.[2][3][4]
Byproducts	Metal-containing fragment and the released ligand	Aromatic hydrocarbon (e.g., anthracene)

Experimental Validation Protocols

Accurate and reproducible validation of the dual colorimetric and fluorometric response of photoCORMs is crucial. Below are detailed methodologies for key experiments.

Quantification of CO Release using the Myoglobin Assay

This spectrophotometric assay is the gold standard for quantifying CO release from CORMs.[5] It relies on the strong binding of CO to deoxymyoglobin (deoxy-Mb) to form carboxymyoglobin (MbCO), which has a distinct absorption spectrum.

Materials:

• Horse heart myoglobin (Mb)

• Sodium dithionite

• Phosphate-buffered saline (PBS), pH 7.4

• PhotoCORM stock solution (e.g., in DMSO)

• UV-Vis spectrophotometer

• Light source for photoactivation (e.g., LED with specific wavelength)

Procedure:

• Prepare a ~10 µM solution of Mb in PBS.

• Reduce the Mb to deoxy-Mb by adding a fresh solution of sodium dithionite (final concentration ~100 µM). The solution should be protected from air to prevent re-oxidation.

• Record the initial UV-Vis spectrum of the deoxy-Mb solution. Key features are the Soret band around 434 nm and the Q-band around 556 nm.

• Add a small aliquot of the photoCORM stock solution to the deoxy-Mb solution.

• Irradiate the sample with the appropriate wavelength of light.

• Monitor the spectral changes over time. The formation of MbCO is indicated by a shift in the Soret band to ~423 nm and the appearance of two Q-bands at ~540 nm and ~579 nm.

• Calculate the concentration of MbCO using the Beer-Lambert law and the known extinction coefficients for deoxy-Mb and MbCO. This allows for the quantification of the amount of CO released.

Characterization of the Dual Colorimetric and Fluorometric Response

This experiment validates the simultaneous change in absorbance and fluorescence upon CO release.

Materials:

• PhotoCORM solution in a suitable solvent (e.g., PBS or DMSO/water mixture)

• UV-Vis spectrophotometer

• Fluorometer

• Light source for photoactivation

Procedure:

• Record the initial UV-Vis absorption spectrum and the fluorescence emission spectrum of the photoCORM solution.

• Irradiate the solution with the activation wavelength for a defined period.

• Record the UV-Vis and fluorescence spectra again.

• Repeat step 2 and 3 at different time intervals to monitor the kinetics of the changes.

• For colorimetric analysis: Plot the change in absorbance at the maximum wavelength of the initial compound and the product over time.

• For fluorometric analysis: Plot the change in fluorescence intensity at the emission maximum of the fluorescent species over time.

Intracellular Validation using Fluorescence Microscopy

This experiment confirms that the photoCORM can enter living cells and release CO upon light activation, leading to a detectable fluorescent signal.

Materials:

• Cell line of interest (e.g., HeLa, A549) cultured on glass-bottom dishes or chamber slides

• PhotoCORM stock solution

• Cell culture medium

• Fluorescence microscope with appropriate filter sets

• Light source for photoactivation integrated into the microscope

Procedure:

• Incubate the cultured cells with the photoCORM at a suitable concentration (e.g., 10-50 µM) for a specific duration (e.g., 1-4 hours).

• Wash the cells with fresh medium to remove any excess, non-internalized photoCORM.

• Mount the dish/slide on the fluorescence microscope.

• Acquire a pre-irradiation fluorescence image to establish the baseline signal.

• Irradiate a specific region of interest (ROI) with the activation light source.

• Acquire post-irradiation fluorescence images at different time points to monitor the change in fluorescence.

• Quantify the change in fluorescence intensity within the irradiated and non-irradiated regions to validate the light-dependent dual response at a cellular level.

Signaling Pathways and Experimental Workflows

The dual-response feature of these photoCORMs is particularly valuable for studying CO-mediated signaling pathways. The colorimetric response can be used to quantify the amount of CO released, while the fluorescent signal allows for the visualization of where and when the CO is released in relation to cellular events.

CO-Activated Signaling Pathways

Carbon monoxide is known to modulate several key signaling pathways, including:

• The cGMP Pathway: CO can activate soluble guanylate cyclase (sGC), leading to an increase in cyclic guanosine monophosphate (cGMP), which in turn activates protein kinase G (PKG) and downstream effectors involved in vasodilation and neurotransmission.[6]

• The MAPK Pathway: CO can modulate the activity of mitogen-activated protein kinases (MAPKs), such as p38 and ERK, which are involved in inflammation and cell survival.

The dual-response photoCORMs can be used to investigate these pathways with high spatiotemporal resolution. For example, by monitoring the fluorescent signal of the photoCORM and simultaneously measuring the activation of a downstream target (e.g., using a fluorescent biosensor for cGMP or an antibody against phosphorylated MAPK), a direct correlation between CO release and pathway activation can be established.

Experimental Workflow for Studying CO-Mediated Signaling

References

• 1. researchgate.net [researchgate.net]
• 2. repository.fit.edu [repository.fit.edu]
• 3. Visible-light activatable organic CO-releasing molecules (PhotoCORMs) that simultaneously generate fluorophores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. cGMP signalling: from bench to bedside - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Dual photoCORM 1: A Novel Dual-Action Agent for Photodynamic Therapy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the novel dual-action photodynamic therapy (PDT) agent, conceptualized here as "Dual photoCORM 1," against established photodynamic therapy agents. Dual photoCORM 1 represents a new class of photosensitizers that, upon light activation, exhibit a bifurcated mechanism of action, releasing both cytotoxic reactive oxygen species (ROS) and therapeutic carbon monoxide (CO). This dual assault on cancerous tissues holds the potential for enhanced therapeutic efficacy, particularly in hypoxic tumor microenvironments where traditional PDT is often less effective.

Introduction to Dual-Action Photodynamic Therapy

Photodynamic therapy is a clinically approved, minimally invasive treatment that utilizes a photosensitizer, light, and molecular oxygen to generate cytotoxic ROS, primarily singlet oxygen (¹O₂), leading to localized cell death and tissue destruction.[1][2] However, the dependency on oxygen can limit its effectiveness in hypoxic tumors.[3]

The concept of a "Dual photoCORM 1" addresses this limitation by incorporating a Carbon Monoxide-Releasing Molecule (photoCORM) into the photosensitizer framework. Upon light irradiation, this agent not only produces ROS through the traditional PDT mechanism but also releases controlled amounts of carbon monoxide. CO is a gasotransmitter with known roles in modulating cellular signaling pathways, including those involved in inflammation, apoptosis, and proliferation, offering a complementary therapeutic action.[4][5] This dual mechanism of ROS generation and CO release aims to create a more robust and versatile anticancer agent.[6][7]

Comparative Analysis of Photodynamic Therapy Agents

The performance of Dual photoCORM 1 is benchmarked against several clinically established PDT agents: Photofrin®, Verteporfin, 5-aminolevulinic acid (5-ALA)-induced Protoporphyrin IX (PpIX), and Temoporfin (mTHPC). The following table summarizes their key photochemical and photophysical properties.

Property	Dual photoCORM 1 (Representative)	Photofrin® (Porfimer Sodium)	Verteporfin	Protoporphyrin IX (from 5-ALA)	Temoporfin (mTHPC)
Mechanism of Action	Type I & II PDT (ROS generation) + CO Release	Primarily Type II PDT	Primarily Type II PDT	Primarily Type II PDT	Primarily Type II PDT
Primary Cytotoxic Species	Singlet Oxygen (¹O₂), other ROS, Carbon Monoxide (CO)	Singlet Oxygen (¹O₂)	Singlet Oxygen (¹O₂)	Singlet Oxygen (¹O₂)	Singlet Oxygen (¹O₂)
Activation Wavelength (nm)	~650 - 800 (Red to NIR)	630[8][9]	689-692	635[10]	652[11]
Singlet Oxygen Quantum Yield (ΦΔ)	Variable (dependent on photosensitizer component)	~0.89[12]	High efficacy reported[13]	~0.77 - 0.87[11][14]	~0.44 - 0.85[15]
CO Release Rate	Variable (light-dependent)	N/A	N/A	N/A	N/A

Experimental Protocols

To ensure objective and reproducible comparisons, standardized experimental protocols are essential. Below are detailed methodologies for key assays used to evaluate the performance of Dual photoCORM 1 and other PDT agents.

Quantification of Carbon Monoxide Release (Myoglobin Assay)

This spectrophotometric assay quantifies the amount of CO released from a photoCORM by measuring the conversion of deoxymyoglobin (deoxy-Mb) to carboxymyoglobin (Mb-CO).

Protocol:

• Prepare a solution of horse skeletal myoglobin in a phosphate buffer (pH 7.4).

• Reduce the myoglobin to deoxy-Mb using a fresh solution of sodium dithionite.

• Add the photoCORM solution to the deoxy-Mb solution in a cuvette.

• Irradiate the sample with light of the appropriate wavelength and intensity.

• Record the UV-Vis spectra at set time intervals.

• Calculate the concentration of Mb-CO based on the changes in absorbance at specific wavelengths (typically between 500 and 600 nm).[5][16]

Measurement of Intracellular Reactive Oxygen Species (DCFH-DA Assay)

The 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) assay is a common method to detect intracellular ROS.

Protocol:

• Culture cells in a suitable plate (e.g., 96-well plate).

• Load the cells with DCFH-DA solution and incubate. Cellular esterases will deacetylate DCFH-DA to the non-fluorescent DCFH.

• Wash the cells to remove excess probe.

• Treat the cells with the photosensitizer and irradiate with light.

• In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

• Measure the fluorescence intensity using a fluorescence microplate reader, fluorescence microscope, or flow cytometer (excitation ~485 nm, emission ~535 nm).[1][4][17][18]

Assessment of Cellular Uptake

Quantifying the amount of photosensitizer taken up by cells is crucial for determining its potential efficacy.

Protocol:

• Incubate cultured cells with the photosensitizer at various concentrations and for different durations.

• After incubation, wash the cells to remove any non-internalized photosensitizer.

• Lyse the cells and extract the photosensitizer using an appropriate solvent.

• Quantify the amount of photosensitizer in the cell lysate using fluorescence spectroscopy, comparing the emission intensity to a standard curve.

• Alternatively, cellular uptake can be analyzed by flow cytometry, measuring the fluorescence of individual cells.[16][19][20][21]

In Vitro Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric method used to assess cell viability and the cytotoxic effects of a therapeutic agent.

Protocol:

• Seed cells in a 96-well plate and allow them to adhere.

• Treat the cells with the photosensitizer for a specified incubation period.

• Irradiate the cells with light at a specific wavelength and dose.

• After a post-irradiation incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

• Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Measure the absorbance of the solution using a microplate reader at a wavelength of 570-590 nm. The intensity of the purple color is proportional to the number of viable cells.[22][23][24][25]

Visualizing Mechanisms and Workflows

The following diagrams, generated using Graphviz, illustrate the proposed mechanism of action for Dual photoCORM 1, a typical experimental workflow for its evaluation, and the key signaling pathways it modulates.

Caption: Mechanism of Dual photoCORM 1 activation and action.

Caption: Experimental workflow for in vitro evaluation.

Caption: Key signaling pathways modulated by Dual photoCORM 1.

Conclusion

The conceptual Dual photoCORM 1 represents a promising advancement in photodynamic therapy, offering a multi-pronged attack on cancer cells through the combined action of ROS and CO. Its ability to function in both normoxic and hypoxic conditions could significantly broaden the applicability and efficacy of PDT. Further research and development of such dual-action agents, guided by the comparative data and standardized protocols outlined in this guide, will be crucial in translating this innovative therapeutic strategy from concept to clinical reality.

References

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. mTOR Signaling Pathway in Cancer Targets Photodynamic Therapy In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bio-protocol.org [bio-protocol.org]
• 4. doc.abcam.com [doc.abcam.com]
• 5. 4.6. Myoglobin Assay for Quantification of CO [bio-protocol.org]
• 6. NF-kappaB in photodynamic therapy: discrepancies of a master regulator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. The Effect of NF-κB Deactivation on Cancer Cell Response to ALA Mediated Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Inhibition of NF-κB in Tumor Cells Exacerbates Immune Cell Activation Following Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination and analysis of singlet oxygen quantum yields of talaporfin sodium, protoporphyrin IX, and lipidated protoporphyrin IX using near-infrared luminescence spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Verteporfin, photofrin II, and merocyanine 540 as PDT photosensitizers against melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Singlet oxygen quantum yields of potential porphyrin-based photosensitisers for photodynamic therapy - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 18. bioquochem.com [bioquochem.com]
• 19. benchchem.com [benchchem.com]
• 20. Tumor cell survival pathways activated by photodynamic therapy: a molecular basis for pharmacological inhibition strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Visible-light-activated photoCORMs: rational design of CO-releasing organic molecules absorbing in the tissue-transparent window - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 22. benchchem.com [benchchem.com]
• 23. Metal-based carbon monoxide releasing molecules with promising cytotoxic properties - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT00087K [pubs.rsc.org]
• 24. researchgate.net [researchgate.net]
• 25. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling Dual photoCORM 1

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with Dual photoCORM 1, a light-sensitive carbon monoxide-releasing molecule. Adherence to these procedures is paramount for ensuring laboratory safety and the integrity of your experimental results.

Disclaimer: "Dual photoCORM 1" is a representative designation for a photoactivatable carbon monoxide-releasing molecule. The following guidelines are based on the general properties of such compounds. Always consult the specific Safety Data Sheet (SDS) for the particular photoCORM you are using and your institution's Environmental Health and Safety (EHS) department for specific disposal regulations.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure to Dual photoCORM 1 and the carbon monoxide (CO) gas it releases upon light activation. The selection of PPE should be based on a thorough risk assessment of the specific experimental procedure.

Table 1: Recommended Personal Protective Equipment for Handling Dual photoCORM 1

PPE Category	Specification	Rationale
Eye & Face Protection	Chemical splash goggles compliant with ANSI Z87.1. A face shield should be worn over goggles when handling larger quantities (>100 mg) or when there is a significant splash hazard.	Protects eyes from splashes of the compound solution and potential contact with the solid material. A face shield provides broader protection for the entire face.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). Consult the manufacturer's compatibility charts for specific breakthrough times. Double gloving is recommended.	Protects skin from direct contact with the photoCORM. Since these are often novel research compounds, specific glove compatibility data may be limited; therefore, double gloving provides an additional layer of protection.
Body Protection	A flame-retardant lab coat or a 100% cotton lab coat. Long pants and closed-toe shoes are required at all times in the laboratory.	Protects against splashes and spills. Synthetic materials that could melt and adhere to the skin in the event of a fire should be avoided.
Respiratory Protection	All handling of solid Dual photoCORM 1 and preparation of its solutions should be conducted in a certified chemical fume hood. For procedures with a high risk of aerosol generation or in the absence of adequate engineering controls, a NIOSH-approved respirator with organic vapor cartridges may be necessary.	Prevents inhalation of the powdered compound and its vapors. The primary respiratory hazard is the release of toxic carbon monoxide gas upon light activation. A fume hood is the primary engineering control to mitigate this risk.

Operational Plan: Handling and Storage

Engineering Controls:

• Ventilation: All work with Dual photoCORM 1, both in solid form and in solution, must be performed in a certified chemical fume hood to control exposure to the compound and the released CO gas.

• Light Control: Protect the compound from light to prevent unintentional CO release. Use amber vials or wrap containers with aluminum foil. Conduct experiments under subdued or red light conditions where possible.

Storage:

• Store Dual photoCORM 1 in a cool, dry, and dark place, away from incompatible materials such as strong oxidizing agents.

• The storage container should be tightly sealed and clearly labeled with the compound name, date received, and any hazard warnings.

Experimental Protocol: General Procedure for Photoactivated CO Release

This protocol outlines a general procedure for inducing and measuring CO release from Dual photoCORM 1 in a solution using a myoglobin assay.

Materials:

• Dual photoCORM 1

• Solvent (e.g., DMSO, PBS, depending on the specific photoCORM's solubility)

• Equine heart myoglobin

• Sodium dithionite

• Phosphate-buffered saline (PBS), pH 7.4

• Light source (e.g., LED lamp with a specific wavelength for activation)

• UV-Vis spectrophotometer

• Cuvettes

• Gas-tight syringe

Procedure:

• Preparation of Myoglobin Solution:

  • Prepare a stock solution of myoglobin in PBS.

  • In a cuvette, reduce the myoglobin solution by adding a small amount of sodium dithionite until the characteristic spectrum of deoxymyoglobin is observed (Soret peak ~434 nm).

• Preparation of Dual photoCORM 1 Solution:

  • In a fume hood and under subdued light, prepare a stock solution of Dual photoCORM 1 in the appropriate solvent.

• CO Release Experiment:

  • Add a small aliquot of the Dual photoCORM 1 stock solution to the deoxymyoglobin solution in the cuvette.

  • Immediately cap the cuvette and acquire an initial UV-Vis spectrum.

  • Irradiate the cuvette with the light source for a defined period.

  • Monitor the spectral changes over time. The formation of carboxymyoglobin (Mb-CO) will be indicated by a shift in the Soret peak to approximately 423 nm.

• Data Analysis:

  • Calculate the concentration of Mb-CO formed using the Beer-Lambert law and the known extinction coefficients for deoxymyoglobin and carboxymyoglobin. This will allow for the quantification of CO released.

Disposal Plan

Proper disposal of Dual photoCORM 1 and its waste products is critical to prevent environmental contamination and ensure safety.

Waste Identification:

• Unused Solid Compound: Treat as hazardous chemical waste.

• Contaminated Labware: (e.g., pipette tips, vials, gloves) should be collected in a designated hazardous waste container.

• Aqueous Waste: Solutions containing the photoCORM and its photoproducts should be collected as hazardous aqueous waste. The toxicity of the metal-containing photoproducts must be considered.

Disposal Procedure:

• Segregation: Keep all waste streams containing Dual photoCORM 1 separate from other laboratory waste.

• Labeling: Clearly label all waste containers with "Hazardous Waste," the name of the compound, and the primary hazards (e.g., "Toxic," "Releases Toxic Gas Upon Light Exposure").

• EHS Consultation: Contact your institution's Environmental Health and Safety (EHS) department for specific instructions on the collection and disposal of this type of waste. Do not pour any solutions containing the photoCORM down the drain.

Signaling Pathway and Workflow Visualization

The following diagram illustrates the workflow for the safe handling and experimental use of Dual photoCORM 1.

Caption: Workflow for Safe Handling of Dual photoCORM 1.